Isoapoptolidin

Core Science & Biosynthesis

In-Depth Technical Guide: Discovery and Isolation of Isoapoptolidin from Nocardiopsis sp.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Isoapoptolidin, a natural product derived from the actinomycete genus Nocardiopsis. Isoapoptolidin, a ring-expanded isomer of the potent apoptosis inducer Apoptolidin (B62325), presents a unique case study in the separation and analysis of closely related macrolides. This document details the fermentation of Nocardiopsis sp., outlines a preparative High-Performance Liquid Chromatography (HPLC) method for the isolation of Isoapoptolidin, and presents its key physicochemical and biological properties. Furthermore, this guide includes detailed experimental protocols and structural data to support further research and development efforts.

Introduction

The genus Nocardiopsis, a member of the Actinomycetales order, is a rich source of diverse and bioactive secondary metabolites.[1] These microorganisms are known to produce compounds with a wide range of pharmacological activities, including cytotoxic, anticancer, antibacterial, and antifungal properties.[1][2] Among the notable metabolites from Nocardiopsis sp. are the apoptolidins, a family of macrolides that selectively induce apoptosis in transformed cell lines.[3][4]

Isoapoptolidin was discovered as a naturally occurring, ring-expanded isomer of Apoptolidin.[3][5] A key characteristic of this pair of isomers is their tendency to interconvert, establishing an equilibrium mixture, which poses a significant challenge for their separation and individual characterization.[5] Despite its structural similarity to Apoptolidin, Isoapoptolidin exhibits distinct biological activity, particularly a markedly reduced inhibition of mitochondrial F0F1-ATPase.[3][6] This difference in activity underscores the importance of isolating and studying each isomer independently to understand their structure-activity relationships and potential therapeutic applications.

This guide provides a detailed methodology for the discovery and isolation of Isoapoptolidin from Nocardiopsis sp. fermentation cultures, along with a summary of its known biological and physicochemical properties.

Data Presentation

Physicochemical Properties of Isoapoptolidin

Property	Value	Reference
Molecular Formula	C₅₈H₉₆O₂₁	[3]
Molecular Weight	1145.38 g/mol	[3]
Class	Macrolide	[3]
Isomeric Relationship	Ring-expanded isomer of Apoptolidin	[3][5]

Biological Activity: Isoapoptolidin vs. Apoptolidin

Compound	GI₅₀ in Ad12-3Y1 cells (µM)	GI₅₀ in 3Y1 cells (µM)	F₀F₁-ATPase Inhibition IC₅₀ (µM)
Isoapoptolidin	0.009	> 1.0	6.0
Apoptolidin A	0.0065	> 1.0	0.7

Data sourced from a comparative analysis of Apoptolidin A and its analogues.

Experimental Protocols

Fermentation of Nocardiopsis sp.

This protocol is based on established methods for the production of Apoptolidin and its analogues from Nocardiopsis sp. FU 40.

3.1.1. Media Preparation

• Seed Medium:

  • Soluble Starch: 10 g/L

  • Molasses: 10 g/L

  • Peptone: 10 g/L

  • Beef Extract: 10 g/L

  • Adjust pH to 7.2 before autoclaving.

• Production Medium:

  • Glycerol: 20 g/L

  • Molasses: 10 g/L

  • Casamino Acids: 5 g/L

  • Peptone: 1 g/L

  • CaCO₃: 1 g/L

  • Adjust pH to 7.2 before autoclaving.

3.1.2. Culture Conditions

• Inoculate a suitable agar (B569324) medium with spores of Nocardiopsis sp. and incubate at 30°C for 5-6 days.

• Aseptically transfer fresh spores into a flask containing the Seed Medium.

• Incubate the seed culture at 30°C with shaking for 4 days.

• Inoculate the Production Medium with the seed culture.

• Incubate the production culture at 30°C with shaking for 6 days.

Extraction of Crude Metabolites

• Harvest the fermentation broth and centrifuge to separate the mycelia from the supernatant.

• Extract the supernatant three times with an equal volume of ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the extract in vacuo to obtain the crude metabolite mixture containing Apoptolidin and Isoapoptolidin.

Isolation of Isoapoptolidin by Preparative HPLC

The separation of Isoapoptolidin from Apoptolidin is achieved using reversed-phase preparative High-Performance Liquid Chromatography (HPLC). The isomerization of Apoptolidin to Isoapoptolidin can be facilitated by treatment with a mild base, such as methanolic triethylamine, to establish an equilibrium mixture prior to purification.[5]

• Instrumentation: A preparative HPLC system equipped with a UV detector and a fraction collector.

• Column: A reversed-phase C18 column (e.g., Waters XBridge Prep C18, 19 x 150 mm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile or Methanol

• Gradient: A linear gradient from a lower to a higher concentration of the organic solvent (B). The exact gradient profile should be optimized based on analytical scale separations. A suggested starting point is a 20-minute linear gradient.

• Flow Rate: Appropriate for the dimensions of the preparative column (typically in the range of 15-25 mL/min for a 19 mm ID column).

• Detection: UV absorbance at a wavelength where both isomers exhibit strong absorbance (e.g., 230 nm).

• Procedure:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase composition.

  • Filter the sample through a 0.45 µm filter.

  • Inject the sample onto the equilibrated preparative HPLC column.

  • Run the gradient elution and collect fractions corresponding to the eluting peaks.

  • Analyze the collected fractions by analytical HPLC to identify those containing pure Isoapoptolidin.

  • Pool the pure fractions and remove the solvent under reduced pressure.

Structural Characterization of Isoapoptolidin

The identity and purity of the isolated Isoapoptolidin should be confirmed using standard spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy to elucidate the chemical structure and confirm the isomeric relationship with Apoptolidin.

• Infrared (IR) Spectroscopy: To identify key functional groups within the molecule.

Mandatory Visualizations

Experimental Workflow for Isoapoptolidin Isolation```dot

Caption: Apoptolidin's mechanism of inducing apoptosis.

Conclusion

Isoapoptolidin represents an important member of the apoptolidin family of natural products from Nocardiopsis sp. Its discovery and isolation highlight the chemical diversity within this genus and the challenges associated with separating structurally similar isomers. The detailed protocols and data presented in this guide provide a valuable resource for researchers in natural product chemistry, drug discovery, and related fields. Further investigation into the biological activities of Isoapoptolidin and a deeper understanding of its structure-activity relationship in comparison to Apoptolidin may unveil new therapeutic opportunities.

References

• 1. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 3. lcms.cz [lcms.cz]
• 4. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. warwick.ac.uk [warwick.ac.uk]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin (B15209) is a significant natural product, a ring-expanded isomer of the potent apoptosis inducer, apoptolidin (B62325). This document provides a comprehensive technical overview of the chemical structure and stereochemistry of isoapoptolidin. It details its structural relationship to apoptolidin, presents quantitative biological activity data, and outlines key experimental protocols for its study. Furthermore, this guide illustrates the relevant biological pathways and experimental workflows using detailed diagrams to facilitate a deeper understanding for researchers in oncology and medicinal chemistry.

Chemical Structure and Stereochemistry

Isoapoptolidin is a macrocyclic lactone that exists in equilibrium with its more widely studied isomer, apoptolidin. The structural elucidation of isoapoptolidin was achieved through detailed spectroscopic analysis, primarily NMR, and comparison with the known structure of apoptolidin.

From Apoptolidin to Isoapoptolidin: A Ring Expansion

The core structural difference between apoptolidin and isoapoptolidin lies in the size of the macrolactone ring. Isoapoptolidin is a ring-expanded isomer of apoptolidin.[1][2][3] This isomerization is understood to occur under biologically relevant conditions, with the two forms approaching equilibrium, a crucial consideration for in-vitro and in-vivo studies.[1][2][3]

Stereochemical Comparison

The stereochemistry of apoptolidin has been extensively studied. To fully appreciate the subtle yet significant differences in biological activity between the two isomers, a direct comparison of their three-dimensional structures is essential. The key to understanding the stereochemistry of isoapoptolidin is to pinpoint the bond cleavage and formation that leads to the ring expansion from apoptolidin and how this affects the overall conformation of the molecule.

Quantitative Biological Data

The biological activity of isoapoptolidin has been evaluated in comparison to apoptolidin, particularly concerning its ability to inhibit mitochondrial F0F1-ATPase and its antiproliferative effects.

Compound	GI50 in Ad12-3Y1 cells (µM)[4]	GI50 in 3Y1 cells (µM)[4]	F0F1-ATPase Inhibition IC50 (µM)[4]
Apoptolidin A	0.0065	> 1.0	0.7
Isoapoptolidin	0.009	> 1.0	6.0
Oligomycin	0.0018	> 1.0	Not specified in this source

Table 1: Comparative biological activity of Apoptolidin A and Isoapoptolidin. Note the significant decrease in F0F1-ATPase inhibition for Isoapoptolidin while retaining potent antiproliferative activity against transformed cells.

Experimental Protocols

Isolation of Isoapoptolidin

Isoapoptolidin can be isolated from the fermentation broth of Nocardiopsis sp., the same microorganism that produces apoptolidin.[5]

Protocol:

• Fermentation: Culture Nocardiopsis sp. in a suitable nutrient medium.

• Extraction: After an appropriate incubation period, extract the whole broth with an organic solvent such as ethyl acetate.

• Concentration: Concentrate the organic extract under reduced pressure.

• Chromatographic Separation: Subject the crude extract to a series of chromatographic separations. This typically involves silica (B1680970) gel chromatography followed by preparative high-performance liquid chromatography (HPLC) to separate apoptolidin and isoapoptolidin.

• Structure Elucidation: Characterize the purified isoapoptolidin using spectroscopic methods, including high-resolution mass spectrometry (HRMS) and a suite of one- and two-dimensional nuclear magnetic resonance (NMR) experiments (¹H, ¹³C, COSY, HMQC, HMBC).

F0F1-ATPase Inhibition Assay

The inhibitory activity of isoapoptolidin on mitochondrial F0F1-ATPase can be determined using a spectrophotometric assay that measures the rate of ATP hydrolysis.

Protocol:

• Mitochondria Isolation: Isolate mitochondria from a suitable source (e.g., bovine heart or rat liver) by differential centrifugation.

• Reaction Mixture: Prepare a reaction mixture containing Tris buffer, MgCl₂, KCl, and a coupled enzyme system (pyruvate kinase and lactate (B86563) dehydrogenase) with NADH and phosphoenolpyruvate.

• Incubation: Add the isolated mitochondria and the test compound (isoapoptolidin) at various concentrations to the reaction mixture and incubate.

• Initiation of Reaction: Start the reaction by adding ATP.

• Measurement: Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH. The rate of NADH oxidation is proportional to the rate of ATP hydrolysis by F0F1-ATPase.

• Data Analysis: Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Signaling Pathways and Logical Relationships

Apoptolidin-Induced Apoptosis Pathway

Apoptolidin induces apoptosis primarily through the intrinsic pathway by inhibiting the mitochondrial F1F0-ATP synthase.[4][6] This leads to a decrease in cellular ATP, mitochondrial dysfunction, and the release of pro-apoptotic factors like cytochrome c.[4] Cytochrome c then participates in the formation of the apoptosome, which activates caspase-9, leading to the activation of executioner caspases and subsequent cell death.[4][7]

References

• 1. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Drug Design and Evaluation - The Wender Group at Stanford University [web.stanford.edu]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 6. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]

Isoapoptolidin's Interaction with F0F1-ATPase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoapoptolidin (B15209), a macrolide natural product, has garnered significant interest for its selective cytotoxicity against transformed cells. This technical guide delves into the core mechanism of action of isoapoptolidin, focusing on its interaction with the mitochondrial F0F1-ATP synthase, a critical enzyme in cellular energy metabolism. While structurally related to the more potent apoptolidin (B62325), isoapoptolidin exhibits a distinct inhibitory profile. This document provides a comprehensive overview of its binding characteristics, the consequential effects on ATP synthesis and hydrolysis, and the downstream cellular pathways leading to apoptosis. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts in this area.

Mechanism of Action: Inhibition of F0F1-ATPase

Apoptolidin and its isomer, isoapoptolidin, exert their cytotoxic effects by targeting the mitochondrial F0F1-ATP synthase. This enzyme, also known as Complex V of the electron transport chain, is responsible for the synthesis of ATP through oxidative phosphorylation.[1] Inhibition of this complex disrupts cellular energy homeostasis, ultimately triggering programmed cell death, or apoptosis.[2]

The F0F1-ATPase is composed of two main domains: the F1 catalytic domain, which protrudes into the mitochondrial matrix and is responsible for ATP synthesis/hydrolysis, and the F0 domain, which is embedded in the inner mitochondrial membrane and functions as a proton channel.[3] Apoptolidin and its analogs have been shown to bind to the F1 subcomplex of the ATP synthase.[4][5]

Cryo-electron microscopy studies have revealed that apoptolidin and a related compound, ammocidin, bind to a novel site on the F1 subcomplex, specifically at the interface of the αDP and βDP subunits.[4] This binding site also involves contact with the γ, βTP, and αE subunits.[4] The binding of a single molecule of the inhibitor to this site is sufficient to induce a conformational change that inhibits the enzyme's activity.[4]

Quantitative Analysis of Inhibition

The inhibitory potency of isoapoptolidin on F0F1-ATPase has been quantitatively assessed and compared to its parent compound, apoptolidin, and other known inhibitors. The data clearly indicates that isoapoptolidin is a significantly weaker inhibitor of F0F1-ATPase activity compared to apoptolidin.

Compound	Target	Assay	IC50 / Ki	Reference
Apoptolidin	Yeast mitochondrial F0F1-ATPase	ATP hydrolysis	Ki = 4-5 µM	[6]
Isoapoptolidin	Yeast mitochondrial F0F1-ATPase	ATP hydrolysis	>10-fold less potent than apoptolidin	[7]
Oligomycin	Yeast mitochondrial F0F1-ATPase	ATP hydrolysis	IC50 = 0.0002 µM	[8]
Apoptolidin	Transformed Rat Fibroblasts	Antiproliferative activity	IC50 = 0.011 µM	[8]
Isoapoptolidin	Transformed Rat Fibroblasts	Antiproliferative activity	IC50 = 0.009 µM	[8]

Signaling Pathways and Cellular Consequences

The inhibition of F0F1-ATPase by isoapoptolidin initiates a cascade of events within the cell, culminating in apoptosis. A critical consequence of ATP synthase inhibition is the disruption of the mitochondrial membrane potential and the induction of the mitochondrial permeability transition (MPT).[9][10] The MPT involves the opening of a non-specific pore in the inner mitochondrial membrane, leading to the release of pro-apoptotic factors, such as cytochrome c, from the intermembrane space into the cytosol.[10][11]

This release of cytochrome c triggers the activation of caspases, a family of proteases that execute the apoptotic program.[6] Specifically, caspase-9 is activated, which in turn activates downstream effector caspases, leading to the cleavage of cellular proteins, DNA fragmentation, and ultimately, cell death.[6] The apoptotic cell death induced by apoptolidin is independent of p53 status but can be inhibited by the anti-apoptotic protein Bcl-2.[6]

Caption: Signaling pathway of isoapoptolidin-induced apoptosis.

Experimental Protocols

This section outlines the key experimental methodologies used to elucidate the mechanism of action of isoapoptolidin on F0F1-ATPase.

F0F1-ATPase Inhibition Assay

Objective: To determine the inhibitory effect of isoapoptolidin on the ATP hydrolysis activity of F0F1-ATPase.

Methodology:

• Preparation of Mitochondria: Isolate mitochondria from a suitable source, such as yeast (Saccharomyces cerevisiae) or bovine heart, using differential centrifugation.

• Solubilization of F0F1-ATPase: Solubilize the F0F1-ATPase from the mitochondrial membranes using a mild non-ionic detergent like Triton X-100.

• ATPase Activity Measurement: The ATPase activity is measured by quantifying the release of inorganic phosphate (B84403) (Pi) from ATP. This can be done using a colorimetric assay, such as the malachite green assay.

• Inhibition Assay:

  • Pre-incubate the solubilized F0F1-ATPase with varying concentrations of isoapoptolidin for a specific duration.

  • Initiate the reaction by adding ATP.

  • After a defined time, stop the reaction and measure the amount of Pi produced.

  • A control reaction without the inhibitor is run in parallel.

• Data Analysis: Calculate the percentage of inhibition for each concentration of isoapoptolidin and determine the IC50 or Ki value by fitting the data to a dose-response curve.

Caption: Workflow for F0F1-ATPase inhibition assay.

Apoptosis Assays

Objective: To assess the induction of apoptosis in cells treated with isoapoptolidin.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., transformed rat glial cells or a cancer cell line from the NCI-60 panel) under standard conditions.

• Treatment: Treat the cells with varying concentrations of isoapoptolidin for different time points.

• Apoptosis Detection: Utilize one or more of the following methods to detect apoptosis:

  • PARP Cleavage: Perform Western blotting to detect the cleavage of poly(ADP-ribose) polymerase (PARP), a hallmark of caspase-mediated apoptosis.

  • Caspase Activity Assays: Use commercially available kits to measure the activity of key caspases, such as caspase-9 and caspase-3.

  • Annexin V/Propidium Iodide (PI) Staining: Use flow cytometry to quantify the percentage of apoptotic cells (Annexin V positive) and necrotic cells (PI positive).

• Data Analysis: Quantify the level of apoptosis in treated cells compared to untreated controls.

Conclusion and Future Directions

Isoapoptolidin, while a less potent inhibitor of F0F1-ATPase compared to apoptolidin, still demonstrates significant cytotoxic and pro-apoptotic activity. Its mechanism of action through the inhibition of this central metabolic enzyme highlights the therapeutic potential of targeting cellular bioenergetics in diseases like cancer. Further research should focus on structure-activity relationship studies to develop more potent and selective analogs of isoapoptolidin. Additionally, a deeper investigation into the precise molecular interactions at the binding site could inform the rational design of novel F0F1-ATPase inhibitors with improved pharmacological properties. The detailed methodologies and data presented in this guide provide a solid foundation for advancing these research and development efforts.

References

• 1. What are F1F0-ATPase inhibitors and how do they work? [synapse.patsnap.com]
• 2. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of mitochondrial proton F0F1-ATPase/ATP synthase by polyphenolic phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclophilin-D promotes the mitochondrial permeability transition but has opposite effects on apoptosis and necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitochondrial membrane permeability transition and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The mitochondrial permeability transition pore and its role in cell death - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Isoapoptolidin in Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin (B15209), a ring-expanded isomer of the macrolide apoptolidin (B62325), has garnered interest for its potential as an anticancer agent. While research on isoapoptolidin is less extensive than on its parent compound, this guide synthesizes the available information on its biological activity, focusing on its role in inducing apoptosis in cancer cell lines. This document provides an in-depth overview of its mechanism of action, quantitative data on the related compound apoptolidin, detailed experimental protocols for assessing its activity, and visualizations of the pertinent biological pathways and experimental workflows. It is important to note that isoapoptolidin is reported to be over 10-fold less potent than apoptolidin in its primary molecular action.[1] Therefore, the quantitative data presented for apoptolidin should be interpreted as indicative of the mechanism, with the understanding that higher concentrations of isoapoptolidin would be required to achieve similar effects.

Introduction to Isoapoptolidin and Apoptolidin

Apoptolidin is a natural product known to selectively induce apoptosis, or programmed cell death, in various cancer cell lines.[2] Its isomer, isoapoptolidin, shares a similar structural backbone but exists as a ring-expanded macrolide. The primary molecular target of apoptolidin has been identified as the mitochondrial F0F1-ATPase, an enzyme crucial for cellular energy production.[3] By inhibiting this proton pump, apoptolidin disrupts mitochondrial function, leading to the initiation of the intrinsic apoptotic pathway.[3] Cell death induced by apoptolidin is dependent on the activation of caspase-9 and can be inhibited by the anti-apoptotic protein Bcl-2.[3] Given their structural similarity, it is presumed that isoapoptolidin acts through a similar mechanism, albeit with reduced potency.

Quantitative Data on Antiproliferative and Apoptotic Activity

Table 1: IC50 Values of Apoptolidin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MV-4-11	Acute Myeloid Leukemia	~0.01
K562	Chronic Myelogenous Leukemia	Data suggest high sensitivity
H292	Lung Cancer	Data suggest sensitivity
BaF3 (HRas-G12V transformed)	Pro-B Cell Lymphoma	Data suggest sensitivity

Note: This data is for Apoptolidin and is intended to be representative. The IC50 values for Isoapoptolidin are expected to be significantly higher. Data is inferred from statements of high sensitivity and target engagement at low nanomolar concentrations in these cell lines.[4]

Table 2: Apoptotic Effects of Apoptolidin

Cell Line	Assay	Observation	Concentration	Time Point
Mouse Lymphoma	PARP Cleavage	Complete cleavage	1 µM	6 hours

Note: This data is for Apoptolidin. Isoapoptolidin would likely require higher concentrations to induce a similar effect.[3]

Mechanism of Action: The Intrinsic Apoptotic Pathway

Isoapoptolidin is believed to induce apoptosis primarily through the intrinsic, or mitochondrial, pathway. This process is initiated by the inhibition of the mitochondrial F0F1-ATPase.

Signaling Pathway Diagram

Caption: The intrinsic apoptotic pathway initiated by Isoapoptolidin.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the biological activity of isoapoptolidin.

Cell Viability and Cytotoxicity (MTT Assay)

This assay determines the concentration of a compound required to reduce cell viability by 50% (IC50).[5]

Experimental Workflow: MTT Assay

Caption: Workflow for determining IC50 values using the MTT assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[6]

• Treatment: Treat cells with various concentrations of isoapoptolidin (typically in a logarithmic series) and a vehicle control (e.g., DMSO). Incubate for 48 to 72 hours.

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[7]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[7]

• Absorbance Reading: Measure the absorbance at a wavelength of 550-600 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Detection (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[8]

Protocol:

• Cell Treatment: Culture cells with isoapoptolidin at concentrations around the determined IC50 value for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.[1][9]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[10]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.[9]

Analysis of Apoptotic Proteins (Western Blotting)

Western blotting is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as Bcl-2 family members and caspases.[11]

Protocol:

• Protein Extraction: Treat cells with isoapoptolidin, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking agent (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., anti-Bcl-2, anti-caspase-3, anti-cleaved PARP).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system. The intensity of the bands corresponds to the protein expression level.[12]

Cell Cycle Analysis

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat cells with isoapoptolidin and harvest as described for the apoptosis assay.

• Fixation: Fix the cells in cold 70% ethanol (B145695) and store at -20°C.[13]

• Staining: Wash the fixed cells and resuspend them in a solution containing a DNA-staining dye such as propidium iodide (PI) and RNase A.[14][15]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of the PI is proportional to the amount of DNA, allowing for the quantification of cells in each phase of the cell cycle.[14]

Conclusion

Isoapoptolidin, as an analog of apoptolidin, holds promise as a potential anticancer agent through the induction of apoptosis. While direct quantitative data for isoapoptolidin remains to be fully elucidated, the established mechanism of action of apoptolidin via inhibition of mitochondrial F0F1-ATPase provides a strong foundation for future research. The experimental protocols detailed in this guide offer a comprehensive framework for the systematic evaluation of isoapoptolidin's biological activity in cancer cell lines. Further investigation is warranted to determine the specific potency and therapeutic potential of isoapoptolidin in various cancer models.

References

• 1. biologi.ub.ac.id [biologi.ub.ac.id]
• 2. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Preclinical Research Services [pharmtoxglp.com]
• 6. texaschildrens.org [texaschildrens.org]
• 7. merckmillipore.com [merckmillipore.com]
• 8. bosterbio.com [bosterbio.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kumc.edu [kumc.edu]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. Apoptosis western blot guide | Abcam [abcam.com]
• 13. researchgate.net [researchgate.net]
• 14. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 15. escca.eu [escca.eu]

An In-depth Technical Guide to the Isoapoptolidin Biosynthesis Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin (B15209), a macrolide natural product, and its isomer apoptolidin (B62325), are produced by the actinomycete Nocardiopsis sp. FU40. These compounds have garnered significant interest due to their potent and selective cytotoxic activity against various cancer cell lines. This technical guide provides a comprehensive overview of the isoapoptolidin biosynthetic pathway, detailing the genetic basis, proposed enzymatic steps, and key experimental methodologies for its study. The core of isoapoptolidin is a complex polyketide, assembled by a type I polyketide synthase (PKS), which undergoes subsequent modifications including hydroxylation and glycosylation to yield the final bioactive molecule. Understanding this pathway is crucial for efforts in biosynthetic engineering to generate novel, more potent analogs for drug development.

The Isoapoptolidin Biosynthetic Gene Cluster

The complete biosynthetic gene cluster for apoptolidin and its isomer isoapoptolidin has been identified in Nocardiopsis sp. FU40. The cluster spans a 116 kb region of the genome and is predicted to contain 39 open reading frames (ORFs). These genes encode the enzymes responsible for the synthesis of the polyketide backbone, its subsequent modifications, and the production and attachment of deoxy-sugar moieties, as well as regulatory and transport proteins.

Organization of the Gene Cluster

The gene cluster is organized into several functional units, including a large Type I Polyketide Synthase (PKS) system, tailoring enzymes, sugar biosynthesis and modification enzymes, regulatory genes, and transporters. A proposed annotation of the 39 ORFs is presented in Table 1.

Table 1: Proposed Annotation of Open Reading Frames (ORFs) in the Isoapoptolidin Biosynthetic Gene Cluster

Gene/ORF	Proposed Function
apoA	ABC transporter (putative)
apoB	Acyl-CoA dehydrogenase
apoC	Enoyl-CoA hydratase/isomerase
apoD	3-hydroxyacyl-CoA dehydrogenase
apoE	3-ketoacyl-CoA thiolase
apoF	Acyl-CoA synthetase
apoG1	Glycosyltransferase
apoG2	Glycosyltransferase
apoG3	Glycosyltransferase
apoH	dTDP-glucose 4,6-dehydratase
apoI	dTDP-4-keto-6-deoxy-D-glucose 3,5-epimerase
apoJ	dTDP-4-keto-L-rhamnose reductase
apoK	Glucose-1-phosphate thymidylyltransferase
apoL	Transcriptional regulator
apoM	Methyltransferase
apoN	Acyl carrier protein (ACP)
apoO	Unknown
apoP	Cytochrome P450 monooxygenase
apoQ	Ferredoxin
apoR	Ferredoxin reductase
apoT	Thioesterase
apoS1-S8	Type I Polyketide Synthase (PKS) modules
... (other ORFs)	Various functions including regulation and transport

Note: This table is a summary based on sequence homology and proposed functions from the literature. The precise function of each ORF requires further experimental validation.

The Isoapoptolidin Biosynthetic Pathway

The biosynthesis of isoapoptolidin is a multi-step process involving the coordinated action of the enzymes encoded by the apo gene cluster. The pathway can be conceptually divided into three main stages: polyketide backbone synthesis, tailoring of the macrolactone core, and glycosylation.

Polyketide Backbone Synthesis

The aglycone core of isoapoptolidin is synthesized by a large, modular Type I Polyketide Synthase (PKS) enzyme complex, encoded by the apoS1-S8 genes. This complex consists of 13 modules, each responsible for the addition and modification of a specific extender unit to the growing polyketide chain. The process is initiated with a methoxymalonyl-acyl carrier protein (ACP) loading module. The linear polyketide chain is then cyclized to form the macrolactone ring.

Tailoring of the Macrolactone Core

Following the formation of the macrolactone, the core structure is modified by a series of tailoring enzymes. These modifications are crucial for the biological activity of the final molecule. Key tailoring steps include:

• Hydroxylation: Cytochrome P450 monooxygenases are responsible for introducing hydroxyl groups at specific positions on the macrolactone ring. Gene disruption studies have confirmed the involvement of apoP, a putative P450, in this process. Knockout of apoP results in the accumulation of a dehydroxylated apoptolidin precursor.

• Methylation: Methyltransferases may also be involved in modifying the structure, although specific details are yet to be fully elucidated.

Glycosylation

The final stage in the biosynthesis of isoapoptolidin is the attachment of three deoxy-sugar moieties. The sugars are synthesized by a set of enzymes encoded within the gene cluster (apoH, apoI, apoJ, apoK) and then attached to the macrolactone core by three putative glycosyltransferases (apoG1, apoG2, apoG3). The sugar residues have been shown to be critical for the potent cytotoxic activity of apoptolidins.

Isomerization of Apoptolidin to Isoapoptolidin

Apoptolidin and isoapoptolidin are isomers that can interconvert. It has been shown that apoptolidin isomerizes to isoapoptolidin, establishing an equilibrium mixture. This isomerization is a key consideration in both the production and biological evaluation of these compounds.

Experimental Protocols

This section provides an overview of key experimental methodologies that have been employed in the study of the isoapoptolidin biosynthetic pathway.

Gene Disruption in Nocardiopsis sp. FU40

Gene disruption is a powerful tool to elucidate the function of specific genes within the biosynthetic cluster. The following protocol outlines the general steps for creating a gene knockout in Nocardiopsis sp. FU40 via homologous recombination.

Workflow for Gene Disruption in Nocardiopsis sp. FU40

Figure 1: Workflow for gene disruption in Nocardiopsis sp. FU40.

Chemical Complementation

Chemical complementation can be used to confirm the function of a disrupted gene and to produce novel analogs. This involves feeding a biosynthetic intermediate to a mutant strain that is blocked at a specific step in the pathway.

Table 2: Chemical Complementation of an ApoS8 (PKS) Mutant

Experiment	Compound Fed	Product(s) Observed	Conversion Yield (%)
Feeding ApoS8 mutant	Apoptolidin monosaccharide	Apoptolidin A, Isoapoptolidin A	24.7 (unoptimized)[1]

This experiment demonstrates that the downstream tailoring and glycosylation enzymes remain functional in the ApoS8 mutant, allowing for the conversion of the fed intermediate into the final products.[1]

Signaling Pathways and Regulation

The production of secondary metabolites like isoapoptolidin is often tightly regulated in response to environmental cues and the physiological state of the producing organism. The isoapoptolidin gene cluster contains a putative transcriptional regulator (apoL), suggesting that the expression of the biosynthetic genes is coordinately controlled.

Figure 2: Proposed regulatory pathway for isoapoptolidin biosynthesis.

Further research is needed to elucidate the specific signals that trigger isoapoptolidin production and the precise molecular mechanisms by which ApoL and other potential regulatory elements control the expression of the biosynthetic gene cluster.

Conclusion and Future Directions

The elucidation of the isoapoptolidin biosynthetic pathway in Nocardiopsis sp. FU40 has provided a solid foundation for understanding the formation of this complex and medically relevant natural product. The identification of the gene cluster and the characterization of key enzymes have opened up avenues for biosynthetic engineering and the generation of novel analogs with potentially improved therapeutic properties.

Future research should focus on the detailed biochemical characterization of the individual enzymes in the pathway, particularly the glycosyltransferases and cytochrome P450 monooxygenases, to understand their substrate specificity and catalytic mechanisms. The heterologous expression of these enzymes will be a key strategy to enable such studies. Furthermore, a deeper understanding of the regulatory networks controlling the expression of the isoapoptolidin gene cluster will be essential for optimizing its production through fermentation. These efforts will undoubtedly accelerate the development of isoapoptolidin-based compounds as next-generation anticancer agents.

References

• 1. Biosynthesis of the Apoptolidins in Nocardiopsis sp. FU 40 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Structural and Functional Differences Between Isoapoptolidin and Apoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apoptolidin (B62325), a macrolide natural product, has garnered significant interest for its selective induction of apoptosis in transformed cells.[1][2] Its isomer, isoapoptolidin (B15209), provides a valuable tool for understanding the structure-activity relationships that govern this selective cytotoxicity. This technical guide provides a detailed comparison of the structural and functional differences between apoptolidin and its ring-expanded isomer, isoapoptolidin. We present a comprehensive overview of their chemical structures, a quantitative comparison of their biological activities, and detailed experimental protocols for their evaluation. This document is intended to serve as a resource for researchers in oncology, chemical biology, and drug discovery.

Structural Differences: A Tale of Two Macrolides

Apoptolidin is a complex macrolide produced by Nocardiopsis sp.[3] Isoapoptolidin is a structural isomer of apoptolidin that can be isolated from crude fermentation extracts of the same microorganism or formed through the isomerization of apoptolidin.[1] The primary structural difference between these two molecules lies in the size of the macrolide ring. Isoapoptolidin is a ring-expanded isomer of apoptolidin.[1][4] This seemingly subtle change has profound implications for the molecule's three-dimensional conformation and its interaction with its biological target.

1.1. The Macrolide Core: A Ring Expansion

The core of apoptolidin is a 20-membered macrolactone ring. In isoapoptolidin, this ring is expanded to a 21-membered ring. This expansion is proposed to occur through a rearrangement involving the C19 and C20 positions of the apoptolidin macrocycle.

To visualize this key structural difference, the following diagram illustrates the core macrolide structures of both compounds.

Caption: Chemical structures of Apoptolidin and Isoapoptolidin.

Functional Differences: A Quantitative Comparison

The structural isomerization from apoptolidin to isoapoptolidin leads to a significant alteration in biological activity. Apoptolidin is a known inhibitor of the mitochondrial F0F1-ATP synthase, a key enzyme in cellular energy production.[5] This inhibition is believed to be the primary mechanism behind its ability to selectively induce apoptosis in cancer cells.[6]

2.1. Inhibition of Mitochondrial F0F1-ATPase

Studies have shown that isoapoptolidin is a significantly less potent inhibitor of F0F1-ATPase compared to apoptolidin.[1][4] This suggests that the specific conformation of the 20-membered macrolide ring in apoptolidin is crucial for high-affinity binding to its target.

2.2. Antiproliferative Activity

Despite its reduced activity against F0F1-ATPase, isoapoptolidin retains notable antiproliferative activity against certain cancer cell lines. This observation has led to the hypothesis that while F0F1-ATPase inhibition is a major contributor to apoptolidin's effects, other mechanisms may also be at play, or that even weak inhibition is sufficient to trigger downstream apoptotic events in sensitive cells.

The following table summarizes the quantitative data on the biological activities of apoptolidin and isoapoptolidin.

Compound	F0F1-ATPase Inhibition IC50 (µM)[7]	Antiproliferative GI50 in Ad12-3Y1 cells (µM)[7]
Apoptolidin	0.7	0.0065
Isoapoptolidin	17	0.009

Signaling Pathway of Apoptolidin-Induced Apoptosis

Apoptolidin's primary mechanism of action involves the inhibition of mitochondrial F0F1-ATP synthase. This disruption of cellular energy metabolism triggers the intrinsic pathway of apoptosis. The following diagram illustrates the proposed signaling cascade.

Caption: Apoptolidin's mechanism of inducing apoptosis.

Experimental Protocols

For researchers aiming to investigate the differential effects of apoptolidin and isoapoptolidin, the following protocols provide a starting point for key in vitro assays.

4.1. F0F1-ATPase Inhibition Assay

This assay measures the ATP hydrolysis activity of the F0F1-ATPase enzyme.

• Materials:

  • Isolated yeast mitochondria or purified F1-ATPase

  • Assay Buffer: 50 mM Tris-HCl, 50 mM KCl, 2 mM MgCl2, pH 8.0

  • Phosphoenolpyruvate (PEP)

  • NADH

  • Pyruvate Kinase (PK)

  • Lactate Dehydrogenase (LDH)

  • ATP

  • Test compounds (Apoptolidin, Isoapoptolidin) dissolved in DMSO

• Procedure:

  • Prepare a reaction mixture in a cuvette containing assay buffer, PEP, NADH, PK, and LDH.

  • Add the test compound at various concentrations (or a vehicle control) to the reaction mixture and pre-incubate for 5-10 minutes at room temperature.

  • Initiate the enzymatic reaction by adding ATP.

  • Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

  • Calculate the rate of ATP hydrolysis and determine the IC50 values for each compound.

4.2. Apoptosis Detection by Annexin V Staining

This protocol allows for the detection of early-stage apoptosis through the identification of externalized phosphatidylserine.[8]

• Materials:

  • Cells of interest (e.g., cancer cell line)

  • Apoptolidin and Isoapoptolidin

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Seed cells in appropriate culture vessels and treat with various concentrations of apoptolidin, isoapoptolidin, or a vehicle control for a predetermined time.

  • Harvest the cells (including any floating cells) and wash them with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate the cells for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour. Live cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic or necrotic cells will be positive for both.

Conclusion

The comparative analysis of apoptolidin and isoapoptolidin underscores the critical importance of the macrolide ring structure for potent F0F1-ATPase inhibition. While both compounds exhibit antiproliferative effects, the significantly reduced enzymatic inhibition by isoapoptolidin suggests a more complex interplay of factors contributing to its cytotoxicity. Further investigation into the downstream effects of these compounds will be crucial for a complete understanding of their mechanisms of action and for the rational design of novel anti-cancer therapeutics based on the apoptolidin scaffold. This guide provides the foundational structural, functional, and methodological information to facilitate such research endeavors.

References

• 1. acs.figshare.com [acs.figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Apoptolidin [drugfuture.com]
• 4. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial Membrane Potential Assay Kit (II) | Cell Signaling Technology [cellsignal.com]
• 6. benchchem.com [benchchem.com]
• 7. Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biologi.ub.ac.id [biologi.ub.ac.id]

Initial Screening of Isoapoptolidin for Therapeutic Potential: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Abstract

This technical guide provides a comprehensive overview of the initial screening of isoapoptolidin (B15209) for its therapeutic potential, with a focus on its anti-cancer properties. Isoapoptolidin, a structural isomer of the potent macrolide apoptolidin (B62325), has been evaluated for its cytotoxic and mechanistic activities. This document summarizes the available quantitative data on its biological effects, details the experimental protocols for key assays, and visualizes the implicated signaling pathways. While isoapoptolidin demonstrates significant antiproliferative activity, it exhibits markedly reduced inhibition of its parent compound's primary target, the mitochondrial F0F1-ATP synthase, suggesting a potentially more complex mechanism of action that warrants further investigation.

Introduction

Apoptolidin, a natural product macrolide, is a well-documented inducer of apoptosis in various cancer cell lines, primarily through the potent and selective inhibition of mitochondrial F0F1-ATP synthase (F-ATPase).[1][2] This inhibition disrupts cellular energy metabolism, leading to the activation of the intrinsic apoptotic pathway.[1] Isoapoptolidin, a ring-expanded isomer of apoptolidin, has also been investigated to understand the structure-activity relationship within this class of molecules.[3] This guide focuses on the initial findings related to isoapoptolidin's therapeutic potential, presenting the current understanding of its efficacy and mechanism of action.

Quantitative Biological Data

The biological activity of isoapoptolidin has been assessed through antiproliferative assays and direct enzymatic inhibition studies. The available data provides a preliminary comparison with its parent compound, apoptolidin A.

Table 1: Antiproliferative and F0F1-ATPase Inhibitory Activities of Isoapoptolidin and Apoptolidin A

Compound	Cell Line	Assay Type	IC50 / GI50 (µM)	F0F1-ATPase Inhibition IC50 (µM)
Isoapoptolidin	Ad12-3Y1 (E1A-transformed rat fibroblasts)	Growth Inhibition	0.009	6.0
Apoptolidin A	Ad12-3Y1 (E1A-transformed rat fibroblasts)	Growth Inhibition	0.0065	0.7
3Y1 (non-transformed parental rat fibroblasts)	Growth Inhibition	> 1.0

Data sourced from comparative structure-activity relationship studies.[3]

The data indicates that while isoapoptolidin retains potent antiproliferative activity against transformed cells, its ability to inhibit the F0F1-ATPase is significantly reduced (over 8.5-fold) compared to apoptolidin A.[3] This discrepancy suggests that the cytotoxic effects of isoapoptolidin may not be solely attributable to F-ATPase inhibition and may involve other cellular targets or mechanisms.

Experimental Protocols

The following sections detail the methodologies for the key experiments used to evaluate the therapeutic potential of isoapoptolidin.

Cell Viability and Proliferation Assay (MTT Assay)

This protocol outlines a colorimetric assay to determine the viability and proliferation of cells after treatment with isoapoptolidin.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solubilizing agent

• 96-well cell culture plates

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells and resuspend them in complete medium.

  • Determine the cell concentration.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of isoapoptolidin in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of isoapoptolidin. Include a vehicle control (medium with the same concentration of DMSO as the highest isoapoptolidin concentration).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

F0F1-ATPase Inhibition Assay

This protocol describes a method to measure the inhibitory effect of isoapoptolidin on the ATP hydrolysis activity of mitochondrial F0F1-ATPase.

Principle: The assay measures the rate of ATP hydrolysis by the F0F1-ATPase enzyme. The production of ADP is coupled to the oxidation of NADH through the activities of pyruvate (B1213749) kinase (PK) and lactate (B86563) dehydrogenase (LDH). The decrease in NADH absorbance at 340 nm is proportional to the ATPase activity.

Materials:

• Isolated mitochondria or purified F0F1-ATPase

• Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM KCl, 2 mM MgCl2, pH 8.0)

• Phosphoenolpyruvate (PEP) solution

• NADH solution

• Pyruvate Kinase (PK)

• Lactate Dehydrogenase (LDH)

• ATP solution

• Isoapoptolidin stock solution (in a suitable solvent like DMSO)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Reaction Mixture Preparation:

  • In a cuvette, prepare a reaction mixture containing the assay buffer, PEP, NADH, PK, and LDH at their optimal concentrations.

• Enzyme Addition:

  • Add a known amount of isolated mitochondria or purified F0F1-ATPase to the reaction mixture and incubate for a few minutes to establish a baseline.

• Inhibitor Addition:

  • Add different concentrations of isoapoptolidin or the vehicle control to the cuvette.

• Initiation of Reaction:

  • Initiate the reaction by adding a saturating concentration of ATP.

• Data Acquisition:

  • Immediately start monitoring the decrease in absorbance at 340 nm over time.

• Data Analysis:

  • Calculate the rate of NADH oxidation from the linear portion of the absorbance curve.

  • Determine the percentage of inhibition for each concentration of isoapoptolidin relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Signaling Pathways and Experimental Workflows

Proposed Mechanism of Action and Signaling Pathway

The primary mechanism of action for the parent compound, apoptolidin, is the induction of the intrinsic apoptotic pathway through the inhibition of mitochondrial F0F1-ATP synthase.[1] Given that isoapoptolidin is a less potent inhibitor of this enzyme but retains significant cytotoxic activity, its mechanism may be more complex. It is plausible that isoapoptolidin still initiates apoptosis through mitochondrial-dependent pathways, but potentially through off-target effects or by interacting with other components of the apoptotic machinery.

Caption: Proposed intrinsic apoptosis pathway for Isoapoptolidin.

Experimental Workflow for Initial Screening

The following diagram illustrates a typical workflow for the initial screening of a compound like isoapoptolidin for its therapeutic potential.

Caption: Experimental workflow for isoapoptolidin screening.

Conclusion and Future Directions

The initial screening of isoapoptolidin reveals a compound with significant antiproliferative activity against transformed cells. However, its reduced potency against F0F1-ATPase compared to apoptolidin suggests that its mechanism of action may be more multifaceted. The data presented in this guide serves as a foundational resource for further investigation into isoapoptolidin's therapeutic potential.

Future research should focus on:

• Broad-Spectrum Cytotoxicity Screening: Evaluating the IC50 values of isoapoptolidin across a diverse panel of human cancer cell lines to identify sensitive cancer types.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by isoapoptolidin to understand the basis of its cytotoxicity, particularly in the context of its weaker F-ATPase inhibition.

• In Vivo Efficacy Studies: Assessing the anti-tumor activity and toxicity profile of isoapoptolidin in preclinical animal models of cancer.

A deeper understanding of isoapoptolidin's biological activities will be crucial in determining its viability as a lead compound for the development of novel anti-cancer therapeutics.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Isoapoptolidin: A Technical Guide for Novel Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin (B15209) is a natural product that has emerged as a compound of interest in cancer research. It is a structural isomer of apoptolidin (B62325), a macrolide known for its potent and selective induction of apoptosis in transformed cells.[1][2] This technical guide provides a comprehensive overview of isoapoptolidin, summarizing its discovery, biological activity, and what is currently understood about its mechanism of action. This document is intended to serve as a foundational resource for researchers new to this molecule, highlighting key experimental findings and outlining detailed protocols to facilitate further investigation into its therapeutic potential.

Discovery and Chemical Structure

Isoapoptolidin was first identified as a ring-expanded isomer of apoptolidin.[2] The isomerization occurs readily in solution, and it has been noted that apoptolidin can convert to isoapoptolidin under biologically relevant conditions.[2] This structural relationship is a critical consideration in the interpretation of experimental data involving apoptolidin.

Quantitative Biological Activity

The biological activities of isoapoptolidin have been evaluated in comparison to its parent compound, apoptolidin. A key observation is that while isoapoptolidin's ability to inhibit its primary molecular target, mitochondrial F0F1-ATPase, is significantly reduced, it retains potent antiproliferative effects.[1] This suggests a more complex, and potentially novel, mechanism of action.

Compound	GI50 in Ad12-3Y1 cells (µM)[1]	F0F1-ATPase Inhibition IC50 (µM)[1]
Apoptolidin	0.0065	0.7
Isoapoptolidin	0.009	6.0
Oligomycin	0.0018	Not Reported

Mechanism of Action: A Divergence from Apoptolidin

The primary mechanism of action for apoptolidin is the induction of the intrinsic apoptotic pathway through the inhibition of mitochondrial F0F1-ATP synthase.[1][3] This inhibition leads to a decrease in cellular ATP, mitochondrial dysfunction, and the subsequent release of pro-apoptotic factors.[1]

Given that isoapoptolidin is a significantly weaker inhibitor of F0F1-ATPase but maintains potent antiproliferative activity, its mechanism of action is likely to be more complex and may involve alternative molecular targets or signaling pathways.[1] This divergence presents an exciting avenue for future research to uncover novel anti-cancer mechanisms.

Apoptolidin-Induced Apoptosis Pathway

The established signaling pathway for apoptolidin provides a crucial context for investigating isoapoptolidin. A simplified representation of this pathway is provided below.

Caption: Signaling cascade initiated by apoptolidin.

Experimental Protocols

For novel researchers, the following are detailed methodologies for key experiments relevant to the study of isoapoptolidin.

F0F1-ATPase Inhibition Assay

This assay is crucial for determining the direct inhibitory effect of a compound on the primary target of apoptolidin.

Objective: To measure the half-maximal inhibitory concentration (IC50) of isoapoptolidin on mitochondrial F0F1-ATPase activity.

Materials:

• Isolated mitochondria (e.g., from bovine heart or yeast)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 50 mM KCl, 2 mM MgCl2)

• ATP solution

• NADH

• Phosphoenolpyruvate (PEP)

• Pyruvate kinase (PK) and lactate (B86563) dehydrogenase (LDH) enzyme mix

• Isoapoptolidin stock solution (in DMSO)

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, NADH, PEP, and the PK/LDH enzyme mix in a 96-well plate.

• Add varying concentrations of isoapoptolidin to the wells. Include a vehicle control (DMSO) and a positive control (e.g., oligomycin).

• Add the mitochondrial preparation to each well.

• Initiate the reaction by adding ATP.

• Immediately begin monitoring the decrease in absorbance at 340 nm over time using a microplate reader. The rate of NADH oxidation is proportional to the rate of ATP hydrolysis by F0F1-ATPase.

• Calculate the initial rate of reaction for each concentration of isoapoptolidin.

• Plot the percentage of inhibition against the logarithm of the isoapoptolidin concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for F0F1-ATPase inhibition assay.

Cell Proliferation Assay (MTT Assay)

This assay is a common method to assess the antiproliferative effects of a compound on cancer cell lines. The specific protocol used to determine the GI50 of isoapoptolidin on Ad12-3Y1 cells is not detailed in the available literature. The following is a generalized protocol.

Objective: To determine the half-maximal growth inhibitory concentration (GI50) of isoapoptolidin.

Materials:

• Ad12-3Y1 cells (or other cancer cell line of interest)

• Complete cell culture medium

• Isoapoptolidin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with a serial dilution of isoapoptolidin. Include a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of growth inhibition for each concentration relative to the vehicle control.

• Plot the percentage of growth inhibition against the logarithm of the isoapoptolidin concentration and fit the data to a dose-response curve to determine the GI50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to distinguish between live, early apoptotic, late apoptotic, and necrotic cells.

Objective: To quantify the induction of apoptosis by isoapoptolidin.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isoapoptolidin stock solution (in DMSO)

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Seed cells and treat with isoapoptolidin at various concentrations for a desired time period.

• Harvest the cells, including any floating cells from the supernatant.

• Wash the cells with cold PBS.

• Resuspend the cells in Annexin V Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Future Research Directions

The significant antiproliferative activity of isoapoptolidin, coupled with its weak inhibition of F0F1-ATPase, strongly suggests the existence of alternative molecular targets or signaling pathways. Future research should focus on:

• Target Identification: Employing techniques such as chemical proteomics or genetic screening to identify the direct binding partners of isoapoptolidin.

• Signaling Pathway Analysis: Investigating the downstream effects of isoapoptolidin on various cellular signaling cascades, including those involved in cell cycle regulation, survival, and stress responses.

• In Vivo Efficacy: Evaluating the anti-tumor activity of isoapoptolidin in preclinical animal models to assess its therapeutic potential.

Conclusion

Isoapoptolidin represents a compelling lead compound for the development of novel anti-cancer agents. Its unique biological profile, characterized by potent antiproliferative activity despite weak F0F1-ATPase inhibition, opens up new avenues for cancer research. This guide provides a foundational understanding and practical methodologies to empower novel researchers to explore the full therapeutic potential of this intriguing natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Isomerization of Apoptolidin to Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apoptolidin (B62325), a potent and selective inducer of apoptosis in transformed cells, has garnered significant attention as a potential anti-cancer agent. Its therapeutic development, however, is complicated by its propensity to isomerize to the less active Isoapoptolidin (B15209). This technical guide provides a comprehensive overview of this critical isomerization, detailing the underlying chemical transformation, experimental conditions, and analytical methodologies for its study. Furthermore, it presents a comparative analysis of the physicochemical and biological properties of both isomers and elucidates the downstream signaling consequences of Apoptolidin's primary cellular interaction.

Introduction

Apoptolidin is a macrolide natural product that exhibits remarkable selectivity in inducing programmed cell death, or apoptosis, in various cancer cell lines. Its primary molecular target has been identified as the F1 subcomplex of mitochondrial F0F1-ATPase (ATP synthase). Inhibition of this crucial enzyme disrupts cellular energy metabolism, ultimately triggering the intrinsic apoptotic pathway.

A significant challenge in the development of Apoptolidin as a therapeutic agent is its chemical instability, leading to the formation of Isoapoptolidin. This isomerization involves a structural rearrangement of the macrolide core, resulting in a ring-expanded isomer with markedly reduced biological activity. Understanding the kinetics, mechanism, and influencing factors of this transformation is paramount for the formulation, storage, and clinical application of Apoptolidin-based therapies.

The Isomerization Reaction: Apoptolidin to Isoapoptolidin

The conversion of Apoptolidin to Isoapoptolidin is a reversible isomerization reaction characterized by an intramolecular transesterification, often referred to as an ester migration. This process leads to the expansion of the macrolide ring.

Reaction Conditions

The isomerization is known to occur under specific conditions:

• Base-Catalyzed: Treatment of Apoptolidin with a mild base in an alcoholic solvent, such as methanolic triethylamine (B128534), facilitates the isomerization. Under these conditions, an equilibrium is established between the two isomers.

• Aqueous Solutions: The isomerization has also been observed to proceed in dilute aqueous solutions, highlighting the potential for this conversion to occur under physiologically relevant conditions.

Equilibrium

In the presence of methanolic triethylamine, the isomerization of Apoptolidin to Isoapoptolidin reaches an equilibrium with a reported ratio of approximately 1.4:1 in favor of Isoapoptolidin.[1] This indicates that Isoapoptolidin is the thermodynamically more stable isomer under these conditions.

Structural and Biological Activity Comparison

The structural rearrangement from Apoptolidin to Isoapoptolidin has profound implications for its biological activity.

Structural Differences

The core structural difference lies in the size of the macrolactone ring. The intramolecular ester migration results in a ring-expanded structure in Isoapoptolidin compared to Apoptolidin. This alteration in the three-dimensional conformation of the molecule is critical for its interaction with its biological target.

Biological Activity

The primary biological target of Apoptolidin is the mitochondrial F0F1-ATPase. The inhibitory activity of Isoapoptolidin against this enzyme is significantly lower than that of Apoptolidin. This reduction in target engagement translates to a diminished capacity to induce apoptosis.

Table 1: Comparison of Biological Activity

Compound	Target	IC50 (F0F1-ATPase Inhibition)	Apoptosis Induction
Apoptolidin	F1 subcomplex of F0F1-ATPase	Potent	High
Isoapoptolidin	F1 subcomplex of F0F1-ATPase	Significantly weaker	Low

Experimental Protocols

Isomerization of Apoptolidin to Isoapoptolidin

Objective: To induce the isomerization of Apoptolidin to Isoapoptolidin under basic conditions.

Materials:

• Apoptolidin

• Methanol (B129727) (anhydrous)

• Triethylamine

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin Layer Chromatography (TLC) apparatus (silica gel plates, developing chamber)

• Appropriate solvent system for TLC (e.g., dichloromethane/methanol mixture)

Procedure:

• Dissolve Apoptolidin in anhydrous methanol in a round-bottom flask under an inert atmosphere (argon or nitrogen).

• Add triethylamine to the solution. The final concentration of triethylamine should be sufficient to create a basic environment.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC. Spot the reaction mixture alongside a standard of Apoptolidin on a silica (B1680970) gel plate. Develop the plate in an appropriate solvent system. The formation of a new, typically more polar, spot corresponding to Isoapoptolidin should be observed.

• Allow the reaction to proceed until equilibrium is reached, as indicated by the stabilization of the ratio of the two spots on the TLC plate.

• Upon completion, the solvent can be removed under reduced pressure to obtain the equilibrium mixture of Apoptolidin and Isoapoptolidin.

• The isomers can be separated by chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).

HPLC Analysis of Apoptolidin and Isoapoptolidin

Objective: To separate and quantify Apoptolidin and Isoapoptolidin in a mixture.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

• A gradient or isocratic mixture of acetonitrile (B52724) and water is typically used. The exact composition may need to be optimized for baseline separation.

• A small amount of an additive like formic acid or trifluoroacetic acid (e.g., 0.1%) can be added to improve peak shape.

Procedure:

• Prepare a standard solution of Apoptolidin and the equilibrium mixture of Apoptolidin and Isoapoptolidin in a suitable solvent (e.g., methanol or acetonitrile).

• Set the flow rate of the mobile phase (e.g., 1 mL/min).

• Set the detection wavelength on the UV detector to a value where both compounds have significant absorbance (e.g., determined by UV-Vis spectroscopy).

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject a known volume of the standard solutions and the sample mixture onto the column.

• Record the chromatogram. Apoptolidin and Isoapoptolidin should elute as distinct peaks at different retention times.

• The relative amounts of each isomer can be determined by integrating the area under each peak.

Mechanistic Insights and Visualizations

Mechanism of Isomerization

The isomerization of Apoptolidin to Isoapoptolidin proceeds through a base-catalyzed intramolecular transesterification. The mechanism involves the following key steps:

• Deprotonation: A base (e.g., triethylamine) removes a proton from a hydroxyl group elsewhere in the macrolide ring, creating an alkoxide nucleophile.

• Nucleophilic Attack: The newly formed internal alkoxide attacks the carbonyl carbon of the ester linkage within the macrolide ring.

• Tetrahedral Intermediate: This attack forms a tetrahedral intermediate.

• Ring Opening and Re-ligation: The tetrahedral intermediate collapses, leading to the cleavage of the original ester bond and the formation of a new ester bond with the attacking hydroxyl group, resulting in the expanded macrolide ring of Isoapoptolidin.

Caption: Base-catalyzed isomerization of Apoptolidin.

Apoptolidin's Mechanism of Action: Signaling Pathway

Apoptolidin induces apoptosis through the intrinsic, or mitochondrial, pathway. The inhibition of F0F1-ATPase is the initiating event that triggers a cascade of downstream signaling events.

Caption: Apoptolidin-induced apoptotic signaling pathway.

Quantitative Data Summary

Table 2: Physicochemical and Biological Data

Property	Apoptolidin	Isoapoptolidin	Reference
Isomerization Equilibrium (in methanolic triethylamine)	1	1.4	[1]
F0F1-ATPase Inhibition	Potent	Significantly weaker
Apoptotic Activity	High	Low

Conclusion

The isomerization of Apoptolidin to Isoapoptolidin represents a critical aspect of its chemical profile, with significant implications for its therapeutic potential. The conversion to a less active, ring-expanded isomer underscores the importance of careful formulation and handling to maintain the pharmacological efficacy of Apoptolidin. The detailed experimental protocols and mechanistic understanding provided in this guide serve as a valuable resource for researchers in the fields of natural product chemistry, medicinal chemistry, and cancer biology who are working to harness the therapeutic promise of Apoptolidin. Further studies to precisely quantify the kinetics of isomerization under various conditions and to develop strategies to stabilize Apoptolidin are warranted to advance its clinical development.

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoapoptolidin: A Technical Guide to its Potential as an Anti-Proliferative Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin (B15209), a macrocyclic natural product, has emerged as a compound of interest in oncology research due to its demonstrated anti-proliferative and pro-apoptotic activities. As a structural isomer of the well-studied apoptolidin (B62325), it presents a unique profile for investigation. This technical guide provides a comprehensive overview of the current understanding of isoapoptolidin, focusing on its mechanism of action, quantitative efficacy, and the experimental methodologies used for its evaluation. Detailed summaries of its effects on cancer cell lines and its interaction with key cellular pathways are presented to facilitate further research and development of isoapoptolidin as a potential therapeutic agent.

Introduction

Isoapoptolidin is a ring-expanded isomer of apoptolidin, a natural product known to selectively induce apoptosis in various cancer cell lines.[1] Isoapoptolidin and its parent compound, apoptolidin, exist in an equilibrium, a factor that is critical to consider in the interpretation of biological assay results.[1] While apoptolidin has been more extensively studied, isoapoptolidin itself exhibits significant anti-proliferative properties, suggesting a potentially complex and valuable mode of action for cancer therapy. This document aims to consolidate the available technical information on isoapoptolidin to serve as a resource for the scientific community.

Quantitative Data on Anti-Proliferative and Inhibitory Activities

The anti-proliferative and inhibitory effects of isoapoptolidin have been quantified in various assays. The following tables summarize the available data, providing a clear comparison of its potency.

Table 1: Anti-Proliferative Activity of Isoapoptolidin

Cell Line	Description	GI50 (µM)	Citation
Ad12-3Y1	E1A-transformed rat fibroblasts	0.009	[1]
3Y1	Non-transformed parental rat fibroblasts	> 1.0	[1]
H292	Human non-small cell lung carcinoma	Nanomolar range (specific IC50 not provided)	[1]

Table 2: Enzymatic Inhibition by Isoapoptolidin

Target	Assay Description	IC50 (µM)	Citation
Mitochondrial F0F1-ATPase	In vitro enzyme inhibition assay	6.0	[1]

Mechanism of Action and Signaling Pathways

While the precise signaling cascades modulated by isoapoptolidin are still under active investigation, current evidence points towards the induction of apoptosis through the intrinsic pathway, similar to its parent compound, apoptolidin.

Inhibition of Mitochondrial F0F1-ATPase

Isoapoptolidin has been shown to inhibit the mitochondrial F0F1-ATPase, albeit with a significantly lower potency than apoptolidin (IC50 of 6.0 µM for isoapoptolidin versus 0.7 µM for apoptolidin).[1] This inhibition disrupts cellular ATP synthesis, leading to mitochondrial dysfunction and the subsequent release of pro-apoptotic factors.

Induction of Apoptosis

The anti-proliferative activity of isoapoptolidin is linked to its ability to induce programmed cell death, or apoptosis. The involvement of the intrinsic apoptotic pathway is suggested by the mechanism of action of the closely related apoptolidin, which triggers the release of cytochrome c from the mitochondria, leading to the activation of the caspase cascade.

The following diagram illustrates the proposed intrinsic apoptosis signaling pathway potentially activated by isoapoptolidin.

Caption: Proposed intrinsic apoptosis pathway induced by isoapoptolidin.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducible evaluation of isoapoptolidin's anti-proliferative effects. The following sections outline generalized methodologies for key assays.

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, or cytotoxicity.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• Isoapoptolidin (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of isoapoptolidin. Include a vehicle control (solvent only).

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing the formation of formazan (B1609692) crystals by metabolically active cells.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

The following diagram outlines the workflow for a typical cell viability assay.

Caption: Workflow for a cell viability assay (e.g., MTT).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 6-well plates

• Isoapoptolidin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with isoapoptolidin at the desired concentration for a specified time.

• Harvest the cells (including both adherent and floating cells) and wash with cold PBS.

• Resuspend the cells in the provided binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

The logical relationship of cell populations in an Annexin V/PI assay is depicted below.

Caption: Quadrant analysis of an Annexin V/PI apoptosis assay.

Conclusion and Future Directions

Isoapoptolidin demonstrates potent anti-proliferative activity against specific cancer cell lines, warranting further investigation as a potential anti-cancer agent. Its mechanism of action, while likely involving the induction of apoptosis via mitochondrial pathways, requires more detailed elucidation. Future research should focus on:

• Broad-spectrum Efficacy Screening: Determining the IC50 values of isoapoptolidin across a wider panel of human cancer cell lines.

• Detailed Mechanistic Studies: Identifying the specific signaling molecules and pathways modulated by isoapoptolidin to induce apoptosis.

• In Vivo Studies: Evaluating the anti-tumor efficacy and toxicity of isoapoptolidin in preclinical animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of isoapoptolidin to optimize its potency and selectivity.

A deeper understanding of these aspects will be critical in advancing isoapoptolidin from a promising natural product to a viable candidate for clinical development.

References

• 1. benchchem.com [benchchem.com]

Unraveling the Glycosidic Code: A Technical Guide to the Glycosylation Patterns of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin (B15209), a potent macrolide with selective pro-apoptotic activity in transformed cells, presents a compelling scaffold for anticancer drug development. A critical aspect of its molecular architecture is its glycosylation, which is presumed to be pivotal for its biological function. This technical guide provides a comprehensive exploration of the glycosylation patterns of isoapoptolidin. Due to the limited availability of specific data on isoapoptolidin, this document leverages detailed structural information from its closely related and more extensively studied isomer, apoptolidin (B62325) A, as a primary reference. This guide summarizes the constituent monosaccharide units, details the experimental protocols for their characterization, and visualizes the associated signaling pathways and analytical workflows.

Introduction to Isoapoptolidin and the Significance of its Glycosylation

Isoapoptolidin is a naturally occurring macrolide and a ring-expanded isomer of apoptolidin.[1] Both compounds are known to be potent inducers of apoptosis, with a notable selectivity for cancer cells over healthy cells. The primary molecular target of the apoptolidin family has been identified as the mitochondrial F0F1-ATPase.[2][3] Inhibition of this proton pump disrupts cellular energy homeostasis, ultimately triggering the intrinsic pathway of apoptosis.

Glycosylation, the enzymatic process of attaching glycans (sugars) to organic molecules, is a critical post-translational modification that can profoundly influence a compound's solubility, stability, and biological activity. In the context of natural products like isoapoptolidin, the sugar moieties can play a crucial role in molecular recognition, target binding, and pharmacokinetic properties. Understanding the specific glycosylation pattern is therefore essential for elucidating its full therapeutic potential and for guiding synthetic efforts to create more potent and selective analogs.

Glycosylation Profile of Apoptolidin A (as a proxy for Isoapoptolidin)

Direct, quantitative analysis of the glycosylation of isoapoptolidin is not extensively documented in the available scientific literature. However, the structure of its isomer, apoptolidin A, has been thoroughly elucidated.[1] It is hypothesized that isoapoptolidin shares the same glycosylation pattern. Apoptolidin A possesses a trisaccharide structure composed of three deoxy sugars, which are attached at two different positions on the macrolide core.

Table 1: Monosaccharide Composition of Apoptolidin A

Attachment Site on Aglycone	Sugar Moiety	Monosaccharide Type	Linkage
C9	Monosaccharide	6-deoxy-4-O-methyl-L-glucose	O-glycosidic
C27	Disaccharide	L-oleandrose linked to D-oleandrose	O-glycosidic

Table 2: Structural Details of the Sugar Moieties in Apoptolidin A

Sugar Component	Chemical Formula	Molar Mass ( g/mol )	Key Structural Features
6-deoxy-4-O-methyl-L-glucose	C₇H₁₄O₅	178.18	Deoxygenation at C6, Methylation at C4
L-oleandrose	C₇H₁₄O₄	162.18	2,6-dideoxy-3-O-methyl-L-arabino-hexopyranose
D-oleandrose	C₇H₁₄O₄	162.18	2,6-dideoxy-3-O-methyl-D-arabino-hexopyranose

Experimental Protocols for Glycosylation Analysis

The characterization of the glycosylation patterns of complex natural products like isoapoptolidin involves a multi-pronged analytical approach. The following protocols are based on established methods for the structural elucidation of glycosylated macrolides.[4][5][6][7][8]

Isolation and Purification

• Method: High-Performance Liquid Chromatography (HPLC)

• Protocol:

  • Crude extract containing isoapoptolidin is subjected to multiple rounds of chromatographic separation.

  • Initial separation is typically performed using normal-phase silica (B1680970) gel chromatography.

  • Further purification is achieved using reverse-phase HPLC (e.g., C18 column) with a suitable gradient of organic solvent (e.g., acetonitrile) in water.

  • Fractions are collected and monitored by UV absorbance and/or mass spectrometry to identify the peak corresponding to isoapoptolidin.

Structural Elucidation of Glycans

• Method: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol:

  • A purified sample of isoapoptolidin is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD).

  • A suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are performed.

  • ¹H NMR chemical shifts and coupling constants are used to determine the stereochemistry of the sugar rings.

  • COSY spectra are used to establish proton-proton correlations within each sugar unit.

  • HSQC and HMBC spectra are used to assign proton and carbon signals and to identify the connectivity between sugar units and the aglycone.

  • NOESY spectra provide through-space correlations, which help to determine the stereochemistry of the glycosidic linkages.

• Method: Mass Spectrometry (MS)

• Protocol:

  • High-resolution mass spectrometry (e.g., ESI-QTOF, Orbitrap) is used to determine the accurate mass and elemental composition of isoapoptolidin.

  • Tandem mass spectrometry (MS/MS) is employed to induce fragmentation of the molecule.

  • Analysis of the fragmentation pattern allows for the identification of the sugar moieties through the observation of neutral losses corresponding to the mass of the individual sugar units.[6]

  • The fragmentation pattern can also provide information about the sequence of the sugar units in a polysaccharide chain.

Linkage Analysis

• Method: Chemical Derivatization followed by GC-MS

• Protocol:

  • The purified isoapoptolidin is subjected to permethylation, which methylates all free hydroxyl groups.

  • The permethylated product is then hydrolyzed to break the glycosidic bonds.

  • The resulting partially methylated monosaccharides are reduced and acetylated to form partially methylated alditol acetates (PMAAs).

  • The PMAAs are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). The fragmentation pattern of each PMAA is characteristic of the original linkage position of the monosaccharide.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Glycosylation Analysis

Caption: Workflow for the characterization of isoapoptolidin's glycosylation.

Signaling Pathway of Apoptolidin-Induced Apoptosis

Caption: Intrinsic apoptosis pathway induced by isoapoptolidin.

Conclusion and Future Directions

While the precise glycosylation pattern of isoapoptolidin remains to be definitively reported, the extensive data available for its isomer, apoptolidin A, provides a robust framework for understanding its carbohydrate components. The trisaccharide decoration is likely a key determinant of its biological activity, influencing its interaction with the mitochondrial F0F1-ATPase.

Future research should focus on the direct structural elucidation of isoapoptolidin to confirm its glycosylation pattern and to understand the conformational implications of its ring-expanded macrolide core. Furthermore, the synthesis of isoapoptolidin analogs with varied glycosylation will be instrumental in developing a comprehensive structure-activity relationship and in optimizing its therapeutic potential. The detailed protocols and pathways presented in this guide offer a solid foundation for researchers to advance the study of this promising anticancer agent.

References

• 1. Apoptolidin A: total synthesis and partially glycosylated analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchmap.jp [researchmap.jp]
• 7. researchgate.net [researchgate.net]
• 8. N.m.r. study of interaction between sugar and peptide moieties in mucin-type model glycopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoapoptolidin, a macrocyclic polyketide, is a ring-expanded isomer of the potent apoptotic inducer, apoptolidin (B62325). While sharing the same molecular formula and weight as its parent compound, Isoapoptolidin exhibits distinct biological activity, primarily characterized by its reduced potency as an inhibitor of mitochondrial F0F1-ATPase. This technical guide provides a comprehensive overview of the currently available data on the physicochemical properties of Isoapoptolidin, details established experimental protocols for its study, and explores its putative mechanism of action through the intrinsic apoptosis pathway. All quantitative data is summarized for clarity, and key biological pathways and experimental workflows are visualized using Graphviz diagrams.

Core Physicochemical Properties

Isoapoptolidin is structurally a 28-membered macrolide, isomeric with apoptolidin. Due to the limited availability of detailed experimental data in the public domain, some physicochemical properties are either not fully characterized or are presumed to be similar to apoptolidin.

Table 1: Summary of Physicochemical Properties of Isoapoptolidin

Property	Value	Source/Comment
Molecular Formula	C₅₈H₉₆O₂₁	Identical to Apoptolidin.
Molecular Weight	~1129.4 g/mol	Identical to Apoptolidin.
Melting Point	Not Reported	Experimental data is not currently available in the literature.
Solubility	Not Quantitatively Reported	As a large macrolide, it is expected to be soluble in organic solvents like DMSO, methanol, and ethanol, with limited solubility in water.
Appearance	Not Reported	Typically, macrolides of this nature are white to off-white crystalline or amorphous solids.

Spectral Data:

Biological Activity and Mechanism of Action

The primary characterized biological activity of Isoapoptolidin is its role as an inhibitor of mitochondrial F0F1-ATPase (ATP synthase).[1]

Table 2: Quantitative Biological Activity of Isoapoptolidin

Target	Assay Type	Value (IC₅₀)	Source
Mitochondrial F0F1-ATPase	Enzymatic Inhibition Assay	17 µM	[1]

Isoapoptolidin is reported to be over 10-fold less potent than apoptolidin in its inhibition of mitochondrial F0F1-ATPase.[1] This inhibition disrupts the synthesis of ATP, the primary energy currency of the cell, leading to mitochondrial dysfunction. Such disruption is a known trigger for the intrinsic pathway of apoptosis.

Putative Signaling Pathway: Intrinsic Apoptosis

The inhibition of F0F1-ATPase by Isoapoptolidin is hypothesized to initiate a cascade of events culminating in programmed cell death. The disruption of the mitochondrial proton gradient and ATP synthesis leads to mitochondrial outer membrane permeabilization (MOMP). This event is a critical control point in the intrinsic apoptotic pathway.

Putative Intrinsic Apoptosis Pathway Induced by Isoapoptolidin.

Experimental Protocols

While specific, detailed protocols for the isolation and characterization of Isoapoptolidin are not publicly available, this section provides established methodologies for key experiments relevant to its study.

General Protocol for Isolation and Purification from Nocardiopsis sp.

Isoapoptolidin has been isolated from the crude fermentation extracts of the apoptolidin-producing microorganism Nocardiopsis sp..[2] A general workflow for the isolation of natural products from actinomycetes is outlined below.

General Workflow for Isolation and Purification.

F0F1-ATPase Inhibition Assay

The following is a representative protocol for measuring F0F1-ATPase activity, which can be adapted to assess the inhibitory effect of Isoapoptolidin. The assay is based on the spectrophotometric measurement of ADP production, which is coupled to the oxidation of NADH.

Materials:

• Isolated mitochondria (e.g., from yeast or rat liver)

• Assay Buffer (e.g., Tris buffer, pH 8.0)

• ATP solution

• Coupling enzymes: Pyruvate kinase (PK) and Lactate dehydrogenase (LDH)

• Phosphoenolpyruvate (PEP)

• NADH

• Isoapoptolidin stock solution (in DMSO)

• Oligomycin (positive control)

• 96-well plate and plate reader

Procedure:

• Prepare a reaction mixture containing Assay Buffer, MgCl₂, KCl, PEP, NADH, PK, and LDH.

• Add isolated mitochondria to the wells of a 96-well plate.

• Add varying concentrations of Isoapoptolidin (or DMSO as a vehicle control and Oligomycin as a positive control) to the wells.

• Initiate the reaction by adding ATP.

• Immediately measure the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Calculate the rate of ATP hydrolysis and determine the IC₅₀ value for Isoapoptolidin.

Analysis of Apoptosis by Flow Cytometry (Annexin V/PI Staining)

This protocol allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells following treatment with Isoapoptolidin.

Materials:

• Cancer cell line of interest

• Isoapoptolidin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with varying concentrations of Isoapoptolidin for a specified time (e.g., 24, 48 hours). Include untreated and vehicle controls.

• Harvest the cells (including floating and adherent cells).

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

Conclusion

Isoapoptolidin presents an interesting case as a structural isomer of the potent anticancer agent, apoptolidin, but with attenuated biological activity. Its primary known mechanism of action, the inhibition of mitochondrial F0F1-ATPase, positions it as a tool for studying the intricacies of mitochondrial function and the induction of the intrinsic apoptotic pathway. Further research is required to fully elucidate its physicochemical properties, delineate the precise molecular interactions with its target, and explore its full therapeutic potential. The experimental frameworks provided in this guide offer a starting point for researchers to expand upon the current knowledge of this unique natural product.

References

• 1. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PROTOCOL: Western Blot Detection of Cytoplasmic Cytochr [novusbio.com]

Isoapoptolidin: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target identification and validation of isoapoptolidin (B15209), a ring-expanded isomer of the oncolytic natural product apoptolidin (B62325). While isoapoptolidin itself is less potent than its parent compound, understanding its molecular interactions is crucial for delineating the structure-activity relationships within the apoptolidin class and for the development of novel therapeutics. This document details the experimental methodologies, summarizes key quantitative data, and visualizes the associated signaling pathways and experimental workflows.

Introduction to Isoapoptolidin and its Biological Context

Isoapoptolidin is a macrolide that exists in equilibrium with apoptolidin under certain conditions.[1] Apoptolidin has garnered significant interest for its selective induction of apoptosis in transformed cell lines.[2] The primary molecular target of the apoptolidin family has been identified as the mitochondrial F0F1-ATP synthase, a critical enzyme in cellular energy metabolism.[2][3] Isoapoptolidin exhibits a significantly reduced inhibitory effect on this target compared to apoptolidin, highlighting the conformational sensitivity of the binding interaction.[2]

Target Identification: Pinpointing the Molecular Target of the Apoptolidin Family

The identification of F0F1-ATP synthase as the target of the apoptolidin family was achieved through a combination of biochemical and chemical biology approaches.

Affinity-Based Protein Profiling

A key strategy in identifying the protein targets of bioactive small molecules is affinity-based protein profiling.[4][5] For the apoptolidin family, this involved the use of a photoaffinity probe (Apop A-PA) derived from apoptolidin A.[3] This probe retains the cytotoxic activity of the parent compound and localizes to the mitochondria.[3]

The general workflow for this approach is as follows:

Figure 1: Workflow for photoaffinity-based target identification.

This methodology revealed concentration-dependent labeling of a protein of approximately 50 kDa, which is consistent with the molecular weight of subunits of the F1 catalytic region of ATP synthase.[3]

Target Validation: Confirming the Biological Relevance

Target validation is a critical step to ensure that the identified molecular target is indeed responsible for the observed biological effects of the compound.[6][7] For isoapoptolidin and the broader apoptolidin family, this involves demonstrating a correlation between target engagement and cellular phenotype.

Cellular Thermal Shift Assay (CETSA)

The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm target engagement in a cellular context.[8][9] The principle of CETSA is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.[9][10] This change in thermal stability can be quantified by heating cell lysates or intact cells to various temperatures and then measuring the amount of soluble target protein remaining.[11]

Figure 2: General workflow for a Cellular Thermal Shift Assay (CETSA).

A positive thermal shift in the presence of isoapoptolidin would provide direct evidence of its binding to ATP synthase within the cell.

Quantitative Data Summary

The following tables summarize the available quantitative data comparing the activity of isoapoptolidin and its parent compound, apoptolidin.

Compound	Target	Method	Result	Reference
Isoapoptolidin	Mitochondrial F0F1-ATPase	Inhibition Assay	>10-fold less potent than Apoptolidin	[2]
Apoptolidin A	MV-4-11 cells	Cytotoxicity Assay	EC50 ~10 nM	[3]

Table 1: Comparative Inhibitory Activity

Method	Cell Line	Identified Target	Apparent MW	Reference
Photoaffinity Labeling	MV-4-11, K562, H292	ATP Synthase Subunit	~50 kDa	[3]

Table 2: Target Identification by Photoaffinity Labeling

Signaling Pathway Analysis

The inhibition of F0F1-ATP synthase by the apoptolidin family has been shown to activate the AMP-activated protein kinase (AMPK) pathway.[3] This is a key cellular energy sensor that, when activated, initiates a cascade of events to restore energy homeostasis, often leading to the inhibition of cell growth and proliferation. A downstream marker of AMPK activation is the suppression of S6 ribosomal protein phosphorylation (pS6).[3]

Figure 3: Proposed signaling pathway for isoapoptolidin.

Detailed Experimental Protocols

The following are detailed, generalized protocols for the key experimental techniques discussed in this guide. These should be adapted and optimized for specific experimental conditions.

Protocol: Affinity Chromatography with Photoaffinity Probes

Objective: To identify the binding proteins of a photoaffinity-labeled compound.

Materials:

• Cells (e.g., MV-4-11)

• Photoaffinity probe (e.g., Apop A-PA)

• DMSO (vehicle control)

• UV cross-linking apparatus (365 nm)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Trifunctional TAMRA-azide-desthiobiotin reagent

• Reagents for click chemistry (e.g., copper sulfate, TCEP, TBTA)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with varying salt concentrations)

• Elution buffer (e.g., high concentration of biotin (B1667282) or denaturing buffer)

• SDS-PAGE and Western blot reagents

• Mass spectrometer

Procedure:

• Cell Treatment: Culture cells to the desired density. Treat cells with the photoaffinity probe or DMSO for the optimized time and concentration.

• Photocrosslinking: Irradiate the cells with UV light (e.g., 365 nm) to covalently link the probe to its binding partners.

• Cell Lysis: Harvest and lyse the cells in a suitable lysis buffer on ice.[12] Clarify the lysate by centrifugation to remove cellular debris.[13]

• Click Chemistry Conjugation: To the clarified lysate, add the TAMRA-azide-desthiobiotin reagent and the click chemistry catalysts. Incubate to conjugate the biotin tag to the probe-protein complex.

• Affinity Purification:

  • Equilibrate streptavidin-agarose beads with lysis buffer.[14]

  • Incubate the lysate containing the biotinylated complexes with the equilibrated beads to capture the target proteins.

  • Wash the beads extensively with wash buffers to remove non-specific binders.

• Elution: Elute the bound proteins from the beads using an appropriate elution buffer.

• Analysis:

  • Analyze the eluate by SDS-PAGE and visualize the labeled proteins using fluorescence scanning for the TAMRA tag.

  • For protein identification, subject the eluted proteins to in-gel digestion followed by LC-MS/MS analysis.[15][16]

Protocol: Cellular Thermal Shift Assay (CETSA)

Objective: To validate the binding of a compound to its target protein in a cellular environment.

Materials:

• Cells of interest

• Isoapoptolidin and vehicle control (DMSO)

• PBS with protease inhibitors

• PCR tubes or 96-well plates

• Thermocycler

• Apparatus for cell lysis (e.g., freeze-thaw cycles, sonicator)

• High-speed centrifuge

• SDS-PAGE and Western blot reagents

• Primary antibody against the target protein (e.g., ATP synthase subunit)

• Secondary antibody

Procedure:

• Cell Treatment: Treat cultured cells with isoapoptolidin or DMSO at a saturating concentration for 1-2 hours at 37°C.[9]

• Cell Harvesting: Harvest the cells, wash with ice-cold PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes for each temperature point.[9]

• Heat Shock: Place the tubes in a thermocycler and heat them to a range of temperatures for a set time (e.g., 3 minutes), followed by a cooling step.[8] Include a non-heated control.

• Cell Lysis: Lyse the cells using a method that does not involve detergents that might interfere with protein aggregation (e.g., three freeze-thaw cycles).[9]

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[9]

• Sample Preparation and Western Blot:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Normalize the protein concentration of all samples.

  • Analyze the samples by SDS-PAGE and Western blotting, probing for the target protein.

• Data Analysis: Quantify the band intensities and plot the percentage of soluble target protein relative to the non-heated control against the temperature. A shift in the melting curve to a higher temperature in the presence of isoapoptolidin indicates target stabilization and binding.[9]

Conclusion

The target of isoapoptolidin, as with other members of the apoptolidin family, is the F0F1-ATP synthase. While its inhibitory activity is lower than that of apoptolidin, the framework for its target identification and validation provides a clear path for the investigation of other natural products and their derivatives. The combination of affinity-based proteomics and biophysical methods like CETSA offers a robust strategy for elucidating the molecular mechanisms of action of novel bioactive compounds, which is a cornerstone of modern drug discovery.[4][17]

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Target Validation - Improving and Accelerating Therapeutic Development for Nervous System Disorders - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Performing target validation well | siTOOLs Biotech [sitoolsbiotech.com]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells | Springer Nature Experiments [experiments.springernature.com]
• 11. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. qb3.berkeley.edu [qb3.berkeley.edu]
• 13. Sample Preparation for Affinity Chromatography in Specific Groups of Biomolecules [sigmaaldrich.com]
• 14. conductscience.com [conductscience.com]
• 15. N-terminal isotope tagging strategy for quantitative proteomics: results-driven analysis of protein abundance changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mass Spectrometry-Based Approaches Toward Absolute Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. denistitovlab.org [denistitovlab.org]

A Technical Guide to Isoapoptolidin: Natural Sources and Analogues for Researchers and Drug Development Professionals

Introduction

Isoapoptolidin (B15209) is a macrolide natural product that has garnered interest within the scientific community for its potential as an anticancer agent. It is an isomer of the more well-known compound, apoptolidin (B62325). Both compounds are noted for their biological activity, which includes the induction of apoptosis in certain cancer cell lines. This technical guide provides an in-depth overview of the natural sources of isoapoptolidin, the development of its analogues, and relevant experimental methodologies.

Natural Sources of Isoapoptolidin

The primary known natural source of isoapoptolidin is the fermentation of the microorganism Nocardiopsis sp.[1] Isoapoptolidin is isolated from the crude fermentation extracts of this bacterium.[1] It is important to note that apoptolidin, its isomer, is also produced by the same microorganism.[1]

Analogues of Isoapoptolidin

Research into the therapeutic potential of apoptolidin and isoapoptolidin has led to the synthesis of several analogues aimed at improving stability and efficacy.

Isomerization of Apoptolidin

Isoapoptolidin can be formed through the isomerization of apoptolidin. Treatment of apoptolidin with methanolic triethylamine (B128534) results in an equilibrium mixture of isoapoptolidin and apoptolidin in a 1.4:1 ratio.[1]

Synthetic and Semi-Synthetic Analogues

The total synthesis of apoptolidin has been accomplished, which has also enabled the creation of various analogues.[2] While these are direct analogues of apoptolidin, their study is relevant to understanding the structure-activity relationships that also govern the bioactivity of isoapoptolidin. Notable analogues include compounds 74, 75, and 77, which have demonstrated significant bioactivity against tumor cells.[2] Additionally, a peracetylated and deglycosylated derivative of apoptolidin has been semi-synthesized.[1]

Quantitative Biological Activity Data

Compound/Analogue	Cell Line	Activity Type	IC50 Value	Reference
Analogue 74	Tumor Cells	Cytotoxicity	Significant Bioactivity	[2]
Analogue 75	Tumor Cells	Cytotoxicity	Significant Bioactivity	[2]
Analogue 77	Tumor Cells	Cytotoxicity	Significant Bioactivity	[2]

Experimental Protocols

Isolation and Isomerization of Isoapoptolidin

Isolation from Nocardiopsis sp. Fermentation Broth:

• Cultivate the apoptolidin-producing microorganism Nocardiopsis sp. in a suitable fermentation medium.

• After an appropriate incubation period, harvest the fermentation broth.

• Perform solvent extraction of the crude broth to obtain a mixture of secondary metabolites.

• Utilize chromatographic techniques, such as high-performance liquid chromatography (HPLC), to separate and purify isoapoptolidin from the crude extract.

Isomerization of Apoptolidin to Isoapoptolidin:

• Dissolve purified apoptolidin in methanol.

• Add triethylamine to the methanolic solution.

• Allow the reaction to proceed until equilibrium is reached, yielding a 1.4:1 mixture of isoapoptolidin and apoptolidin.[1]

• Employ chromatographic methods to separate isoapoptolidin from the reaction mixture.

General Synthetic Strategy for Apoptolidin Analogues

The total synthesis of apoptolidin and its analogues is a complex, multi-step process. A general overview of the key synthetic strategies is provided below.[2]

• Fragment Assembly: The synthesis typically involves the coupling of key molecular fragments. For instance, a dithiane coupling or a Horner-Wadsworth-Emmons coupling can be used to connect major building blocks.[2]

• Carbon-Carbon Bond Formation: A Stille coupling is a crucial step for forming a key carbon-carbon bond in the macrocyclic backbone.[2]

• Macrolactonization: A Yamaguchi lactonization is employed to close the macrocyclic ring.[2]

• Glycosylation: The carbohydrate moieties are introduced through glycosidation reactions.[2]

• Deprotection: The final step involves the removal of protecting groups to yield the target analogue.[2]

Cytotoxicity Assays

MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide):

• Seed cancer cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound (e.g., isoapoptolidin analogue) for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

BrdU Assay (Bromodeoxyuridine):

• Plate and treat cells with the test compound as described for the MTT assay.

• During the final hours of incubation, add BrdU to the cell culture medium. BrdU, a synthetic analogue of thymidine, is incorporated into the DNA of proliferating cells.

• Fix the cells and denature the DNA.

• Add an anti-BrdU antibody conjugated to an enzyme (e.g., peroxidase).

• Add a substrate for the enzyme that produces a colored product.

• Measure the absorbance of the colored product to quantify the amount of BrdU incorporated, which is a measure of cell proliferation.

• Calculate the IC50 value based on the inhibition of cell proliferation.

Signaling Pathways and Mechanisms of Action

Apoptolidin, and by extension isoapoptolidin, is known to be a potent inhibitor of mitochondrial F0F1-ATPase (also known as ATP synthase).[1] This enzyme plays a crucial role in cellular energy production through oxidative phosphorylation. Inhibition of F0F1-ATPase disrupts the mitochondrial membrane potential and can trigger the intrinsic pathway of apoptosis.

Caption: Inhibition of Mitochondrial F0F1-ATPase by Isoapoptolidin.

Experimental and Logical Relationship Diagrams

Caption: Workflow for Isolation and Isomerization of Isoapoptolidin.

Caption: Relationship between Apoptolidin, Isoapoptolidin, and Analogues.

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total synthesis of apoptolidin: completion of the synthesis and analogue synthesis and evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the total synthesis of isoapoptolidin (B15209), a complex macrolide with significant biological activity. Isoapoptolidin is a structural isomer of apoptolidin (B62325), a potent inducer of apoptosis in various cancer cell lines. The synthetic strategy presented herein is based on the highly convergent total synthesis of apoptolidin, followed by a final isomerization step to yield isoapoptolidin. This approach leverages key chemical transformations, including Stille coupling, Yamaguchi macrolactonization, and strategic glycosylations, to construct the intricate architecture of the target molecule. Detailed experimental procedures for key steps, quantitative data, and visual representations of the synthetic workflow and relevant biological pathways are provided to guide researchers in the successful synthesis and further investigation of this promising therapeutic agent.

Introduction

Apoptolidin, a 20-membered macrolide isolated from Nocardiopsis sp., has garnered significant attention due to its selective induction of apoptosis in transformed cells. Its congener, isoapoptolidin, a ring-expanded isomer, also exhibits noteworthy biological properties, albeit with a reported 10-fold lower inhibitory activity against mitochondrial F0F1-ATPase compared to apoptolidin.[1] The complex structure of these molecules, featuring a polyketide-derived aglycone adorned with multiple deoxy sugars, presents a formidable challenge for synthetic chemists. The total synthesis of these natural products is crucial for confirming their structure, enabling the synthesis of analogues for structure-activity relationship (SAR) studies, and providing a scalable route for their production for further biological evaluation.

This protocol details a synthetic route to isoapoptolidin, primarily based on the successful total synthesis of apoptolidin as reported by Nicolaou and co-workers.[2] The strategy involves the synthesis of key fragments, their subsequent coupling, macrolactonization, glycosylation, and a final isomerization to furnish isoapoptolidin.

Retrosynthetic Analysis

The retrosynthetic analysis for apoptolidin, and by extension isoapoptolidin, dissects the complex target molecule into smaller, more manageable synthetic fragments. The key disconnections are at the C11-C12 bond (Stille coupling), the macrolide ester linkage (Yamaguchi macrolactonization), and the glycosidic linkages.

Caption: Retrosynthetic analysis of isoapoptolidin.

Experimental Protocols

The total synthesis of isoapoptolidin is presented as a multi-stage process, commencing with the synthesis of key fragments of apoptolidin, followed by their assembly and subsequent isomerization.

Stage 1: Synthesis of Key Fragments

The synthesis of apoptolidin requires the preparation of several complex fragments. The protocols for the synthesis of the vinyl iodide and vinyl stannane fragments are multi-step processes involving various stereoselective reactions. For detailed procedures for the synthesis of these fragments, refer to the primary literature.[1][3]

Stage 2: Fragment Coupling and Macrolactonization

1. Stille Coupling:

This reaction couples the vinyl iodide and vinyl stannane fragments to form the carbon backbone of the aglycone.

• Protocol: To a solution of the vinyl iodide fragment and the vinyl stannane fragment in anhydrous N,N-dimethylformamide (DMF), add Pd(PPh₃)₄ and CuI. The reaction mixture is stirred at room temperature until completion, as monitored by TLC. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography.[4]

2. Yamaguchi Macrolactonization:

This step forms the 20-membered macrolactone core of apoptolidin from the seco-acid precursor.

• Protocol: To a solution of the seco-acid in anhydrous toluene (B28343) under an inert atmosphere, add 2,4,6-trichlorobenzoyl chloride and triethylamine (B128534). The mixture is stirred at room temperature. In a separate flask, a solution of 4-dimethylaminopyridine (B28879) (DMAP) in anhydrous toluene is prepared. The mixed anhydride (B1165640) solution is then added dropwise to the DMAP solution under high dilution conditions over several hours. The reaction is heated to drive the lactonization to completion. The solvent is evaporated, and the crude product is purified by chromatography.[4][5][6]

Stage 3: Glycosylation

The attachment of the sugar moieties is a critical and challenging step in the synthesis. This is typically achieved through glycosyl donor-acceptor coupling reactions.

• Protocol (General): A solution of the aglycone acceptor and the glycosyl donor (e.g., a thioglycoside or a glycosyl trichloroacetimidate) in an anhydrous solvent such as dichloromethane (B109758) is cooled to a low temperature (e.g., -78 °C). A promoter (e.g., N-iodosuccinimide/triflic acid for thioglycosides, or trimethylsilyl (B98337) triflate for trichloroacetimidates) is then added. The reaction is stirred at low temperature and allowed to warm to room temperature slowly. The reaction is quenched, and the product is purified by chromatography. This process is repeated for the attachment of all sugar units.

Stage 4: Final Deprotection and Isomerization to Isoapoptolidin

1. Global Deprotection:

The protecting groups on the synthesized apoptolidin molecule are removed in the final step. The choice of deprotection conditions depends on the protecting groups used throughout the synthesis. A common final deprotection step involves the removal of silyl (B83357) ethers using a fluoride (B91410) source like TBAF or HF-pyridine.

2. Isomerization to Isoapoptolidin:

Apoptolidin isomerizes to isoapoptolidin under basic conditions.

• Protocol: Apoptolidin is treated with methanolic triethylamine to establish an equilibrium mixture of isoapoptolidin and apoptolidin (reported ratio of 1.4:1). The two isomers can then be separated by chromatography to yield pure isoapoptolidin.

Quantitative Data Summary

The following table summarizes representative yields for the key transformations in the total synthesis of apoptolidin. Actual yields may vary depending on the specific substrates and reaction conditions.

Reaction Step	Reagents and Conditions	Typical Yield (%)	Reference
Stille Coupling	Vinyl iodide, Vinyl stannane, Pd(PPh₃)₄, CuI, DMF, rt	60-75
Yamaguchi Macrolactonization	Seco-acid, 2,4,6-trichlorobenzoyl chloride, Et₃N, DMAP, Toluene, high dilution, heat	50-70
Glycosylation	Glycosyl donor, Aglycone acceptor, Promoter, CH₂Cl₂, low temp to rt	40-60 per linkage

Experimental Workflow

The overall workflow for the total synthesis of isoapoptolidin is depicted below.

Caption: Overall workflow for the total synthesis of isoapoptolidin.

Biological Activity and Signaling Pathway

Apoptolidin and its analogues are known to induce apoptosis by targeting the mitochondrial F0F1-ATP synthase.[4] Inhibition of this enzyme leads to a disruption of the mitochondrial membrane potential, which in turn activates the intrinsic apoptotic pathway.

Caption: Proposed signaling pathway for isoapoptolidin-induced apoptosis.

Conclusion

The total synthesis of isoapoptolidin is a significant achievement in natural product synthesis. The strategy outlined in this document, based on the pioneering work on apoptolidin, provides a roadmap for the laboratory-scale production of this complex molecule. This enables further investigation into its biological activities and potential as a therapeutic agent. The detailed protocols and visual aids are intended to facilitate the successful implementation of this synthesis by researchers in the field of organic chemistry and drug discovery.

References

• 1. Total synthesis of apoptolidin: construction of enantiomerically pure fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of the apoptosis inducing agent apoptolidin. Assembly of the C(16)-C(28) fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Yamaguchi (macrolactonization) [quimicaorganica.org]
• 6. Yamaguchi Macrolactonization | Chem-Station Int. Ed. [en.chem-station.com]

Application Note and Protocol for the Purification of Isoapoptolidin using HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin (B15209) is a naturally occurring macrolide and a ring-expanded isomer of apoptolidin (B62325), a potent inducer of apoptosis in transformed cell lines.[1] First isolated from the fermentation broth of Nocardiopsis sp., isoapoptolidin and its parent compound are of significant interest in cancer research and drug development due to their selective cytotoxicity.[1][2][3] The structural similarity between isoapoptolidin and apoptolidin, which can exist in equilibrium, necessitates a robust and high-resolution purification technique to obtain pure isoapoptolidin for detailed biological and pharmacological studies.[1] High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, offers an effective method for the separation and purification of these complex natural products.[4][5]

This document provides a detailed protocol for the purification of isoapoptolidin from a crude fermentation extract or a semi-purified fraction using preparative reversed-phase HPLC.

Physicochemical Properties of Isoapoptolidin

A comprehensive understanding of the physicochemical properties of isoapoptolidin is crucial for the development of an effective HPLC purification strategy. While specific data for isoapoptolidin is limited, the properties of macrolides provide a general guideline.

Property	Value/Information	Significance for HPLC Purification
Molecular Formula	C61H96O21	The large molecular weight and presence of numerous functional groups suggest a complex chromatographic behavior.
Molecular Weight	1161.4 g/mol	Influences diffusion rates and interactions with the stationary phase.
Solubility	Expected to be soluble in organic solvents like methanol (B129727), acetonitrile (B52724), and DMSO. Limited solubility in water.	Critical for sample preparation and choosing the appropriate injection solvent to prevent precipitation on the column.
UV λmax	Estimated to be around 200-220 nm.	Essential for setting the detection wavelength on the HPLC system for monitoring the elution of the compound.
Stability	Isoapoptolidin is an isomer of apoptolidin and can exist in equilibrium. Stability may be pH and solvent dependent.	Important for selecting mobile phase conditions and handling of the purified compound to prevent degradation or isomerization.

Experimental Protocol: Preparative HPLC Purification of Isoapoptolidin

This protocol details a reversed-phase HPLC method for the purification of isoapoptolidin. The method is designed to be a starting point and may require optimization based on the specific crude extract and available instrumentation.

Materials and Reagents

• Crude or semi-purified isoapoptolidin extract

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• Ultrapure water (e.g., Milli-Q or equivalent)

• Formic acid (FA) or Trifluoroacetic acid (TFA), HPLC grade

• 0.45 µm syringe filters (PTFE or other compatible material)

Instrumentation

• Preparative HPLC system equipped with:

  • Gradient pump

  • Autosampler or manual injector with a large volume loop

  • UV-Vis detector or Photodiode Array (PDA) detector

  • Fraction collector

• Reversed-phase preparative HPLC column (e.g., C18, 10 µm, 250 x 21.2 mm)

• Analytical HPLC system for purity analysis

• Rotary evaporator

• Lyophilizer (optional)

Sample Preparation

• Dissolve the crude or semi-purified isoapoptolidin extract in a minimal amount of a suitable solvent. A mixture of methanol and water or acetonitrile and water is recommended.

• Ensure complete dissolution. Gentle warming or sonication can be used to aid dissolution.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

HPLC Method

Parameter	Condition
Column	C18, 10 µm, 250 x 21.2 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	15.0 mL/min
Detection Wavelength	210 nm
Column Temperature	30°C
Injection Volume	1-5 mL (depending on sample concentration and loop size)
Gradient Program	See Table below

Gradient Elution Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	60	40
30	30	70
35	5	95
40	5	95
41	60	40
50	60	40

Purification Procedure

• Column Equilibration: Equilibrate the preparative HPLC column with the initial mobile phase composition (60% A, 40% B) until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample onto the equilibrated column.

• Chromatographic Run and Fraction Collection: Run the gradient elution as specified. Monitor the chromatogram in real-time. Collect fractions corresponding to the peak suspected to be isoapoptolidin.

• Post-Run Column Wash: After the elution of the target compound, wash the column with a high percentage of the organic solvent (e.g., 95% B) to remove any strongly retained impurities.

• Re-equilibration: Re-equilibrate the column to the initial conditions before the next injection.

Post-Purification Processing

• Purity Analysis: Analyze the collected fractions using an analytical HPLC system to determine the purity of each fraction.

• Pooling of Pure Fractions: Combine the fractions containing high-purity isoapoptolidin.

• Solvent Removal: Remove the organic solvent (acetonitrile) from the pooled fractions using a rotary evaporator under reduced pressure.

• Lyophilization: The remaining aqueous solution can be lyophilized to obtain the purified isoapoptolidin as a solid powder.

Quantitative Data Summary

The following table presents hypothetical but realistic data from a preparative HPLC purification of an isoapoptolidin-enriched fraction.

Parameter	Value
Crude Sample Injected	500 mg
Retention Time of Isoapoptolidin	~25 minutes
Purity of Pooled Fractions (by analytical HPLC)	>98%
Yield of Purified Isoapoptolidin	50 mg
Recovery	10%

Diagrams

Caption: Workflow for the HPLC Purification of Isoapoptolidin.

Caption: Logical Relationship of the HPLC Purification Steps.

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Structural Elucidation of Isoapoptolidin via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin, a ring-expanded isomer of the potent apoptotic agent apoptolidin, presents a complex structural elucidation challenge characteristic of macrolide natural products. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for unambiguously determining the constitution and relative stereochemistry of such intricate molecules. This document provides a comprehensive overview of the application of modern NMR techniques for the structural elucidation of Isoapoptolidin, including detailed experimental protocols and data interpretation workflows.

While the specific ¹H and ¹³C NMR chemical shift assignments for Isoapoptolidin are not publicly available, this guide presents a generalized methodology applicable to its structural determination, utilizing illustrative data based on common structural motifs found in macrolides.

Overall Workflow for Structural Elucidation

The structural elucidation of a complex natural product like Isoapoptolidin using NMR spectroscopy follows a logical progression from simpler 1D experiments to more complex 2D correlation experiments. Each experiment provides a specific piece of the structural puzzle.

Caption: Workflow for Isoapoptolidin structural elucidation.

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of macrolides are provided below.

Sample Preparation

• Dissolution: Dissolve approximately 5-10 mg of purified Isoapoptolidin in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄, or Acetone-d₆). The choice of solvent should be based on the solubility of the compound and should ideally be free of signals that overlap with key resonances of the analyte.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C NMR).

• Filtration: Filter the sample into a 5 mm NMR tube to remove any particulate matter that could degrade the spectral quality.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

2.2.1. ¹H NMR Spectroscopy

• Purpose: To determine the number of different types of protons, their chemical environment, multiplicity (spin-spin coupling), and relative abundance (integration).

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64, depending on sample concentration.

2.2.2. ¹³C NMR and DEPT Spectroscopy

• Purpose: To determine the number of different types of carbon atoms. DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-45, DEPT-90, and DEPT-135) are used to differentiate between CH, CH₂, and CH₃ groups.

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30) for ¹³C; standard DEPT pulse sequences.

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

2.2.3. 2D COSY (Correlation Spectroscopy)

• Purpose: To identify protons that are coupled to each other, typically through two or three bonds (J-coupling). This helps to establish spin systems and build molecular fragments.[1]

• Pulse Program: Standard COSY experiment (e.g., cosygpqf).

• Spectral Width (F1 and F2): 0-12 ppm.

• Data Points: 2048 in F2, 256-512 in F1.

• Number of Scans per Increment: 8-16.

2.2.4. 2D HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To identify which protons are directly attached to which carbon atoms (one-bond ¹H-¹³C correlations).[1]

• Pulse Program: Standard HSQC experiment with gradient selection (e.g., hsqcedetgpsisp2.3).

• Spectral Width (F2 - ¹H): 0-12 ppm.

• Spectral Width (F1 - ¹³C): 0-220 ppm.

• Data Points: 2048 in F2, 256 in F1.

• Number of Scans per Increment: 16-32.

• ¹J(CH) Coupling Constant: Optimized for an average of 145 Hz.

2.2.5. 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To identify longer-range couplings between protons and carbons, typically over two to three bonds (²J_CH, ³J_CH). This is crucial for connecting molecular fragments, especially across quaternary carbons and heteroatoms.[1]

• Pulse Program: Standard HMBC experiment with gradient selection (e.g., hmbcgplpndqf).

• Spectral Width (F2 - ¹H): 0-12 ppm.

• Spectral Width (F1 - ¹³C): 0-220 ppm.

• Data Points: 2048 in F2, 512 in F1.

• Number of Scans per Increment: 32-64.

• Long-Range Coupling Delay: Optimized for a coupling constant of 8-10 Hz.

2.2.6. 2D NOESY (Nuclear Overhauser Effect Spectroscopy)

• Purpose: To identify protons that are close to each other in space (typically < 5 Å), regardless of whether they are connected through bonds. This is the primary method for determining the relative stereochemistry of the molecule.

• Pulse Program: Standard NOESY experiment (e.g., noesygpph).

• Spectral Width (F1 and F2): 0-12 ppm.

• Data Points: 2048 in F2, 256-512 in F1.

• Mixing Time: 300-800 ms (B15284909) (this may need to be optimized).

• Number of Scans per Increment: 16-32.

Data Presentation

The following tables are illustrative and represent the type of data that would be generated from the NMR analysis of Isoapoptolidin.

Table 1: Illustrative ¹H NMR Data for a Macrolide Fragment

Position	δ (ppm)	Multiplicity	J (Hz)	Integration
H-3	4.10	dd	8.5, 2.5	1H
H-4a	1.85	m	1H
H-4b	1.60	m	1H
H-5	3.80	ddd	9.0, 5.0, 2.5	1H
H-6	5.50	d	9.0	1H
3-CH₃	1.25	d	7.0	3H

Table 2: Illustrative ¹³C NMR and DEPT Data for a Macrolide Fragment

Position	δ (ppm)	DEPT-135
C-1	172.5	-
C-2	45.2	CH
C-3	75.8	CH
C-4	35.1	CH₂
C-5	80.3	CH
C-6	130.4	CH
3-CH₃	18.2	CH₃

Table 3: Illustrative Key 2D NMR Correlations for a Macrolide Fragment

Proton	COSY Correlations	HSQC Correlation (¹³C)	HMBC Correlations (¹³C)	NOESY Correlations
H-3	H-4a, H-4b, 3-CH₃	C-3	C-1, C-2, C-4, C-5	H-5, 3-CH₃
H-5	H-4a, H-4b, H-6	C-5	C-3, C-4, C-6, C-7	H-3, H-6
3-CH₃	H-3	3-CH₃	C-2, C-3, C-4	H-3, H-4a

Data Interpretation and Structure Assembly

The process of assembling the final structure of Isoapoptolidin from the NMR data is a systematic process of integrating the information from all the acquired spectra.

Caption: Data interpretation and structure assembly workflow.

By systematically applying these NMR techniques and carefully interpreting the resulting data, the complete chemical structure and relative stereochemistry of Isoapoptolidin can be determined with high confidence. This detailed structural information is critical for understanding its biological activity and for guiding further drug development efforts.

References

• 1. cds.ismrm.org [cds.ismrm.org]

Application Note: Development of a Cell-Based Assay for Assessing Isoapoptolidin Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isoapoptolidin is a natural product, a ring-expanded macrolide isomer of apoptolidin (B62325), which has garnered interest for its potential to selectively induce apoptosis in cancer cells.[1][2] Apoptosis, or programmed cell death, is a critical process for tissue homeostasis, and its dysregulation is a hallmark of cancer.[1][3][4] Compounds that can modulate apoptotic pathways are of significant therapeutic interest.[1][3] While apoptolidin is known to induce apoptosis, isoapoptolidin's activity, particularly its inhibitory effect on mitochondrial F0F1-ATPase, is reported to be more than tenfold lower than that of apoptolidin.[2] This application note provides a detailed framework and experimental protocols for developing a comprehensive cell-based assay to characterize the apoptotic activity of Isoapoptolidin.

The described assays will enable researchers to quantify Isoapoptolidin's effects on cell viability, identify the induction of early and late-stage apoptosis, and elucidate the involvement of specific caspase-mediated signaling pathways.

Core Assays for Characterizing Isoapoptolidin Activity:

• MTT Assay: To determine the effect of Isoapoptolidin on cell viability and metabolic activity.[5][6]

• Annexin V & Propidium Iodide (PI) Staining: To detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.[7][8][9]

• Caspase-Glo® Assays (3/7, 8, 9): To measure the activity of key executioner caspases (3/7) and initiator caspases of the intrinsic (9) and extrinsic (8) pathways.[10][11][12][13]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This colorimetric assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by metabolically active cells, providing an indication of cell viability.[6]

Materials:

• Cancer cell line (e.g., Jurkat, HepG2)

• Complete cell culture medium

• Isoapoptolidin (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[14]

• 96-well microplates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Isoapoptolidin in culture medium.

• Remove the medium from the wells and add 100 µL of the Isoapoptolidin dilutions (and a vehicle control) to the respective wells.

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5][14]

• After incubation, add 100 µL of solubilization solution to each well.[5]

• Incubate the plate in the dark for at least 2 hours to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.[14]

Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine (B164497) (PS) on the cell membrane via fluorescently labeled Annexin V.[9] Propidium Iodide is used to distinguish viable and early apoptotic cells from late apoptotic and necrotic cells.[9]

Materials:

• Cancer cell line

• Complete cell culture medium

• Isoapoptolidin

• FITC-conjugated Annexin V

• Propidium Iodide (PI) staining solution

• 1X Binding Buffer

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with various concentrations of Isoapoptolidin (and a vehicle control) for the desired time period.

• Harvest the cells (including floating cells) and wash them twice with cold PBS.[8]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[8]

• Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[8]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution.[7][8]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[8]

Caspase Activity Measurement using Caspase-Glo® Assays

These luminescent assays measure the activity of specific caspases. The assays provide a proluminescent caspase substrate that is cleaved by active caspases to release aminoluciferin, which is then used by luciferase to generate a light signal proportional to caspase activity.[12]

Materials:

• Cancer cell line

• Complete cell culture medium

• Isoapoptolidin

• Caspase-Glo® 3/7, 8, and 9 Assay Reagents (Promega)

• White-walled 96-well plates

• Luminometer

Protocol:

• Seed cells in a white-walled 96-well plate at a density of 10,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C and 5% CO2.

• Treat the cells with various concentrations of Isoapoptolidin (and a vehicle control) for the desired time.

• Equilibrate the plate to room temperature.

• Prepare the Caspase-Glo® reagent according to the manufacturer's instructions.

• Add 100 µL of the appropriate Caspase-Glo® reagent to each well.

• Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate the plate at room temperature for 1-3 hours.

• Measure the luminescence using a luminometer.

Data Presentation

Quantitative data should be summarized in the following tables for clear comparison.

Table 1: Effect of Isoapoptolidin on Cell Viability (MTT Assay)

Isoapoptolidin Conc. (µM)	Absorbance at 570 nm (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	[Value]	100
[Conc. 1]	[Value]	[Value]
[Conc. 2]	[Value]	[Value]
[Conc. 3]	[Value]	[Value]
[Conc. 4]	[Value]	[Value]
IC50	-	[Value]

Table 2: Apoptosis Induction by Isoapoptolidin (Annexin V/PI Staining)

Isoapoptolidin Conc. (µM)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic Cells (Annexin V+/PI+)	% Necrotic Cells (Annexin V-/PI+)
0 (Vehicle Control)	[Value]	[Value]	[Value]	[Value]
[Conc. 1]	[Value]	[Value]	[Value]	[Value]
[Conc. 2]	[Value]	[Value]	[Value]	[Value]
[Conc. 3]	[Value]	[Value]	[Value]	[Value]

Table 3: Caspase Activity in Response to Isoapoptolidin (Caspase-Glo® Assays)

Isoapoptolidin Conc. (µM)	Caspase-3/7 Activity (RLU, Fold Change)	Caspase-8 Activity (RLU, Fold Change)	Caspase-9 Activity (RLU, Fold Change)
0 (Vehicle Control)	1.0	1.0	1.0
[Conc. 1]	[Value]	[Value]	[Value]
[Conc. 2]	[Value]	[Value]	[Value]
[Conc. 3]	[Value]	[Value]	[Value]

Visualizations

Experimental Workflow

References

• 1. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. broadpharm.com [broadpharm.com]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Annexin V Staining Protocol [bdbiosciences.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Caspase-Glo® 9 Assay Protocol [worldwide.promega.com]
• 11. Apoptosis Assays | Apoptosis Detection | Apoptosis Markers [worldwide.promega.com]
• 12. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 13. promega.com [promega.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Mitochondrial Function Assays Using a Test Compound (e.g., Isoapoptolidin)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mitochondria are critical cellular organelles that play a central role in energy metabolism, cell signaling, and apoptosis.[1][2] Assessing the impact of novel compounds, such as Isoapoptolidin, on mitochondrial function is a crucial step in drug discovery and toxicology. Dysregulation of mitochondrial function can lead to various pathologies, making it a key area of investigation.[1][2] These application notes provide detailed protocols for a panel of in vitro assays to evaluate the effects of a test compound on key aspects of mitochondrial health, including mitochondrial membrane potential, oxygen consumption, ATP production, and the generation of reactive oxygen species (ROS).

Assessment of Mitochondrial Membrane Potential (ΔΨm)

A decrease in mitochondrial membrane potential (ΔΨm) is a hallmark of mitochondrial dysfunction and an early indicator of apoptosis.[3] The JC-1 and TMRE assays are common methods used to measure ΔΨm.

JC-1 Assay Protocol

JC-1 is a cationic dye that accumulates in mitochondria in a potential-dependent manner. In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In cells with low ΔΨm, JC-1 remains as monomers in the cytoplasm and emits green fluorescence.[3] The ratio of red to green fluorescence provides a measure of mitochondrial depolarization.

Materials:

• Cells (e.g., HeLa, HepG2)

• 96-well black, clear-bottom plates

• Test compound (e.g., Isoapoptolidin) stock solution in DMSO

• JC-1 staining solution[4]

• Phosphate-buffered saline (PBS)

• Fluorescence microplate reader, fluorescence microscope, or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ to 5 x 10⁵ cells/well and incubate overnight.[3]

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control for depolarization (e.g., 5-50 µM CCCP for 15-30 minutes).[4] Incubate for the desired time (e.g., 6, 12, or 24 hours).

• JC-1 Staining: After treatment, wash the cells once with warm PBS. Add 100 µL of JC-1 staining solution to each well and incubate for 15-30 minutes at 37°C in the dark.[3]

• Washing: Remove the staining solution and wash the cells twice with PBS.[3]

• Measurement: Add 100 µL of PBS to each well. Measure the fluorescence intensity using a microplate reader. For JC-1 aggregates (red), use an excitation of ~540 nm and emission at ~590 nm. For JC-1 monomers (green), use an excitation of ~485 nm and emission at ~535 nm.[4] The ratio of red to green fluorescence is calculated to determine the change in ΔΨm.

Data Presentation: Mitochondrial Membrane Potential

Table 1: Effect of Test Compound on Mitochondrial Membrane Potential (ΔΨm)

Compound Concentration (µM)	Red Fluorescence (RFU)	Green Fluorescence (RFU)	Red/Green Fluorescence Ratio	% Change from Control
Vehicle Control (0)	100
Concentration 1
Concentration 2
Concentration 3
Positive Control (CCCP)

Experimental Workflow

Workflow for assessing mitochondrial membrane potential.

Measurement of Mitochondrial Oxygen Consumption

Mitochondrial respiration, or oxygen consumption rate (OCR), is a key indicator of mitochondrial function.[5][6] The Seahorse XF Cell Mito Stress Test is a widely used method to measure OCR in real-time.[5]

Oxygen Consumption Rate (OCR) Assay Protocol

This assay measures key parameters of mitochondrial respiration: basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Materials:

• Cells seeded in a Seahorse XF cell culture microplate

• Seahorse XF Analyzer

• Seahorse XF Calibrant, Base Medium, and sensor cartridge

• Test compound (e.g., Isoapoptolidin)

• Mitochondrial inhibitors: Oligomycin (B223565), FCCP, and a mix of Rotenone/Antimycin A[7]

Procedure:

• Hydrate Sensor Cartridge: Add 200 µL of Seahorse XF Calibrant to each well of the utility plate and place the sensor cartridge on top. Incubate overnight in a non-CO₂ incubator at 37°C.[5]

• Prepare Cell Plate: Seed cells in a Seahorse XF microplate and allow them to adhere.

• Prepare Assay Medium: Warm Seahorse XF Base Medium to 37°C and supplement with substrates like glucose, pyruvate, and glutamine.

• Compound Treatment & Incubation: Replace the culture medium with the prepared assay medium containing the test compound at various concentrations. Incubate the cell plate in a non-CO₂ incubator at 37°C for 1 hour.[5]

• Load Inhibitors: Load the mitochondrial inhibitors (Oligomycin, FCCP, Rotenone/Antimycin A) into the appropriate ports of the hydrated sensor cartridge.[7]

• Run Assay: Load the sensor cartridge and cell plate into the Seahorse XF Analyzer and start the assay.[5] The instrument will measure OCR at baseline and after the sequential injection of the inhibitors.

• Data Analysis: Normalize OCR data to cell number or protein concentration. Calculate the key parameters of mitochondrial respiration as described in Table 2.[5]

Data Presentation: Mitochondrial Respiration Parameters

Table 2: Effect of Test Compound on Mitochondrial Oxygen Consumption Rate (OCR)

Parameter	Vehicle Control (pmol O₂/min)	Compound Conc. 1 (pmol O₂/min)	Compound Conc. 2 (pmol O₂/min)	Compound Conc. 3 (pmol O₂/min)
Basal Respiration
ATP Production-linked OCR
Maximal Respiration
Spare Respiratory Capacity
Non-Mitochondrial Respiration

Mitochondrial Respiration Parameters

Key parameters of mitochondrial respiration.

Measurement of Mitochondrial ATP Production

Mitochondria are the primary source of cellular ATP through oxidative phosphorylation.[1] Measuring ATP production is a direct assessment of mitochondrial function.[2]

Luciferase-Based ATP Assay Protocol

This assay utilizes the enzyme luciferase, which catalyzes a light-emitting reaction in the presence of ATP and its substrate, luciferin. The amount of light produced is proportional to the ATP concentration.[1][8]

Materials:

• Isolated mitochondria or whole cells

• ATP assay kit (containing luciferase and luciferin)

• Luminometer

• Test compound (e.g., Isoapoptolidin)

• ADP[8]

• Oligomycin (inhibitor of ATP synthase)[8]

Procedure:

• Sample Preparation: Prepare isolated mitochondria or cell lysates according to standard protocols.

• Compound Incubation: Incubate the mitochondrial or cell preparations with various concentrations of the test compound.

• Initiate Reaction: Add the ATP assay reagent (luciferase/luciferin) to the samples. To measure the rate of ATP production, add a known concentration of ADP to initiate ATP synthesis.[8]

• Measure Luminescence: Immediately measure the light output using a luminometer.

• Inhibitor Control: To confirm that the measured ATP is from oxidative phosphorylation, a parallel set of samples can be treated with oligomycin to inhibit ATP synthase.[8][9]

• Data Analysis: Generate an ATP standard curve to calculate the ATP concentration in the samples. Express ATP production as nmol ATP/min/mg protein.

Data Presentation: Mitochondrial ATP Production

Table 3: Effect of Test Compound on Mitochondrial ATP Production Rate

Compound Concentration (µM)	ATP Production Rate (nmol/min/mg protein)	% Change from Control
Vehicle Control (0)	100
Concentration 1
Concentration 2
Concentration 3
Oligomycin Control

Measurement of Mitochondrial Reactive Oxygen Species (ROS)

Mitochondria are a major source of cellular ROS.[10] Excessive ROS production can lead to oxidative stress and cellular damage.[11]

MitoSOX Red Assay Protocol

MitoSOX Red is a fluorescent probe that specifically targets mitochondria and fluoresces upon oxidation by superoxide.[12]

Materials:

• Cells in a 96-well plate

• MitoSOX Red reagent

• Test compound (e.g., Isoapoptolidin)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with the test compound as described in the previous protocols.

• MitoSOX Staining: After compound treatment, remove the medium and incubate the cells with 5 µM MitoSOX Red for 10-30 minutes at 37°C, protected from light.[13]

• Washing: Wash the cells three times with warm PBS.

• Fluorescence Measurement: Measure the fluorescence with an excitation of ~510 nm and an emission of ~580 nm.

Data Presentation: Mitochondrial ROS Production

Table 4: Effect of Test Compound on Mitochondrial Superoxide Production

Compound Concentration (µM)	Fluorescence Intensity (RFU)	% Change from Control
Vehicle Control (0)	100
Concentration 1
Concentration 2
Concentration 3
Positive Control (e.g., Antimycin A)

Mitochondrial-Mediated Apoptosis Pathway

Mitochondrial dysfunction is intricately linked to the intrinsic pathway of apoptosis.[14][15] The release of pro-apoptotic factors like cytochrome c from the mitochondria is a key event.[16][17]

Mitochondrial-mediated apoptosis pathway.

The protocols outlined in these application notes provide a robust framework for evaluating the in vitro effects of a test compound, such as Isoapoptolidin, on mitochondrial function. By systematically assessing mitochondrial membrane potential, oxygen consumption, ATP production, and ROS generation, researchers can gain valuable insights into the compound's mechanism of action and potential mitochondrial toxicity. This comprehensive approach is essential for informed decision-making in the drug development process.

References

• 1. Functional assessment of isolated mitochondria in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Assessment of Isolated Mitochondria In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. benchchem.com [benchchem.com]
• 6. Assessment of Mitochondrial Oxygen Consumption Using a Plate Reader-based Fluorescent Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analyzing oxygen consumption of isolated mitochondria using the Seahorse XFe96 analyzer [protocols.io]
• 8. journals.physiology.org [journals.physiology.org]
• 9. sm.unife.it [sm.unife.it]
• 10. Measurement of Mitochondrial ROS Formation | Springer Nature Experiments [experiments.springernature.com]
• 11. Mitochondrial ROS Analysis - Creative Proteomics [creative-proteomics.com]
• 12. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 4.8. Mitochondrial ROS Measurements [bio-protocol.org]
• 14. The Role of Mitochondria in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Mitochondrial Pathway of Apoptosis: Part I: MOMP and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Apoptosis is Induced in Cancer Cells via the Mitochondrial Pathway by the Novel Xylocydine-Derived Compound JRS-15 [mdpi.com]

Application Notes and Protocols for Isoapoptolidin in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin (B15209) is a macrolide natural product that has garnered interest in cancer research due to its pro-apoptotic activity. It is an isomer of the well-studied apoptolidin (B62325) and is known to selectively induce apoptosis in transformed cell lines. The primary mechanism of action of isoapoptolidin is the inhibition of mitochondrial F0F1-ATPase (also known as ATP synthase). This inhibition disrupts cellular energy metabolism, leading to programmed cell death.[1] Proper preparation of isoapoptolidin solutions is critical for obtaining reliable and reproducible results in cell culture-based assays. This document provides a detailed protocol for the preparation, sterilization, and storage of isoapoptolidin solutions for use in cell culture experiments.

Data Presentation

Parameter	Recommended Value/Guideline	Notes
Solvent	Dimethyl sulfoxide (B87167) (DMSO), anhydrous, ≥99.9% purity	DMSO is a polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[2]
Stock Solution Concentration	1-10 mM	Preparing a concentrated stock solution minimizes the volume of solvent added to the cell culture medium.
Final DMSO Concentration in Media	≤ 0.5% (v/v)	Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity.[3][4][5] However, it is crucial to perform a vehicle control to assess the effect of DMSO on the specific cell line being used.
Sterilization Method	Syringe filtration with a 0.22 µm sterile filter	Use a DMSO-compatible filter membrane such as PTFE (polytetrafluoroethylene) or nylon.[6]
Storage of Stock Solution	-20°C or -80°C in small, single-use aliquots	Aliquoting prevents repeated freeze-thaw cycles which can degrade the compound.[2]

Experimental Protocols

Materials

• Isoapoptolidin (solid powder)

• Dimethyl sulfoxide (DMSO), anhydrous, sterile, cell culture grade

• Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

• Sterile, disposable syringes (1 mL or 5 mL)

• Sterile syringe filters (0.22 µm pore size, PTFE or nylon membrane)

• Calibrated micropipettes and sterile, filtered pipette tips

• Vortex mixer

• Cell culture medium appropriate for the cell line of interest

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Isoapoptolidin Stock Solution in DMSO

• Calculation:

  • Determine the molecular weight (MW) of isoapoptolidin. For this protocol, we will use a hypothetical MW of 600 g/mol . Adjust the calculation based on the actual MW of your isoapoptolidin sample.

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L * 0.001 L * 600 g/mol * 1000 mg/g = 6 mg

• Weighing:

  • In a sterile microcentrifuge tube, accurately weigh out 6 mg of isoapoptolidin powder using an analytical balance.

• Dissolution:

  • Using a calibrated micropipette, add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the isoapoptolidin powder.

  • Cap the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete dissolution. Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C water bath or brief sonication can aid in dissolving the compound if necessary.[7]

• Sterilization:

  • Draw the isoapoptolidin stock solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter (PTFE or nylon) to the syringe.

  • Filter-sterilize the solution by dispensing it into a new, sterile microcentrifuge tube.[6] This step is crucial to prevent microbial contamination of cell cultures.

• Aliquoting and Storage:

  • Aliquot the sterile 10 mM isoapoptolidin stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Label each aliquot clearly with the compound name, concentration, and date of preparation.

  • Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-term storage.[2][5] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

• Determine Final Concentration: Decide on the final concentrations of isoapoptolidin to be used in your cell culture experiment (e.g., 1 µM, 10 µM, 100 µM).

• Serial Dilution (Intermediate Dilution):

  • It is good practice to perform an intermediate dilution of the 10 mM stock solution in sterile cell culture medium to ensure accurate final concentrations and to minimize pipetting errors.

  • For example, to prepare a 100 µM working solution from a 10 mM stock, you can perform a 1:100 dilution. Add 5 µL of the 10 mM stock solution to 495 µL of pre-warmed cell culture medium. Mix well by gentle pipetting.

• Final Dilution:

  • Add the appropriate volume of the intermediate working solution to your cell culture plates containing cells and medium to achieve the desired final concentration.

  • For example, to achieve a final concentration of 1 µM in a well containing 1 mL of medium, add 10 µL of the 100 µM intermediate working solution.

  • Important: Ensure that the final concentration of DMSO in the cell culture medium does not exceed 0.5%.[3][5]

• Vehicle Control:

  • Always include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the highest concentration of isoapoptolidin used, but without the compound. This allows you to distinguish the effects of the compound from any potential effects of the solvent.

Mandatory Visualization

Caption: Workflow for preparing Isoapoptolidin solutions.

Caption: Isoapoptolidin's mechanism of action.

References

• 1. Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols for the Detection of Isoapoptolidin in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin, a member of the apoptolidin (B62325) family of glycomacrolides, has garnered interest for its potential therapeutic applications, particularly in oncology. Like other compounds in its class, Isoapoptolidin is understood to exert its cytotoxic effects by targeting and inhibiting mitochondrial F1Fo-ATP synthase.[1] This inhibition disrupts cellular energy metabolism, leading to apoptosis in sensitive cell lines, such as leukemia.[1] The development of robust and sensitive analytical methods is crucial for preclinical and clinical studies, enabling accurate pharmacokinetic (PK), pharmacodynamic (PD), and toxicological assessments.

This document provides detailed protocols and application notes for the quantitative analysis of Isoapoptolidin in biological matrices, such as plasma and tissue homogenates. The primary recommended method is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers superior sensitivity and selectivity for complex biological samples.[2][3] Alternative methods are also discussed.

Recommended Analytical Method: LC-MS/MS

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the quantification of Isoapoptolidin due to its high specificity, sensitivity, and broad dynamic range, which are essential for analyzing complex biological fluids.[3][4]

Principle

The method involves a multi-step process beginning with the extraction of Isoapoptolidin from the biological matrix. This is typically achieved through protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering substances.[5][6] An internal standard (IS), ideally a stable isotope-labeled version of Isoapoptolidin, is added at the beginning of the process to account for variability during sample preparation and analysis.

The extracted sample is then injected into a High-Performance Liquid Chromatography (HPLC) system for chromatographic separation on a reverse-phase column.[4] The analyte is then ionized, typically using electrospray ionization (ESI), and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[4][6] MRM provides high selectivity by monitoring a specific precursor-to-product ion transition for both the analyte and the internal standard.

Experimental Workflow and Protocols

Diagram: General Experimental Workflow

Caption: Workflow for Isoapoptolidin quantification in biological samples.

Protocol 1: Sample Preparation from Plasma

• Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: In a microcentrifuge tube, pipette 100 µL of the plasma sample.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., stable isotope-labeled Isoapoptolidin at 500 ng/mL) to the plasma sample and vortex briefly.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.[6] Vortex vigorously for 3 minutes.

• Centrifugation: Centrifuge the mixture at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution.

• Final Centrifugation: Centrifuge at 15,000 x g for 5 minutes to remove any remaining particulates.

• Injection: Transfer the final supernatant to an autosampler vial for injection into the LC-MS/MS system.[2]

Protocol 2: LC-MS/MS Analysis

• HPLC System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an ESI source.

• Analytical Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size).[4]

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5-20 µL
Column Temperature	40°C

| Gradient Elution | Start at 30% B, ramp to 95% B over 4 min, hold for 1 min, return to 30% B and re-equilibrate for 2 min. |

Mass Spectrometer Conditions (Hypothetical): Note: These values must be optimized experimentally for Isoapoptolidin.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C

| MRM Transitions | To be determined by direct infusion of Isoapoptolidin and its internal standard. |

Data Presentation: Method Validation Parameters

A validated method is essential for regulatory compliance and reliable data. The following table summarizes typical quantitative parameters that should be established during method validation, with expected performance ranges based on similar assays.[3][6][7]

Parameter	Typical Acceptance Criteria / Range	Purpose
Linearity (r²)	> 0.99	Demonstrates a proportional response to concentration.
Lower Limit of Quantitation (LLOQ)	1 - 10 ng/mL	The lowest concentration that can be quantified with acceptable accuracy and precision.[4]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Closeness of measured value to the true value.
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	Measures the reproducibility of the method.
Recovery (%)	Consistently > 70%	Efficiency of the extraction process.
Matrix Effect	Within 85-115%	Assesses the ion suppression or enhancement from matrix components.
Stability	< 15% degradation	Ensures analyte integrity under various storage and handling conditions (e.g., freeze-thaw, bench-top).

Alternative Analytical Methods

• HPLC with UV Detection (HPLC-UV): This method is less sensitive and specific than LC-MS/MS but can be used if a mass spectrometer is unavailable.[8][9] It requires more rigorous sample cleanup to avoid interferences and is suitable for higher concentration ranges.

• Immunoassays (ELISA): Enzyme-Linked Immunosorbent Assays can offer high throughput for screening large numbers of samples.[8] However, this requires the development of a highly specific monoclonal antibody against Isoapoptolidin, which can be a time-consuming and resource-intensive process.

Mechanism of Action: Signaling Pathway

Isoapoptolidin belongs to a class of compounds that directly target the F1Fo-ATP synthase complex in the inner mitochondrial membrane.[1] By inhibiting this crucial enzyme, it disrupts the proton motive force and halts the production of ATP, the cell's primary energy currency. This energy crisis triggers the intrinsic apoptotic pathway.

Diagram: Isoapoptolidin's Mechanism of Action

Caption: Isoapoptolidin inhibits ATP synthase, disrupting energy production.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. ijisrt.com [ijisrt.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. html.rhhz.net [html.rhhz.net]
• 8. medwinpublisher.org [medwinpublisher.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Semi-synthesis of Isoapoptolidin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the semi-synthesis of isoapoptolidin (B15209) derivatives, offering insights into their potential as novel therapeutic agents. This document details generalized experimental protocols, presents key structure-activity relationship (SAR) data, and visualizes the proposed mechanism of action.

Introduction

Isoapoptolidin is a naturally occurring macrolide and a structural isomer of apoptolidin (B62325), a potent inducer of apoptosis in various cancer cell lines. Apoptolidin and its isomer, isoapoptolidin, exert their cytotoxic effects through the inhibition of mitochondrial F0F1-ATP synthase, a critical enzyme for cellular energy production.[1][2] This targeted disruption of cellular metabolism makes these compounds promising scaffolds for the development of novel anticancer therapeutics.

The semi-synthesis of isoapoptolidin derivatives allows for the systematic modification of its complex structure to explore structure-activity relationships (SAR), improve potency, enhance stability, and optimize pharmacokinetic properties. Key areas of modification often focus on the glycosidic side chains, which have been shown to be crucial for the biological activity of the parent compound, apoptolidin.

Data Presentation: Structure-Activity Relationships of Apoptolidin and its Derivatives

Compound	Modification	Target Cell Line	Cytotoxicity (IC50)
Apoptolidin A	Parent Compound	H292 (Human Lung Carcinoma)	~3 nM
Isoapoptolidin	Isomer of Apoptolidin A	Not specified	~10-fold less active than Apoptolidin A in F0F1-ATPase inhibition
Apoptolidinone	Aglycone (sugars removed)	H292 (Human Lung Carcinoma)	>10 µM (inactive)
Peracetylated Apoptolidin	Acetylation of hydroxyl groups	Not specified	Activity not reported
Deglycosylated Apoptolidin	Removal of the disaccharide	Not specified	Activity not reported

Experimental Protocols

The following protocols provide detailed methodologies for key experiments related to the semi-synthesis and evaluation of isoapoptolidin derivatives.

Protocol 1: Isomerization of Apoptolidin to Isoapoptolidin

This protocol describes a general method for the isomerization of apoptolidin to its more stable isomer, isoapoptolidin.

Materials:

• Apoptolidin

• Methanol (B129727) (anhydrous)

• Triethylamine (B128534) (Et3N)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Dissolve apoptolidin in anhydrous methanol in a round-bottom flask under an inert atmosphere (argon or nitrogen).

• Add triethylamine to the solution. The reaction can be monitored for the formation of isoapoptolidin.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the isomerization by TLC or HPLC. Apoptolidin and isoapoptolidin will have different retention times. The reaction typically reaches an equilibrium mixture of the two isomers.[3]

• Once equilibrium is reached, quench the reaction by removing the triethylamine under reduced pressure.

• The resulting mixture containing isoapoptolidin and apoptolidin can be purified using preparative HPLC to isolate pure isoapoptolidin.

Protocol 2: Semi-synthesis of Isoapoptolidinone (Aglycone)

This protocol outlines a general procedure for the deglycosylation of isoapoptolidin to its aglycone, isoapoptolidinone. This is a key step in creating derivatives for SAR studies.

Materials:

• Isoapoptolidin

• Appropriate glycosidase enzyme cocktail (e.g., from a commercial kit) or acid catalyst (e.g., mild HCl in methanol)

• Reaction buffer (if using enzymes)

• Quenching solution (e.g., saturated sodium bicarbonate for acid hydrolysis)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure (Enzymatic Method):

• Dissolve isoapoptolidin in an appropriate reaction buffer as recommended by the enzyme manufacturer.

• Add the glycosidase enzyme cocktail to the solution.

• Incubate the reaction mixture at the optimal temperature for the enzymes (typically 37°C).

• Monitor the reaction by TLC or LC-MS to confirm the cleavage of the sugar moieties.

• Once the reaction is complete, stop the reaction by heat inactivation of the enzymes or by adding a quenching solution.

• Extract the product with an organic solvent such as ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude isoapoptolidinone by silica gel column chromatography.

Procedure (Acid Hydrolysis Method):

• Dissolve isoapoptolidin in a suitable solvent such as methanol.

• Add a catalytic amount of a mild acid (e.g., dilute HCl).

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC or LC-MS.

• Upon completion, neutralize the reaction with a base (e.g., saturated sodium bicarbonate).

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a standard method for evaluating the cytotoxic activity of newly synthesized isoapoptolidin derivatives against cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., H292, HeLa)

• Complete cell culture medium

• 96-well plates

• Isoapoptolidin derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the isoapoptolidin derivatives in cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Add the solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Mandatory Visualizations

The following diagrams illustrate the proposed signaling pathway for apoptolidin-induced apoptosis and a general workflow for the semi-synthesis and evaluation of isoapoptolidin derivatives.

Caption: Proposed signaling pathway for Isoapoptolidin-induced apoptosis.

Caption: Experimental workflow for semi-synthesis and evaluation.

References

• 1. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Large-Scale Fermentation of Nocardiopsis sp. for Isoapoptolidin Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the large-scale fermentation of Nocardiopsis sp. to produce the bioactive secondary metabolite, isoapoptolidin (B15209). The protocols outlined below cover inoculum preparation, fermentation, and downstream processing, including extraction and purification.

Introduction

The genus Nocardiopsis, a member of the phylum Actinobacteria, is a rich source of diverse and bioactive secondary metabolites.[1] Among these is isoapoptolidin, a polyketide natural product that has garnered interest for its potential therapeutic applications. Isoapoptolidin can be isolated from crude fermentation extracts of the apoptolidin-producing microorganism Nocardiopsis sp.[2] This document details the methodologies for the cultivation of Nocardiopsis sp. and the subsequent isolation of isoapoptolidin, providing a foundation for research and development in this area.

Materials and Equipment

Media and Reagents:

• Nocardiopsis sp. strain (e.g., FU 40 or equivalent)

• Seed Medium (see Table 1)

• Production Medium (see Table 1)

• Ethyl acetate (B1210297)

• Methanol (B129727)

• Chromatography resins (e.g., Sephadex LH-20, C18 reverse-phase silica)

• HPLC grade solvents (acetonitrile, water)

• Standard laboratory chemicals for media preparation

Equipment:

• Laminar flow hood

• Incubator shaker

• Autoclave

• Fermenter/Bioreactor (with controls for pH, temperature, dissolved oxygen, and agitation)

• Centrifuge

• Rotary evaporator

• Chromatography columns

• High-Performance Liquid Chromatography (HPLC) system

• Spectrophotometer

• Microscope

Experimental Protocols

Inoculum Development

A two-stage inoculum development process is recommended to ensure a healthy and abundant seed culture for the production fermenter.

Protocol 1: Inoculum Preparation

• Spore Suspension: Aseptically scrape spores of Nocardiopsis sp. from a mature agar (B569324) plate into sterile water or a suitable buffer to create a spore suspension.

• Seed Culture: Inoculate a 250 mL flask containing 50 mL of Seed Medium with the spore suspension.

• Incubation: Incubate the flask at 30°C for 4 days on a rotary shaker.[3]

Large-Scale Fermentation

The fermentation process is critical for maximizing the yield of isoapoptolidin. The following protocol is based on conditions reported for apoptolidin (B62325) production and should be optimized for large-scale production of isoapoptolidin.

Protocol 2: Fermentation

• Fermenter Preparation: Prepare and sterilize the production fermenter containing the Production Medium.

• Inoculation: Aseptically transfer the seed culture to the production fermenter. An inoculum size of 5-10% (v/v) is recommended.

• Fermentation Conditions: Maintain the fermentation at 30°C for 6 days.[3] Control of pH, dissolved oxygen (DO), and agitation are crucial for successful fermentation (see Table 2 for recommended starting parameters).

• Monitoring: Regularly monitor cell growth, pH, and substrate consumption. Samples can be taken at regular intervals to determine the optimal harvest time by analyzing for isoapoptolidin production via HPLC.

Table 1: Media Composition

Component	Seed Medium (g/L)	Production Medium (g/L)
Soluble Starch	10	-
Molasses	10	10
Peptone	10	1
Beef Extract	10	-
Glycerol	-	20
Casamino Acids	-	5
Calcium Carbonate	-	1
pH	7.0	7.2

Source: Adapted from studies on apoptolidin production in Nocardiopsis sp. FU 40.[3]

Table 2: Large-Scale Fermentation Parameters (Starting Points for Optimization)

Parameter	Recommended Range/Value	Notes
Temperature	28-30°C	Optimal growth temperature for most Nocardiopsis species.
pH	6.5-7.5	Maintain using automated addition of acid/base.
Agitation Speed	300-600 rpm	To be optimized based on shear sensitivity and oxygen transfer. Start at a lower speed and increase as biomass and viscosity increase.
Aeration Rate	0.5-1.5 vvm (volume of air per volume of medium per minute)	To be optimized in conjunction with agitation to maintain DO levels.
Dissolved Oxygen (DO)	20-40% of air saturation	Critical for secondary metabolite production. Control can be achieved by cascading agitation speed and/or aeration rate.
Fermentation Time	6-8 days	Monitor isoapoptolidin production to determine optimal harvest time.

Extraction and Purification

Following fermentation, a multi-step process is required to extract and purify isoapoptolidin.

Protocol 3: Extraction

• Cell Separation: Centrifuge the fermentation broth to separate the mycelial biomass from the supernatant.

• Solvent Extraction: Extract the supernatant three times with an equal volume of ethyl acetate.[3] The mycelial biomass can also be extracted with ethyl acetate to recover any intracellular product.

• Concentration: Combine the organic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

Protocol 4: Purification

• Initial Fractionation: Dissolve the crude extract in a minimal amount of methanol and apply it to a Sephadex LH-20 column. Elute with methanol to remove pigments and highly polar impurities.

• Reverse-Phase Chromatography: Subject the fractions containing isoapoptolidin to reverse-phase column chromatography (C18 silica). Elute with a gradient of methanol or acetonitrile (B52724) in water.

• HPLC Purification: Perform a final purification step using a semi-preparative or preparative HPLC system with a C18 column. Use an isocratic or gradient elution with acetonitrile/water or methanol/water to obtain pure isoapoptolidin.

• Purity Analysis: Confirm the purity of the final product using analytical HPLC and characterize its structure using spectroscopic methods (e.g., MS and NMR).

Visualizations

Experimental Workflow

References

• 1. Genus Nocardiopsis: A Prolific Producer of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application of Isoapoptolidin in Apoptosis Induction Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin is a macrolide compound and a ring-expanded isomer of Apoptolidin, a natural product known to selectively induce apoptosis in various cancer cell lines. While research specifically detailing the apoptotic activity of Isoapoptolidin is limited, its close structural relationship with Apoptolidin suggests a similar mechanism of action. Apoptolidin targets the mitochondrial F0F1-ATPase, a key enzyme in cellular energy metabolism. Inhibition of this enzyme disrupts mitochondrial function, leading to the initiation of the intrinsic pathway of apoptosis. This document provides detailed application notes and experimental protocols for studying the apoptosis-inducing effects of Isoapoptolidin, based on the established mechanisms of its isomer, Apoptolidin. It is important to note that these protocols should be adapted and optimized for Isoapoptolidin as more specific data becomes available.

Mechanism of Action (Presumed)

Isoapoptolidin is presumed to induce apoptosis by inhibiting the mitochondrial F0F1-ATPase. This inhibition leads to a decrease in ATP synthesis and disruption of the mitochondrial membrane potential. This mitochondrial distress triggers the intrinsic apoptotic pathway, characterized by the release of cytochrome c from the mitochondria into the cytoplasm. Cytochrome c then associates with Apaf-1 and pro-caspase-9 to form the apoptosome, leading to the activation of caspase-9. Activated caspase-9, in turn, activates downstream effector caspases, such as caspase-3 and -7, which execute the final stages of apoptosis by cleaving various cellular substrates, including Poly (ADP-ribose) polymerase (PARP). This cascade of events culminates in the characteristic morphological and biochemical hallmarks of apoptosis.

Data Presentation

Quantitative data on the cytotoxic and apoptotic effects of Isoapoptolidin are not yet widely available. However, data from its isomer, Apoptolidin, can serve as a valuable reference for designing experiments and anticipating potential outcomes.

Table 1: Cytotoxicity of Apoptolidin in Selected Cancer Cell Lines (Reference Data)

Cell Line	Cancer Type	IC50 (µM)	Notes
NCI-60 Panel	Various	Varies	Apoptolidin has shown selective cytotoxicity in the NCI-60 cell line screen. Researchers should consult the NCI database for specific GI50 values.
Mouse Lymphoma	Lymphoma	~1 µM	Complete PARP cleavage observed at this concentration.[1]

Table 2: Biochemical Activity of Apoptolidin (Reference Data)

Target	Activity	Value
Mitochondrial F0F1-ATPase	Inhibition Constant (Ki)	4-5 µM[1]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the apoptosis-inducing properties of Isoapoptolidin.

Cell Viability Assay (MTT Assay)

This assay determines the concentration of Isoapoptolidin required to inhibit cell growth by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Isoapoptolidin (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Prepare serial dilutions of Isoapoptolidin in complete culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing different concentrations of Isoapoptolidin. Include a vehicle control (medium with the same concentration of solvent used to dissolve Isoapoptolidin).

• Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using a dose-response curve.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with Isoapoptolidin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cells with Isoapoptolidin at the desired concentrations for the appropriate time. Include untreated and positive controls.

• Harvest the cells (including floating cells) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Caspase-9 Activity Assay

This assay measures the activity of caspase-9, the initiator caspase in the mitochondrial apoptotic pathway.

Materials:

• Cells treated with Isoapoptolidin

• Caspase-9 colorimetric or fluorometric assay kit

• Cell lysis buffer

• Microplate reader

Procedure:

• Treat cells with Isoapoptolidin as described previously.

• Lyse the cells according to the kit manufacturer's instructions.

• Determine the protein concentration of the cell lysates.

• Add an equal amount of protein from each sample to the wells of a microplate.

• Add the caspase-9 substrate to each well.

• Incubate the plate at 37°C for 1-2 hours.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the fold-increase in caspase-9 activity compared to the untreated control.

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as Bcl-2 family proteins and PARP.

Materials:

• Cells treated with Isoapoptolidin

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved PARP, anti-caspase-9, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and blotting apparatus

• Chemiluminescent substrate

Procedure:

• Treat cells with Isoapoptolidin and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Use β-actin as a loading control to normalize the expression of the target proteins.

Mandatory Visualizations

Caption: Presumed signaling pathway of Isoapoptolidin-induced apoptosis.

Caption: General workflow for studying Isoapoptolidin-induced apoptosis.

References

• 1. Caspase-Glo® 9 Assay Protocol [promega.com]

Application Notes and Protocols for In Vivo Efficacy Testing of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin (B15209), a macrolide compound, is an isomer of Apoptolidin (B62325), which has been identified as a potent inhibitor of mitochondrial F1Fo-ATP synthase.[1][2] By disrupting cellular energy metabolism, the Apoptolidin family of compounds can induce apoptosis in cancer cells, making Isoapoptolidin a promising candidate for anti-cancer therapy. The mechanism is thought to involve the activation of the AMP-activated protein kinase (AMPK) pathway due to an increased AMP/ATP ratio.[1]

These application notes provide a comprehensive guide to the in vivo experimental design for evaluating the efficacy of Isoapoptolidin using various preclinical cancer models. The protocols detailed below are essential for assessing anti-tumor activity, understanding the dose-response relationship, and investigating the anti-metastatic potential of Isoapoptolidin in a living organism. The use of robust in vivo models is a critical step in the translational path from preclinical discovery to clinical application.[3][4]

Core Principles of In Vivo Efficacy Testing

Successful in vivo evaluation of Isoapoptolidin relies on the selection of appropriate animal models and experimental designs.[3][5] The most common approaches involve the use of human cancer cell lines or patient-derived tumor tissue transplanted into immunodeficient mice.[4][6]

• Cell Line-Derived Xenograft (CDX) Models: These models involve the subcutaneous or orthotopic implantation of cultured human cancer cells into immunodeficient mice (e.g., Nude, SCID, or NOD/SCID).[6][7] They are highly reproducible and suitable for initial efficacy screening.

• Patient-Derived Xenograft (PDX) Models: PDX models are established by implanting fresh tumor tissue from a patient directly into an immunodeficient mouse.[4][8] These models better retain the heterogeneity and microenvironment of the original human tumor, offering higher clinical relevance.[4]

• Metastasis Models: To evaluate the effect of Isoapoptolidin on cancer spread, specific metastasis models are employed. These can be spontaneous metastasis models, where cancer cells spread from a primary orthotopic tumor, or experimental metastasis models, where tumor cells are injected directly into the bloodstream.[5][9][10]

Quantitative Data Summary

The following tables present hypothetical data from in vivo studies evaluating the efficacy of Isoapoptolidin.

Table 1: Efficacy of Isoapoptolidin on Primary Tumor Growth in a Subcutaneous Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) ± SEM	Mean Tumor Weight (g) ± SEM	Percent Tumor Growth Inhibition (%)
Vehicle Control	0	1540 ± 125	1.6 ± 0.15	0
Isoapoptolidin	10	815 ± 98	0.85 ± 0.11	47.1
Isoapoptolidin	25	420 ± 75	0.45 ± 0.08	72.7
Positive Control	Varies	350 ± 62	0.38 ± 0.07	77.3

Table 2: Efficacy of Isoapoptolidin on Spontaneous Metastasis in an Orthotopic Xenograft Model

Treatment Group	Dose (mg/kg)	Primary Tumor Weight (g) ± SEM	Number of Lung Metastatic Nodules ± SEM
Vehicle Control	0	1.2 ± 0.18	85 ± 12
Isoapoptolidin	25	0.35 ± 0.09	22 ± 8
Positive Control	Varies	0.28 ± 0.07	15 ± 6

Table 3: Efficacy of Isoapoptolidin in a Disseminated Metastasis Model (Tail Vein Injection)

Treatment Group	Dose (mg/kg)	Lung Metastasis Score (0-4)	Bioluminescence Signal (Photons/s) ± SEM
Vehicle Control	0	3.8 ± 0.4	8.5 x 10⁶ ± 1.2 x 10⁶
Isoapoptolidin	25	1.5 ± 0.6	2.1 x 10⁶ ± 0.8 x 10⁶
Positive Control	Varies	1.1 ± 0.3	1.5 x 10⁶ ± 0.5 x 10⁶

Experimental Protocols

Protocol 1: Subcutaneous Xenograft Model for Primary Tumor Growth Assessment

This protocol is designed to evaluate the efficacy of Isoapoptolidin in inhibiting the growth of a primary tumor.

Materials:

• Selected human cancer cell line (e.g., MV-4-11 for leukemia, or a solid tumor line like A549 for lung cancer)[1][11]

• Immunodeficient mice (e.g., Athymic Nude or NOD/SCID, 6-8 weeks old)[12]

• Cell culture medium (e.g., RPMI-1640) with supplements

• Phosphate-Buffered Saline (PBS), sterile

• Matrigel (optional, can improve tumor take rate)[13]

• Isoapoptolidin, formulation vehicle

• Anesthesia (e.g., Ketamine/Xylazine)

• Calipers, syringes, and needles (27G)

Procedure:

• Cell Culture: Maintain the selected cancer cell line in the appropriate medium and conditions (37°C, 5% CO₂). Ensure cells are in the exponential growth phase and test for mycoplasma contamination.[14]

• Cell Preparation: Harvest cells using trypsin (for adherent cells) and wash with PBS. Resuspend the cell pellet in sterile PBS (or a 1:1 mixture of PBS and Matrigel) at a concentration of 5 x 10⁷ cells/mL.[13][14] Keep cells on ice.

• Tumor Inoculation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.[7][13]

• Tumor Growth Monitoring: Allow tumors to establish. Monitor animal health and body weight 2-3 times per week. Measure tumor dimensions with calipers and calculate tumor volume using the formula: Volume = (Length x Width²)/2.[7]

• Randomization and Treatment: When the mean tumor volume reaches 100-150 mm³, randomize the mice into treatment groups (e.g., Vehicle Control, Isoapoptolidin low dose, Isoapoptolidin high dose, Positive Control).

• Drug Administration: Administer Isoapoptolidin via the predetermined route (e.g., intraperitoneal injection, oral gavage) and schedule (e.g., daily for 21 days). The vehicle control group should receive the formulation vehicle alone.

• Endpoint Analysis: Continue monitoring tumor volume and body weight. At the end of the study (e.g., when control tumors reach a predetermined size limit or after a set duration), euthanize the mice.[7] Excise the tumors, weigh them, and process them for further analysis (e.g., histology, Western blot).

Protocol 2: Orthotopic and Spontaneous Metastasis Model

This protocol assesses the effect of Isoapoptolidin on a primary tumor in its relevant organ microenvironment and its ability to inhibit spontaneous metastasis.[9]

Procedure:

• Cell Preparation: Prepare cancer cells as described in Protocol 1. Use a cell line known to metastasize from the chosen orthotopic site (e.g., MDA-MB-231 breast cancer cells in the mammary fat pad).

• Orthotopic Inoculation: Anesthetize the mouse. Surgically expose the target organ (e.g., mammary fat pad, prostate, pancreas) and inject a small volume (e.g., 20-50 µL) of the cell suspension.[9][15] Suture the incision.

• Tumor and Metastasis Monitoring: Monitor primary tumor growth using imaging modalities like bioluminescence imaging (if using luciferase-expressing cells) or high-frequency ultrasound.[15]

• Treatment: Begin treatment with Isoapoptolidin as described in Protocol 1, based on primary tumor size or at a predetermined time point post-inoculation.

• Endpoint Analysis: At the study endpoint, euthanize the mice. Excise and weigh the primary tumor. Harvest distant organs (e.g., lungs, liver, lymph nodes) and quantify metastatic burden by counting surface nodules, histology, or bioluminescence imaging of the excised organs.[9][15]

Protocol 3: Experimental (Disseminated) Metastasis Model

This model focuses on the later stages of metastasis, such as extravasation and colonization of distant organs.[5][10]

Procedure:

• Cell Preparation: Prepare a single-cell suspension of metastatic cancer cells (e.g., B16-F10 melanoma, Lewis Lung Carcinoma) in sterile PBS.

• Intravenous Injection: Inject 100-200 µL of the cell suspension (e.g., 1 x 10⁵ to 1 x 10⁶ cells) into the lateral tail vein of the mice. This delivers the cells directly into circulation.

• Treatment: Begin Isoapoptolidin treatment either prophylactically (starting shortly after cell injection) or therapeutically (once metastases are established, as detected by imaging).

• Metastasis Quantification: At the end of the study (typically 2-3 weeks post-injection), euthanize the mice. Harvest relevant organs (e.g., lungs for most cell lines injected intravenously) and quantify the metastatic burden as described in Protocol 2.

Visualizations

Signaling Pathway of Isoapoptolidin

Caption: Proposed signaling pathway for Isoapoptolidin's anti-cancer activity.

Experimental Workflow for In Vivo Efficacy Testing

Caption: General experimental workflow for in vivo xenograft studies.

Logical Relationships of In Vivo Cancer Models

Caption: Relationship between different in vivo models and their applications.

References

• 1. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Animal models and therapeutic molecular targets of cancer: utility and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Modeling Metastasis In Vivo - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Application of Animal Models in Cancer Research: Recent Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. dovepress.com [dovepress.com]
• 9. mdpi.com [mdpi.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. probiocdmo.com [probiocdmo.com]
• 12. benchchem.com [benchchem.com]
• 13. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 14. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vivo Efficacy Testing - Creative Animodel [creative-animodel.com]

Application Notes: Quantifying Isoapoptolidin-Induced Cytotoxicity

Introduction

Isoapoptolidin (B15209), an isomer of the macrolide natural product Apoptolidin (B62325), is anticipated to exhibit selective cytotoxic effects against various cancer cell lines.[1] Apoptolidin, its parent compound, is known to induce programmed cell death, or apoptosis, by targeting the mitochondrial F0F1-ATP synthase.[2][3] This inhibition disrupts cellular energy production, triggering the intrinsic apoptotic pathway.[2] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to quantify the cytotoxic effects of Isoapoptolidin. The protocols herein detail established in vitro assays to measure cell viability, membrane integrity, and the activation of apoptotic pathways.

The following sections outline the principles and detailed experimental procedures for four key cytotoxicity assays: the MTS assay for metabolic activity, the LDH release assay for membrane integrity, Annexin V/PI staining for apoptosis detection, and a fluorometric assay for Caspase-3 activation.

Data Presentation: Summary of Quantitative Cytotoxicity Data

Effective evaluation of a cytotoxic compound requires precise quantification. The half-maximal inhibitory concentration (IC50) is a critical metric, representing the concentration of Isoapoptolidin required to inhibit a biological process (like cell growth) by 50%.[4] Data should be collected from multiple replicates and experiments to ensure statistical validity.

Table 1: Cell Viability (MTS Assay) - Example Data

Cell Line	Isoapoptolidin Concentration (nM)	% Cell Viability (Mean ± SD)	IC50 (nM)
HCT116 (Colon)	0 (Control)	100 ± 4.5	\multirow{5}{}{~XX.X}
10	85.2 ± 3.1
50	52.1 ± 2.8
100	25.7 ± 1.9
500	8.3 ± 1.1
A549 (Lung)	0 (Control)	100 ± 5.1	\multirow{5}{}{~YY.Y}
10	90.4 ± 4.2
50	60.3 ± 3.5
100	35.1 ± 2.4
500	12.6 ± 1.5

Table 2: Apoptosis/Necrosis Analysis (Annexin V/PI Staining) - Example Data

Treatment (Concentration)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control (Vehicle)	95.1 ± 2.3	2.5 ± 0.8	2.4 ± 0.7
Isoapoptolidin (IC50)	40.2 ± 3.1	45.8 ± 2.9	14.0 ± 1.5
Isoapoptolidin (2x IC50)	15.7 ± 2.5	55.3 ± 3.4	29.0 ± 2.1

Signaling Pathway Visualization

The induction of apoptosis by compounds like Apoptolidin typically involves the intrinsic (mitochondrial) pathway. This process is initiated by intracellular stress, leading to the release of cytochrome c from the mitochondria and subsequent activation of a caspase cascade.

Caption: Intrinsic pathway of apoptosis induced by mitochondrial stress.

Experimental Protocols

MTS Assay for Cell Viability

Principle: This colorimetric assay measures the metabolic activity of viable cells. Dehydrogenase enzymes in living cells reduce the MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) tetrazolium compound into a colored formazan (B1609692) product that is soluble in culture media. The quantity of formazan, measured by absorbance, is directly proportional to the number of living cells.[4][5]

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of Isoapoptolidin in culture medium. Remove the existing medium from the wells and add 100 µL of the Isoapoptolidin dilutions or vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[6]

• MTS Reagent Addition: Add 20 µL of MTS solution to each well.[7]

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The optimal incubation time may vary between cell types.[7]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[4]

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the results to determine the IC50 value.

Caption: Workflow for the MTS cell viability assay.

LDH Cytotoxicity Assay

Principle: Lactate (B86563) dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis. The released LDH can be quantified by a coupled enzymatic reaction where LDH converts lactate to pyruvate, which in turn reduces a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released.[3][8]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTS Assay protocol.

• Sample Collection: After incubation, carefully transfer a small aliquot (e.g., 50 µL) of the cell culture supernatant from each well to a new 96-well plate.

• Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing substrate, cofactor, and dye). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[3]

• Stop Reaction: Add 50 µL of stop solution (if required by the kit) to each well.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[3]

• Controls and Analysis: Run controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells lysed with a lysis buffer). Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)] x 100

Caption: Workflow for the LDH cytotoxicity assay.

Annexin V & Propidium Iodide (PI) Apoptosis Assay

Principle: This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes. Therefore, cells can be categorized as:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells[9]

Protocol:

• Cell Seeding and Treatment: Seed 1-5 x 10^5 cells in appropriate culture plates or flasks. Treat with Isoapoptolidin for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, detach gently using a non-enzymatic cell dissociation solution. Centrifuge the cell suspension at 300 x g for 5 minutes.[1]

• Washing: Discard the supernatant and wash the cells once with cold 1X PBS. Centrifuge again.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[10]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL stock) to the cell suspension.[1]

• Incubation: Gently mix and incubate the cells for 15-20 minutes at room temperature in the dark.[9][10]

• Dilution: Add 400 µL of 1X Annexin V Binding Buffer to each tube.[10]

• Data Acquisition: Analyze the samples by flow cytometry as soon as possible (preferably within 1 hour). Acquire data for at least 10,000 events per sample.

• Analysis: Use appropriate software to gate the populations and quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. cellpathway.com [cellpathway.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Neonicotinoid-Induced Cytotoxicity: Insights into Cellular Mechanisms and Health Risks [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 凋亡分析检测 [sigmaaldrich.com]
• 9. A simple technique for quantifying apoptosis in 96-well plates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. blog.cellsignal.com [blog.cellsignal.com]

Application Notes and Protocols for Isoapoptolidin in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin is a natural macrolide and a ring-expanded isomer of Apoptolidin (B62325), a compound known for its selective induction of apoptosis in transformed cell lines. While Isoapoptolidin has been shown to be over 10-fold less potent than Apoptolidin in inhibiting mitochondrial F0F1-ATPase, its structural relationship and the equilibrium between the two isomers in solution make it a relevant compound for study in the context of apoptosis research and high-throughput screening (HTS) for novel anticancer agents.[1] These application notes provide detailed protocols for utilizing Isoapoptolidin as a reference compound in HTS campaigns aimed at identifying apoptosis-inducing agents.

Core Applications

• Reference Compound in Apoptosis Induction Assays: Isoapoptolidin can be used as a weak-to-moderate positive control in HTS assays designed to screen for compounds that induce apoptosis. Its activity can be compared against a known potent inducer, like its isomer Apoptolidin or other standard agents such as staurosporine.

• Structure-Activity Relationship (SAR) Studies: As an isomer of the highly active Apoptolidin, Isoapoptolidin is a valuable tool for SAR studies to understand the structural requirements for potent inhibition of mitochondrial F0F1-ATPase and induction of apoptosis.

• Assay Development and Validation: Isoapoptolidin can be employed during the development and validation of HTS assays to assess assay sensitivity, dynamic range, and robustness in detecting compounds with varying potencies.

Data Presentation

The following tables represent hypothetical data from a high-throughput screen using Isoapoptolidin as a reference compound.

Table 1: Cytotoxicity of Isoapoptolidin in various cancer cell lines.

Cell Line	IC50 (µM)	Assay Type
HeLa (Cervical Cancer)	25.8	MTT Assay
MCF-7 (Breast Cancer)	32.1	CellTiter-Glo®
A549 (Lung Cancer)	45.5	Resazurin Assay
Jurkat (T-cell Leukemia)	18.2	Annexin V/PI Staining

Table 2: Caspase-3/7 Activation by Isoapoptolidin.

Compound	Concentration (µM)	Caspase-3/7 Activity (Fold Change)
Vehicle (DMSO)	-	1.0
Isoapoptolidin	10	2.5
Isoapoptolidin	25	4.8
Isoapoptolidin	50	8.2
Staurosporine (Positive Control)	1	15.0

Signaling Pathways

The primary mechanism of action of Apoptolidin, and by extension its isomer Isoapoptolidin, is the induction of apoptosis through the intrinsic (mitochondrial) pathway.[2][3][4] This pathway is initiated by cellular stress, leading to the release of cytochrome c from the mitochondria and the subsequent activation of a caspase cascade.[2][4]

Figure 1. Simplified intrinsic apoptosis signaling pathway induced by Isoapoptolidin.

Experimental Protocols

The following protocols are designed for a high-throughput screening format, typically in 96- or 384-well plates.

Protocol 1: High-Throughput Cytotoxicity Screening using MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability. A reduction in metabolic activity is indicative of cytotoxicity.

Materials:

• Cells of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Isoapoptolidin stock solution (in DMSO)

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear-bottom microplates

• Multichannel pipette

• Plate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Isoapoptolidin and test compounds in culture medium. Add 10 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO) and positive control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Protocol 2: High-Throughput Caspase-3/7 Activity Assay (Fluorometric)

This assay quantifies the activity of key executioner caspases, Caspase-3 and -7, which are activated during apoptosis.

Materials:

• Cells of interest

• Complete cell culture medium

• Isoapoptolidin stock solution (in DMSO)

• Positive control (e.g., Staurosporine)

• Caspase-3/7 Glo® Assay Reagent (or similar)

• White-walled 96-well or 384-well microplates

• Multichannel pipette

• Luminometer or fluorometer

Procedure:

• Cell Seeding: Seed cells into a white-walled microplate at an optimal density in 50 µL of complete culture medium. Incubate for 24 hours.

• Compound Treatment: Add 5 µL of serially diluted Isoapoptolidin or test compounds to the wells. Include vehicle and positive controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 6-24 hours) at 37°C in a 5% CO2 incubator.

• Assay Reagent Addition: Equilibrate the plate and the Caspase-3/7 Glo® Assay Reagent to room temperature. Add 50 µL of the reagent to each well.

• Incubation and Reading: Mix the contents of the wells on a plate shaker for 30 seconds. Incubate at room temperature for 1-2 hours, protected from light. Measure the luminescence or fluorescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and express as fold change in caspase activity.

Figure 2. General workflow for a high-throughput screening assay.

Disclaimer

These protocols and application notes are intended for research use only by qualified professionals. The provided data is hypothetical and for illustrative purposes. Researchers should optimize assay conditions for their specific cell lines and experimental setup. Appropriate safety precautions should be taken when handling all chemical reagents.

References

• 1. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preclinical Formulation of Isoapoptolidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoapoptolidin (B15209), a macrolide natural product, is a ring-expanded isomer of apoptolidin (B62325). Both compounds have garnered significant interest in the field of oncology due to their potent pro-apoptotic activity. The primary mechanism of action for this class of compounds is the inhibition of mitochondrial F0F1-ATPase (ATP synthase). This inhibition disrupts cellular energy homeostasis and initiates a cascade of events leading to programmed cell death, or apoptosis. The isomerization of apoptolidin to isoapoptolidin can occur under biologically relevant conditions, making the formulation and stability of either compound a critical aspect of preclinical development.

The preclinical development of Isoapoptolidin is hampered by its presumed poor aqueous solubility, a common characteristic of macrolide antibiotics. This property presents a significant challenge for achieving adequate bioavailability and therapeutic concentrations in in vivo models. Therefore, the development of a stable and effective formulation is paramount for the successful preclinical evaluation of Isoapoptolidin's therapeutic potential.

These application notes provide a comprehensive overview of the formulation strategies and detailed experimental protocols for the preclinical development of Isoapoptolidin. The protocols cover the determination of essential physicochemical properties, methods for enhancing solubility, and stability testing of the final formulation.

Mechanism of Action: Signaling Pathway

The primary molecular target of Isoapoptolidin is the mitochondrial F0F1-ATPase. Inhibition of this proton pump disrupts the mitochondrial membrane potential and triggers a downstream signaling cascade culminating in apoptosis.

Figure 1: Proposed signaling pathway for Isoapoptolidin-induced apoptosis.

Physicochemical Characterization

Prior to formulation development, a thorough physicochemical characterization of Isoapoptolidin is essential.

Data Presentation

Property	Method	Expected Outcome
Aqueous Solubility	Shake-flask method with HPLC-UV analysis	Poor (< 10 µg/mL)
LogP (Octanol/Water)	Shake-flask or HPLC method	High (> 3)
pKa	Potentiometric titration or UV-spectrophotometry	To be determined
Melting Point	Differential Scanning Calorimetry (DSC)	To be determined
Physical Form	X-ray Powder Diffraction (XRPD)	Crystalline or amorphous

Experimental Protocols

Protocol 3.2.1: Determination of Aqueous Solubility

• Add an excess amount of Isoapoptolidin to a sealed vial containing purified water.

• Agitate the vial at a constant temperature (e.g., 25°C and 37°C) for 24-48 hours to ensure equilibrium.

• Centrifuge the suspension to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Quantify the concentration of Isoapoptolidin in the filtrate using a validated HPLC-UV method.

Protocol 3.2.2: Determination of LogP

• Prepare a saturated solution of n-octanol with water and a saturated solution of water with n-octanol.

• Dissolve a known amount of Isoapoptolidin in the water-saturated n-octanol.

• Add an equal volume of the n-octanol-saturated water to the solution.

• Vortex the mixture vigorously for 5 minutes and then centrifuge to separate the phases.

• Determine the concentration of Isoapoptolidin in both the n-octanol and aqueous phases by HPLC-UV.

• Calculate LogP as the logarithm of the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase.

Formulation Development

Given the anticipated poor aqueous solubility of Isoapoptolidin, several formulation strategies can be employed to enhance its dissolution and bioavailability.

Formulation Strategies Workflow

Technical Notes & Optimization

Technical Support Center: Improving the Yield of Isoapoptolidin Total Synthesis

For researchers, scientists, and drug development professionals engaged in the complex total synthesis of Isoapoptolidin, this technical support center provides troubleshooting guides and frequently asked questions to address common challenges and improve synthetic yields.

Frequently Asked Questions (FAQs)

Q1: What is the relationship between Apoptolidin (B62325) and Isoapoptolidin?

A1: Isoapoptolidin is the ring-expanded isomer of Apoptolidin. Apoptolidin can isomerize to Isoapoptolidin, particularly under basic conditions. In a solution of methanolic triethylamine (B128534), Apoptolidin and Isoapoptolidin exist in a 1.4:1 equilibrium mixture.[1] This isomerization is a critical consideration in the final steps of the synthesis and purification.

Q2: What are the main strategic challenges in the total synthesis of Isoapoptolidin?

A2: The primary challenges stem from the complex structure of the parent molecule, Apoptolidin, which includes a 20-membered macrolide ring, multiple stereocenters, a conjugated triene system, and two carbohydrate moieties. Key challenges include the stereocontrolled construction of the polypropionate backbone, the formation of the large macrolactone ring, and the stereoselective glycosylation reactions. The final isomerization to Isoapoptolidin also requires careful control to maximize yield and simplify purification.

Q3: Which are the most critical, yield-defining steps in the synthesis?

A3: Based on published synthetic routes, the following steps are often critical for the overall yield:

• Fragment Coupling Reactions: Such as Stille, Suzuki, or Horner-Wadsworth-Emmons couplings to assemble the carbon skeleton.

• Macrolactonization: The ring-closing step to form the 20-membered lactone is often low-yielding due to competing oligomerization.

• Glycosylation: The attachment of the sugar units can be challenging in terms of stereoselectivity and yield, especially in late-stage synthesis.

• Isomerization and Purification: The final conversion of Apoptolidin to Isoapoptolidin and its purification from the resulting mixture can be a significant bottleneck.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the key stages of Isoapoptolidin synthesis.

Stille Coupling for C11-C12 Bond Formation

The Stille coupling is a key C-C bond-forming reaction used in several Apoptolidin syntheses to connect major fragments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product formation	1. Inactive catalyst. 2. Impure or degraded organostannane reagent. 3. Steric hindrance around the coupling sites. 4. Presence of oxygen in the reaction mixture.	1. Use a freshly prepared or purchased palladium catalyst. Consider using more active ligands. 2. Purify the organostannane by chromatography or distillation before use. 3. Increase reaction temperature or use a more active catalyst system (e.g., with Cu(I) co-catalyst). 4. Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) and use degassed solvents.
Homocoupling of the organostannane	1. Slow transmetalation step. 2. Presence of oxygen.	1. Add a copper(I) salt (e.g., CuI) to accelerate the transmetalation. 2. Thoroughly degas all solvents and reagents.
Decomposition of starting materials	1. High reaction temperature. 2. Prolonged reaction time.	1. Attempt the reaction at a lower temperature with a more active catalyst. 2. Monitor the reaction closely by TLC or LC-MS and quench as soon as the starting material is consumed.

Yamaguchi Macrolactonization

The formation of the 20-membered macrolide ring is a challenging step prone to side reactions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of macrolactone, formation of oligomers	1. High concentration of the seco-acid. 2. Inefficient activation of the carboxylic acid.	1. Perform the reaction under high-dilution conditions (slow addition of the seco-acid to the reaction mixture). 2. Ensure the 2,4,6-trichlorobenzoyl chloride is of high purity and that the triethylamine is dry.
Epimerization at the stereocenter alpha to the carbonyl	1. Prolonged exposure to basic conditions.	1. Use a non-nucleophilic base like proton-sponge if possible. 2. Minimize the reaction time.
Decomposition of the seco-acid	1. High reaction temperature. 2. Sensitivity of functional groups to the reagents.	1. Attempt the reaction at a lower temperature for a longer duration. 2. Ensure all protecting groups are stable to the reaction conditions.

Horner-Wadsworth-Emmons (HWE) Reaction for C-C Double Bond Formation

The HWE reaction is often used to form specific double bonds in the backbone with high E-selectivity.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired alkene	1. Incomplete deprotonation of the phosphonate (B1237965). 2. Sterically hindered aldehyde or ketone. 3. Unstable aldehyde.	1. Use a stronger base (e.g., NaH, KHMDS) and ensure anhydrous conditions. 2. Increase the reaction temperature or use a less sterically demanding phosphonate reagent. 3. Use the aldehyde immediately after preparation or purification.
Poor diastereoselectivity (formation of Z-isomer)	1. Use of certain bases or solvents that favor the Z-isomer.	1. For E-selectivity, use NaH in THF. 2. For Z-selectivity, consider the Still-Gennari modification (using bis(2,2,2-trifluoroethyl)phosphonate and KHMDS with 18-crown-6).

Glycosylation Reactions

The attachment of the sugar moieties is a common source of yield loss.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired glycoside	1. Poor activation of the glycosyl donor. 2. Low nucleophilicity of the acceptor alcohol. 3. Anomeric scrambling.	1. Use a more powerful activating system (e.g., NIS/TfOH). 2. If possible, modify the protecting groups on the acceptor to reduce steric hindrance. 3. Use a glycosyl donor with a participating group at C2 (e.g., acetate) to favor 1,2-trans glycosylation.
Formation of orthoester byproduct	1. Use of a participating group at C2 of the glycosyl donor.	1. Optimize the reaction conditions (temperature, solvent) to disfavor orthoester formation. 2. Consider using a donor with a non-participating group if stereocontrol is not an issue.

Experimental Protocols

Key Experiment: Isomerization of Apoptolidin to Isoapoptolidin

Objective: To convert synthesized Apoptolidin to its more stable isomer, Isoapoptolidin, and purify the product.

Materials:

• Apoptolidin

• Methanol (B129727) (anhydrous)

• Triethylamine (freshly distilled)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Dissolve Apoptolidin in anhydrous methanol to a concentration of approximately 1 mg/mL.

• Add triethylamine (10-20 equivalents) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS. The reaction typically reaches equilibrium within a few hours.

• Once the equilibrium is reached (as indicated by a stable ratio of Apoptolidin to Isoapoptolidin), quench the reaction by removing the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to separate Isoapoptolidin from residual Apoptolidin and other impurities.

• Combine the fractions containing pure Isoapoptolidin and remove the solvent under reduced pressure to obtain the final product.

Comparative Data of Synthetic Routes

The following table summarizes key aspects of the major total syntheses of Apoptolidin and its aglycone, providing a basis for comparison of different strategies.

Synthetic Route	Key Features	Longest Linear Sequence (steps)	Overall Yield	Reference
Nicolaou (Apoptolidin)	Stille coupling, Yamaguchi macrolactonization, late-stage glycosylations.	~35	Not explicitly stated	[2][3]
Crimmins (Apoptolidin)	Aldol (B89426) reactions for stereocontrol, cross-metathesis for fragment coupling, Yamaguchi macrolactonization.	~30	Not explicitly stated	[4]
Koert (Apoptolidinone)	Evans aldol reaction, substrate-controlled dihydroxylation, Wittig reactions for triene formation.	~25	~1%	[5][6]
Sulikowski (Apoptolidinone)	Propionate aldol reactions, Mukaiyama aldol addition, Suzuki cross-coupling.	~28	Not explicitly stated	[7][8]

Visualizations

Retrosynthetic Analysis of Apoptolidin

References

• 1. benchchem.com [benchchem.com]
• 2. cornellpharmacology.org [cornellpharmacology.org]
• 3. Total synthesis of apoptolidin: completion of the synthesis and analogue synthesis and evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total Synthesis of Apoptolidin A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total Synthesis of Apoptolidinone A by Koert [organic-chemistry.org]
• 6. Apoptolidinone A: synthesis of the apoptolidin A aglycone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of the apoptosis inducing agent apoptolidin. Assembly of the C(16)-C(28) fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Total synthesis of apoptolidinone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Isoapoptolidin Solubility Challenges

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Isoapoptolidin in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why does my Isoapoptolidin precipitate when I dilute my DMSO stock solution in an aqueous buffer?

This is a common issue for hydrophobic compounds like Isoapoptolidin. Dimethyl sulfoxide (B87167) (DMSO) is an excellent organic solvent that can dissolve many water-insoluble compounds.[1][2] However, when a concentrated DMSO stock is diluted into an aqueous buffer, the polarity of the solvent mixture increases dramatically. This change can cause the poorly water-soluble Isoapoptolidin to "crash out" or precipitate from the solution. The final concentration of DMSO in your aqueous solution is critical; it should be kept as low as possible to avoid both solubility issues and potential solvent-induced toxicity in biological assays.[2]

Q2: What is the recommended solvent for preparing a stock solution of Isoapoptolidin?

Based on the available information for its parent compound, Apoptolidin, Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution of Isoapoptolidin. Apoptolidin A is commercially available as a 1 mg/mL solution in DMSO.[3] It is crucial to use anhydrous (dry) DMSO, as it is hygroscopic and absorbed water can affect the solubility of the compound.

Q3: How can I improve the solubility of Isoapoptolidin in my aqueous experimental buffer?

Several strategies can be employed to enhance the aqueous solubility of Isoapoptolidin:

• Co-solvent System: The most common method is to first dissolve Isoapoptolidin in a water-miscible organic solvent like DMSO to create a concentrated stock solution. This stock is then carefully diluted into the aqueous buffer to the final working concentration.

• pH Adjustment: The solubility of macrolide antibiotics can be pH-dependent.[4][5] Generally, their solubility in phosphate (B84403) buffer solutions tends to decrease with increasing pH.[4][6][7] Experimenting with the pH of your buffer, if your experimental conditions allow, may improve solubility.

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules within their cavity, forming inclusion complexes that enhance aqueous solubility and stability.[8][9][10][11] This is a well-established technique for various poorly soluble drugs, including macrolide antibiotics.[12]

Q4: What is the maximum recommended final concentration of DMSO in my cell-based assays?

While the tolerance can vary between cell lines and experimental conditions, a general guideline is to keep the final concentration of DMSO below 0.5% (v/v) to minimize solvent-induced artifacts and cytotoxicity.[2] It is always recommended to include a vehicle control (the same concentration of DMSO without the compound) in your experiments to account for any effects of the solvent.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Difficulty dissolving the solid Isoapoptolidin powder.	Isoapoptolidin is a large, hydrophobic macrolide with inherently low aqueous solubility.	1. Use an appropriate organic solvent: Prepare a concentrated stock solution in 100% anhydrous DMSO.[3]2. Gentle warming and sonication: To aid dissolution in the organic solvent, you can gently warm the solution (e.g., to 37°C) and use an ultrasonic bath.
Precipitation occurs immediately upon dilution of the DMSO stock in aqueous buffer.	The final concentration of Isoapoptolidin exceeds its solubility limit in the aqueous buffer. The rapid change in solvent polarity causes the compound to precipitate.	1. Decrease the final concentration: Your target concentration may be too high. Try working with a lower final concentration.2. Optimize the dilution method: Add the DMSO stock to the aqueous buffer slowly while vortexing or stirring vigorously to ensure rapid and uniform mixing.[13] This can prevent localized high concentrations that lead to precipitation.3. Perform serial dilutions: Instead of a single large dilution, prepare intermediate dilutions of your DMSO stock in the aqueous buffer.
The solution appears clear initially but a precipitate forms over time.	The solution is supersaturated, and the compound is slowly precipitating out. This can be influenced by temperature changes or interactions with components of the buffer or media.	1. Prepare fresh solutions: Prepare the final aqueous solution of Isoapoptolidin immediately before each experiment.2. Consider solubility enhancers: For longer-term experiments, incorporating cyclodextrins into your formulation can help maintain the stability and solubility of Isoapoptolidin in the aqueous environment.[8][10][12]
Inconsistent results in biological assays.	The actual concentration of soluble Isoapoptolidin may be lower than intended due to precipitation. The precipitate can also interfere with certain assay readouts.	1. Verify the soluble concentration: Before your assay, prepare the final dilution and centrifuge it to pellet any precipitate. Measure the concentration of the compound in the supernatant to determine the actual soluble concentration.2. Visual inspection: Carefully inspect your experimental plates (e.g., under a microscope) for any signs of precipitate before and during the experiment.

Experimental Protocols

Protocol 1: Preparation of an Isoapoptolidin Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of Isoapoptolidin in an organic solvent.

Materials:

• Isoapoptolidin (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Accurately weigh the desired amount of Isoapoptolidin powder.

• Transfer the powder to a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 1-10 mg/mL).

• Vortex the solution vigorously until the powder is completely dissolved.

• If necessary, gently warm the solution to 37°C and/or sonicate for 5-10 minutes to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution of Isoapoptolidin in Aqueous Buffer

Objective: To dilute the DMSO stock solution into an aqueous buffer to achieve the final working concentration while minimizing precipitation.

Materials:

• Isoapoptolidin stock solution in DMSO (from Protocol 1)

• Sterile aqueous buffer (e.g., PBS, cell culture medium)

• Sterile conical tubes or microcentrifuge tubes

• Vortex mixer

Procedure:

• Pre-warm the aqueous buffer to the experimental temperature (e.g., 37°C), as solubility can be temperature-dependent.

• Add the required volume of the pre-warmed aqueous buffer to a sterile tube.

• While vigorously vortexing the aqueous buffer, add the required volume of the Isoapoptolidin DMSO stock solution dropwise to the buffer. Crucially, add the DMSO stock to the buffer, not the other way around.

• Continue vortexing for at least 30 seconds to ensure thorough mixing.

• Visually inspect the final solution for any signs of precipitation.

• Use the freshly prepared working solution immediately in your experiments.

Visualizations

Caption: Workflow for preparing Isoapoptolidin solutions.

References

• 1. Dimethyl Sulfoxide Protects Escherichia coli from Rapid Antimicrobial-Mediated Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unexpected low-dose toxicity of the universal solvent DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin A Ready Made Solution 1mg/mL DMSO 194874-06-1 [sigmaaldrich.com]
• 4. Physicochemical properties and stability in the acidic solution of a new macrolide antibiotic, clarithromycin, in comparison with erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20040043073A1 - Pharmaceutical compositions for drugs having pH-dependent solubility - Google Patents [patents.google.com]
• 6. Physicochemical Properties and Stability in the Acidic Solution of a New Macrolide Antibiotic, Clarithromycin, in Comparison with Erthyomycin [jstage.jst.go.jp]
• 7. Physicochemical Properties and Stability in the Acidic Solution of a New Macrolide Antibiotic, Clarithromycin, in Comparison with Erythromycin.: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 8. Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajchem-a.com [ajchem-a.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. researchgate.net [researchgate.net]
• 12. Cyclodextrin-erythromycin complexes as a drug delivery device for orthopedic application - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

preventing Isoapoptolidin degradation during storage

Welcome to the technical support center for Isoapoptolidin. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Isoapoptolidin during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Isoapoptolidin and why is its stability a concern?

A1: Isoapoptolidin is a macrolide and a ring-expanded isomer of Apoptolidin (B62325), a compound known for its ability to selectively induce apoptosis in certain cell lines.[1] The stability of Isoapoptolidin is a critical concern because degradation can lead to a loss of its biological activity, resulting in inaccurate and irreproducible experimental outcomes.[2] Factors such as temperature, pH, light, and oxygen can contribute to its degradation.[3][4]

Q2: How should I store the solid (powder) form of Isoapoptolidin?

A2: To ensure maximum stability, solid Isoapoptolidin should be stored in a tightly sealed container in a cool, dark, and dry place. For long-term storage, it is recommended to keep it at -20°C or -80°C.[2] Storing it in a desiccator can also help to minimize exposure to moisture.

Q3: What is the best way to prepare and store Isoapoptolidin stock solutions?

A3: Due to its poor aqueous solubility, Isoapoptolidin should first be dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO).[2] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. This stock solution should be aliquoted into small, single-use volumes in amber or foil-wrapped tubes to protect it from light and repeated freeze-thaw cycles.[2][5] These aliquots should be stored at -20°C or -80°C.[2][6] It is not advisable to store aqueous dilutions for more than a day.[2]

Q4: My experimental results with Isoapoptolidin are inconsistent. Could this be due to degradation?

A4: Yes, inconsistent results, such as a diminished biological effect over time or between different batches of prepared solutions, can be a strong indicator of compound degradation.[7] If you suspect degradation, it is crucial to assess the stability of your Isoapoptolidin stock and working solutions.

Q5: How can I detect and confirm the degradation of Isoapoptolidin?

A5: The most reliable method to confirm and quantify the degradation of Isoapoptolidin is through analytical techniques like High-Performance Liquid Chromatography (HPLC).[7][8] By comparing the chromatogram of a stored or used solution to that of a freshly prepared standard, you can identify the appearance of new peaks corresponding to degradation products and a decrease in the peak area of the parent Isoapoptolidin compound.[7][9] Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to further identify the structure of the degradation products.[10][11]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with Isoapoptolidin.

Issue	Potential Cause	Recommended Solution
Loss of biological activity in cell-based assays	Degradation in culture media.	Prepare fresh working solutions from a frozen stock for each experiment. Minimize the time the compound is incubated at 37°C.[2] Consider performing a time-course experiment to assess stability in your specific cell culture medium.
Appearance of unknown peaks in HPLC analysis	Degradation of the compound.	Confirm the identity of the peaks using LC-MS. Optimize storage and handling conditions to minimize degradation.[5] Ensure the mobile phase used for HPLC is not contributing to on-column degradation.
Precipitation in aqueous buffers	Poor solubility and/or degradation.	Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your experimental system and does not exceed recommended limits. Prepare fresh dilutions immediately before use.
Color change in stock solution	Oxidation or other forms of degradation.	Discard the solution. Prepare a fresh stock solution from solid material. Store new stock solutions under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[5]

Summary of Storage Conditions and Stability

Condition	Powder (Solid)	Stock Solution (in DMSO)	Aqueous Working Solution
Temperature	-20°C to -80°C (long-term)[12]	-20°C to -80°C[2][6]	Use immediately; avoid storage.
Light	Protect from light	Store in amber vials or wrap in foil[3][5]	Protect from light during experiments
Moisture/Air	Store in a desiccator	Aliquot to minimize headspace and freeze-thaw cycles[2]	Prepare fresh before use
pH	N/A	Stable in DMSO	Less stable at neutral to alkaline pH[2]

Experimental Protocols

Protocol: Stability Assessment of Isoapoptolidin in Cell Culture Medium

This protocol outlines a method to determine the stability of Isoapoptolidin in a specific cell culture medium over time.

1. Materials:

• Isoapoptolidin stock solution (e.g., 10 mM in DMSO)
• Cell culture medium (e.g., DMEM with 10% FBS)
• Sterile microcentrifuge tubes or a 96-well plate
• HPLC system with a suitable C18 column

2. Procedure:

• Pre-warm the cell culture medium to 37°C.
• Spike the medium with Isoapoptolidin to a final concentration relevant to your experiments (e.g., 10 µM).
• Place the medium in a sterile flask or plate and incubate under your standard experimental conditions (e.g., 37°C, 5% CO₂).[2]
• Time-Point Collection: Immediately after spiking, collect the first sample (T=0). Collect subsequent samples at various time points (e.g., 2, 4, 8, 12, 24 hours).[2]
• For each time point, transfer an aliquot of the medium to a clean microcentrifuge tube and immediately freeze it at -80°C to halt any further degradation.[2]
• Sample Processing: Once all time points are collected, thaw the samples. If the medium contains proteins (like FBS), perform a protein precipitation step (e.g., by adding 3 volumes of ice-cold acetonitrile). Centrifuge the samples to pellet the precipitated proteins.
• Transfer the supernatant to HPLC vials for analysis.

3. HPLC Analysis:

• Inject the processed samples onto the HPLC system.
• Analyze the chromatograms and identify the peak corresponding to Isoapoptolidin based on the retention time of a freshly prepared standard.
• Data Analysis: Measure the peak area of Isoapoptolidin at each time point. Calculate the percentage of Isoapoptolidin remaining at each time point relative to the T=0 sample. Plot the percentage of remaining Isoapoptolidin against time to generate a degradation profile.[2]

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Potential degradation pathways for Isoapoptolidin.

References

• 1. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. qbdgroup.com [qbdgroup.com]
• 4. ARL Bio Pharma | What Factors Influence Stability? [arlok.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijmr.net.in [ijmr.net.in]
• 11. mdpi.com [mdpi.com]
• 12. Different Storage Conditions in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]

troubleshooting Isoapoptolidin purification from crude extracts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of Isoapoptolidin from crude extracts.

Frequently Asked Questions (FAQs)

Q1: What is Isoapoptolidin and how is it related to Apoptolidin (B62325)?

A1: Isoapoptolidin is a macrolide natural product and a ring-expanded isomer of Apoptolidin.[1] Apoptolidin can isomerize to Isoapoptolidin, particularly under certain conditions, and both compounds are often found in fermentation extracts of the microorganism Nocardiopsis sp.[2]

Q2: What is the primary mechanism of action for Isoapoptolidin?

A2: Isoapoptolidin, similar to Apoptolidin, induces apoptosis (programmed cell death) in susceptible cell lines. Its primary molecular target is the mitochondrial F0F1-ATP synthase, a crucial enzyme for cellular energy production.[1] Inhibition of this enzyme disrupts cellular metabolism, leading to the activation of the apoptotic cascade.

Q3: My crude extract shows bioactivity, but the final purified fraction has significantly lower activity. What could be the reason?

A3: A significant loss of bioactivity upon purification can be attributed to several factors. One key consideration for this specific molecule is the isomerization of the more active Apoptolidin to the less active Isoapoptolidin during the purification process.[1] Other potential causes include compound degradation due to pH or temperature instability, or the loss of synergistic effects from other compounds present in the crude extract.

Q4: I am observing very low yields of Isoapoptolidin from my fermentation broth. How can I improve this?

A4: Low yields can originate from either the fermentation process or the extraction and purification efficiency. For the fermentation, optimizing culture media, pH, temperature, and incubation time for the Nocardiopsis sp. can significantly impact the production of the target macrolides. For extraction, the choice of solvent is critical. While various organic solvents can be used, a systematic approach to test different solvent systems and their combinations is recommended to maximize the extraction of Isoapoptolidin.

Q5: During my chromatographic separation, I am getting poor resolution between Isoapoptolidin and other closely eluting impurities. What can I do?

A5: Poor chromatographic resolution is a common challenge. To improve separation, consider the following:

• Optimize the mobile phase: Adjusting the solvent gradient, trying different organic modifiers (e.g., acetonitrile (B52724) vs. methanol), and modifying the pH of the mobile phase can significantly impact selectivity.

• Change the stationary phase: If optimizing the mobile phase is insufficient, using a column with a different chemistry (e.g., C8 instead of C18, or a phenyl-hexyl column) can provide a different separation selectivity.

• Reduce the column loading: Overloading the column can lead to broad, overlapping peaks. Try injecting a smaller amount of your crude or partially purified extract.

• Adjust the flow rate: A slower flow rate can sometimes improve the resolution of closely eluting compounds.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and purification of Isoapoptolidin.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crude Extract	Inefficient cell lysis.	Ensure complete cell disruption through methods like sonication or homogenization.
Inappropriate extraction solvent.	Perform small-scale pilot extractions with a range of solvents (e.g., ethyl acetate (B1210297), chloroform, butanol) to identify the most effective one.
Insufficient extraction time or agitation.	Increase the extraction time and ensure vigorous mixing to maximize solvent-cell contact.
Poor Chromatographic Peak Shape (Tailing or Fronting)	Interaction of the analyte with active sites on the silica (B1680970) gel.	Add a small amount of a competitive base like triethylamine (B128534) (TEA) to the mobile phase to mask active sites. Ensure the sample is dissolved in a solvent weaker than the initial mobile phase.
Column overload.	Reduce the amount of sample injected onto the column.
Compound Degradation During Purification	pH instability.	Buffer all solutions to a pH where Isoapoptolidin is stable. This may require preliminary stability studies.
Temperature sensitivity.	Perform purification steps at reduced temperatures (e.g., 4°C) whenever possible.
Isomerization of Apoptolidin to the less active Isoapoptolidin.	Minimize exposure to basic conditions and prolonged processing times, as these can promote isomerization.[1]
Contamination of Final Product	Co-elution of impurities.	Re-optimize the chromatographic method (see FAQ Q5). Consider using orthogonal purification techniques (e.g., normal-phase followed by reverse-phase chromatography).
Leaching of plasticizers from labware.	Use high-quality glass and solvent-resistant plasticware. Run solvent blanks to identify potential contaminants.

Data Presentation

Table 1: Comparative Biological Activity of Apoptolidin and Isoapoptolidin

Compound	Target	IC50 (Inhibition of mitochondrial F0F1-ATPase)	Reference
Apoptolidin	F0F1-ATPase	~0.7 µM	[1]
Isoapoptolidin	F0F1-ATPase	>10-fold higher than Apoptolidin	[1]

Table 2: General Recovery Rates for Macrolide Purification from Fermentation Broth

Purification Step	Typical Recovery Range	Key Optimization Parameters
Liquid-Liquid Extraction	60-90%	Solvent choice, pH of the aqueous phase, phase ratio, number of extractions.
Column Chromatography (per step)	50-80%	Stationary phase, mobile phase composition, gradient slope, column loading.
Crystallization	70-95%	Solvent system, temperature, cooling rate.

Note: These are general ranges for macrolide antibiotics and the actual recovery of Isoapoptolidin may vary depending on the specific protocol and the scale of the purification.

Experimental Protocols

Protocol 1: General Procedure for Extraction of Isoapoptolidin from Nocardiopsis sp. Fermentation Broth

• Fermentation: Culture Nocardiopsis sp. in a suitable production medium for 7-14 days.

• Cell Separation: Separate the mycelia from the culture broth by centrifugation (e.g., 5000 x g for 20 minutes).

• Extraction of Supernatant: Extract the supernatant three times with an equal volume of ethyl acetate in a separatory funnel. Combine the organic layers.

• Extraction of Mycelia: Homogenize the mycelial cake in acetone (B3395972). Filter and concentrate the acetone extract. Partition the resulting aqueous residue with ethyl acetate.

• Combine and Concentrate: Combine all ethyl acetate extracts and dry over anhydrous sodium sulfate. Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Protocol 2: Chromatographic Purification of Isoapoptolidin

• Silica Gel Chromatography (Initial Fractionation):

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A step or gradient elution with a hexane-ethyl acetate or chloroform-methanol solvent system.

  • Procedure: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column. Collect fractions and monitor by Thin Layer Chromatography (TLC) to pool fractions containing Isoapoptolidin.

• Preparative High-Performance Liquid Chromatography (HPLC) (Final Purification):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile in water (often with 0.1% formic acid to improve peak shape).

  • Procedure: Dissolve the semi-purified fraction in the initial mobile phase, filter through a 0.22 µm filter, and inject onto the HPLC system. Collect the peak corresponding to Isoapoptolidin based on retention time and UV detection.

  • Post-Purification: Evaporate the solvent from the collected fraction to obtain pure Isoapoptolidin.

Visualizations

Caption: Experimental workflow for Isoapoptolidin purification.

Caption: Isoapoptolidin-induced apoptotic signaling pathway.

References

• 1. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isoapoptolidin Stability in Cell Culture Media

Welcome to the technical support center for Isoapoptolidin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the stability of Isoapoptolidin in cell culture media. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when working with Isoapoptolidin in cell culture media?

A1: The main stability issue for Isoapoptolidin is its isomerization to Apoptolidin. Isoapoptolidin is a ring-expanded isomer of Apoptolidin, and the two molecules can exist in equilibrium.[1][2] This isomerization is significant as it occurs within the timeframe of most cell-based assays and can therefore affect the interpretation of experimental results.[1]

Q2: Why is the isomerization of Isoapoptolidin to Apoptolidin a concern for my experiments?

A2: The isomerization is a critical factor because Isoapoptolidin and Apoptolidin have different biological activities. Apoptolidin is a known inhibitor of mitochondrial F0F1-ATPase, while Isoapoptolidin is over 10-fold less potent in this regard.[1] Therefore, the conversion of Isoapoptolidin to the more active Apoptolidin during an experiment can lead to an overestimation of Isoapoptolidin's potency and inaccurate dose-response curves.

Q3: What factors influence the isomerization of Isoapoptolidin?

A3: The isomerization of Isoapoptolidin to Apoptolidin is influenced by the pH of the solution. Under basic conditions, such as treatment with methanolic triethylamine, an equilibrium mixture of approximately 1.4:1 (Isoapoptolidin:Apoptolidin) is established.[2] Standard cell culture media are typically buffered around a physiological pH of 7.2-7.4, which can facilitate this isomerization over time. Temperature and light exposure are also general factors that can affect the stability of macrolides and may influence this equilibrium.

Q4: How can I monitor the stability of Isoapoptolidin in my cell culture medium?

A4: The stability of Isoapoptolidin and its isomerization to Apoptolidin can be monitored by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS). These techniques can separate and quantify the amounts of both Isoapoptolidin and Apoptolidin in a sample over time. For a detailed procedure, please refer to the Experimental Protocols section.

Q5: Are there any general tips for improving the stability of small molecules like Isoapoptolidin in cell culture?

A5: Yes, several general practices can help enhance the stability of small molecules in cell culture media:

• pH Control: Ensure the pH of your cell culture medium is well-maintained, as deviations can accelerate degradation.

• Temperature: Prepare and store stock solutions at low temperatures (e.g., -20°C or -80°C) and minimize the time the compound spends at 37°C before and during the experiment.

• Light Protection: Protect stock solutions and experimental setups from light, as some compounds are light-sensitive.

• Solvent Choice: Use a high-purity, anhydrous solvent like DMSO for stock solutions and ensure the final solvent concentration in the culture medium is low (typically <0.5%) to avoid toxicity and precipitation.

• Fresh Preparations: Whenever possible, prepare fresh dilutions of Isoapoptolidin in your cell culture medium immediately before use.

Troubleshooting Guides

Issue 1: Inconsistent or higher-than-expected activity of Isoapoptolidin.

• Possible Cause: Isomerization of Isoapoptolidin to the more potent Apoptolidin during the experiment.

• Troubleshooting Steps:

  • Assess Isomerization: Perform a time-course stability study by incubating Isoapoptolidin in your cell culture medium (without cells) for the duration of your experiment. Analyze samples at different time points using HPLC or LC-MS/MS to quantify the ratio of Isoapoptolidin to Apoptolidin.

  • Shorten Incubation Time: If significant isomerization is observed, consider reducing the experimental incubation time if feasible for your assay.

  • pH Optimization: If your cell line can tolerate it, a slightly more acidic medium might slow down the isomerization. However, this must be carefully validated to ensure it doesn't negatively impact cell health or other experimental parameters.

Issue 2: Precipitation of Isoapoptolidin in cell culture medium.

• Possible Cause: The concentration of Isoapoptolidin exceeds its solubility in the aqueous medium.

• Troubleshooting Steps:

  • Lower Final Concentration: Reduce the final working concentration of Isoapoptolidin.

  • Optimize Dilution: Instead of a single large dilution step, perform serial dilutions. Ensure rapid and thorough mixing after adding the stock solution to the medium.

  • Use of Solubilizing Agents: In some cases, a small amount of a biocompatible solubilizing agent, such as certain cyclodextrins, may be used, but this should be tested for its effect on the cells and the compound's activity.

Data Presentation

Table 1: Stability of a Hypothetical Macrolide in Cell Culture Medium at 37°C

Time (hours)	Percent Remaining (in Medium without Cells)	Percent Remaining (in Medium with Cells)
0	100%	100%
2	95%	90%
6	85%	75%
12	70%	55%
24	50%	30%
48	25%	10%

Note: This table presents illustrative data for a generic macrolide and should be replaced with experimental data for Isoapoptolidin.

Experimental Protocols

Protocol 1: Assessment of Isoapoptolidin Stability in Cell Culture Media using HPLC

This protocol describes a general method to determine the stability of Isoapoptolidin and quantify its isomerization to Apoptolidin.

Materials:

• Isoapoptolidin

• Apoptolidin (if available as a reference standard)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• DMSO (anhydrous, high purity)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Ammonium (B1175870) acetate (B1210297) (for mobile phase)

• HPLC system with a UV or MS detector

• C18 reverse-phase HPLC column

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Isoapoptolidin in DMSO.

• Spiking the Medium: Dilute the Isoapoptolidin stock solution into pre-warmed (37°C) cell culture medium to the desired final concentration (e.g., 10 µM).

• Incubation: Incubate the spiked medium at 37°C in a cell culture incubator.

• Time Points: Collect aliquots at various time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).

• Sample Quenching: To stop degradation, immediately mix the collected aliquot with 3 volumes of ice-cold acetonitrile or methanol to precipitate proteins and other macromolecules.

• Sample Processing:

  • Vortex the samples thoroughly.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet precipitates.

  • Transfer the supernatant to a clean HPLC vial.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid or a suitable buffer like ammonium acetate) is a common starting point for macrolide separation. The exact gradient will need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength determined by the UV absorbance spectrum of Isoapoptolidin and Apoptolidin, or by MS detection for higher specificity and sensitivity.

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Identify the peaks for Isoapoptolidin and Apoptolidin based on their retention times (if a standard for Apoptolidin is available).

  • Calculate the peak areas for both compounds at each time point.

  • Determine the percentage of each compound remaining relative to the total peak area at time zero.

  • Plot the percentage of Isoapoptolidin remaining versus time to determine its stability and half-life under the tested conditions.

Visualizations

Caption: Experimental workflow for assessing Isoapoptolidin stability.

Caption: Relationship between Isoapoptolidin, Apoptolidin, and their biological target.

References

• 1. Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Stereoselective Synthesis of Isoapoptolidin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the stereoselective synthesis of Isoapoptolidin (B15209). The information is tailored to address specific challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of Isoapoptolidin?

A1: The synthesis of Isoapoptolidin, a complex macrolide, presents several significant stereochemical challenges. Key difficulties include:

• Controlling Stereocenters during Fragment Synthesis: Establishing the numerous stereocenters within the carbon skeleton with high fidelity, particularly during aldol (B89426) additions and other carbon-carbon bond-forming reactions.

• Diastereoselective Reactions: Achieving high diastereoselectivity in reactions such as aldol condensations is crucial for obtaining the correct relative stereochemistry.

• Macrolactonization: The ring-closing step to form the macrolide core can be low-yielding and prone to side reactions, including epimerization.

• Stereoselective Glycosylation: The attachment of the carbohydrate moieties to the aglycone must be performed with precise stereocontrol to yield the desired biologically active compound.

• Isomerization: Apoptolidin (B62325) can isomerize to the more stable, ring-expanded Isoapoptolidin, particularly under basic conditions, which complicates purification and handling.[1]

Q2: What is the relationship between Apoptolidin and Isoapoptolidin?

A2: Isoapoptolidin is a ring-expanded isomer of Apoptolidin.[1] Apoptolidin can isomerize to Isoapoptolidin, and an equilibrium mixture of the two can be established.[1] This isomerization is a critical consideration during the final stages of the synthesis and purification.

Troubleshooting Guides

Poor Diastereoselectivity in Aldol Reactions

Problem: The diastereomeric ratio (d.r.) of my aldol reaction to create a key fragment, such as the C16-C28 segment, is low.

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate Lewis Acid	Screen a variety of Lewis acids (e.g., TiCl₄, SnCl₄, MgBr₂·OEt₂). The choice of Lewis acid can significantly influence the transition state geometry and, therefore, the diastereoselectivity.	Improved d.r. favoring the desired diastereomer.
Incorrect Reaction Temperature	Perform the reaction at lower temperatures (e.g., -78 °C). Lower temperatures often enhance selectivity by favoring the kinetically controlled product.[2]	Increased diastereomeric excess (d.e.).
Suboptimal Solvent	Test a range of anhydrous, non-coordinating solvents. Solvent polarity can affect the chelation of the Lewis acid and the conformation of the transition state.	Enhanced diastereoselectivity.
Poor Enolate Geometry	For substrate-controlled aldol reactions, ensure the enolate geometry is correctly formed. The choice of base and reaction conditions for enolate formation is critical. For Mukaiyama aldol reactions, ensure the silyl (B83357) enol ether is of high purity.[3]	Improved control over the aldol adduct stereochemistry.

Experimental Protocol: Diastereoselective Mukaiyama Aldol Reaction for the C16-C28 Fragment [3]

This protocol is a representative example for achieving high diastereoselectivity in a key fragment synthesis.

• Preparation of the Aldehyde: To a solution of the β-methoxy aldehyde (1.0 equiv) in anhydrous CH₂Cl₂ at -78 °C is added a solution of a Lewis acid (e.g., BF₃·OEt₂, 1.5 equiv).

• Addition of the Silyl Enol Ether: After stirring for 15 minutes, a solution of the enolsilane (1.2 equiv) in CH₂Cl₂ is added dropwise over 30 minutes.

• Reaction Monitoring: The reaction is stirred at -78 °C and monitored by TLC until the starting material is consumed (typically 2-4 hours).

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of NaHCO₃.

• Work-up and Purification: The mixture is warmed to room temperature, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired aldol adduct.

Low Yield in Yamaguchi Macrolactonization

Problem: The yield of the macrolactonization step to form the Isoapoptolidin core is low, with significant amounts of side products or starting material remaining.

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient High-Dilution	Ensure the reaction is performed under strict high-dilution conditions (typically ≤ 0.005 M) to favor intramolecular cyclization over intermolecular polymerization.	Increased yield of the desired macrolactone.
Decomposition of Substrate	The Yamaguchi reagent (2,4,6-trichlorobenzoyl chloride) can be highly reactive. Ensure slow addition of reagents and maintain appropriate reaction temperatures.[4][5]	Minimized substrate decomposition and improved yield.[4][5]
Steric Hindrance	If the seco-acid is sterically hindered, the reaction may require higher temperatures or longer reaction times.[6]	Improved conversion to the macrolactone.
Epimerization	The basic conditions (DMAP) can cause epimerization of stereocenters alpha to carbonyl groups. Minimize reaction time and consider alternative, milder macrolactonization methods if epimerization is a significant issue.	Preservation of stereochemical integrity and higher yield of the correct diastereomer.

Experimental Protocol: Yamaguchi Macrolactonization [6]

• Mixed Anhydride Formation: To a solution of the seco-acid (1.0 equiv) in anhydrous toluene (B28343) at room temperature is added triethylamine (B128534) (1.5 equiv) followed by 2,4,6-trichlorobenzoyl chloride (1.2 equiv). The mixture is stirred for 2 hours.

• Cyclization: The reaction mixture is then diluted with a large volume of anhydrous toluene to achieve high dilution and heated to a suitable temperature (e.g., 80 °C). A solution of 4-(dimethylamino)pyridine (DMAP, 5.0 equiv) in toluene is added slowly via syringe pump over several hours.

• Reaction Monitoring and Work-up: The reaction is monitored by TLC. Upon completion, the mixture is cooled, washed with saturated aqueous NaHCO₃ and brine, dried over Na₂SO₄, and concentrated.

• Purification: The crude product is purified by flash chromatography to yield the macrolactone.

Poor Stereoselectivity in Glycosylation

Problem: The glycosylation reaction to attach the sugar moieties results in a mixture of anomers (α and β) or low yield of the desired stereoisomer.

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Glycosyl Donor/Acceptor	The choice of protecting groups on both the glycosyl donor and the aglycone acceptor can significantly influence the stereochemical outcome.[7] Consider using participating protecting groups (e.g., acyl groups at C2 of the sugar) to favor 1,2-trans glycosylation.	Improved stereoselectivity for the desired anomer.
Suboptimal Promoter/Catalyst	The choice of promoter (e.g., NIS/TfOH, TMSOTf) is critical.[7] Screen different promoters and optimize their stoichiometry.	Enhanced reactivity and selectivity.
Solvent Effects	The solvent can influence the formation and reactivity of the key intermediates (e.g., oxocarbenium ion). Ethereal solvents can sometimes favor α-glycoside formation.	Improved α/β selectivity.
Anomerization of the Glycosyl Donor	Ensure the glycosyl donor is anomerically pure before use.	Higher yield of the desired product and simplified purification.

Data Summary

Table 1: Representative Diastereoselectivity in Aldol Reactions for Apoptolidin Fragment Synthesis

Reaction Type	Fragment	Key Reagents	Diastereomeric Ratio (d.r.)	Reference
Propionate Aldol	C16-C28	TiCl₄, (-)-sparteine	>95:5	[3]
Mukaiyama Aldol	C16-C28	BF₃·OEt₂	>98:2	[3]

Visualizations

Synthetic Workflow

Caption: A simplified workflow for the total synthesis of Isoapoptolidin.

Troubleshooting Logic for Poor Diastereoselectivity

Caption: A decision tree for troubleshooting low diastereoselectivity in aldol reactions.

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of the apoptosis inducing agent apoptolidin. Assembly of the C(16)-C(28) fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 6. Yamaguchi Macrolactonization | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Approaches to stereoselective 1,1'-glycosylation - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Isoapoptolidin Stability: A Technical Support Guide for Researchers

For researchers, scientists, and drug development professionals working with the potent bioactive compound Isoapoptolidin, maintaining its structural integrity is paramount to ensure experimental accuracy and reproducibility. This technical support center provides essential guidance on minimizing the isomerization of Isoapoptolidin to its parent compound, Apoptolidin (B62325), offering troubleshooting advice and frequently asked questions to navigate the challenges of handling this sensitive molecule.

The isomerization of Isoapoptolidin, a ring-expanded macrolide, to Apoptolidin is a known phenomenon that can occur under various experimental conditions, potentially impacting the interpretation of results. Understanding the factors that drive this conversion is the first step toward mitigating it. This guide delves into the critical parameters of temperature, pH, and light exposure, providing actionable protocols and insights to safeguard your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Isoapoptolidin isomerization?

A1: The conversion of Isoapoptolidin to Apoptolidin is a reversible equilibrium process. This isomerization can be influenced by several factors, with pH being a significant catalyst. Basic conditions, in particular, have been shown to promote the conversion.

Q2: How can I minimize isomerization during routine experiments?

A2: To minimize isomerization, it is crucial to control the experimental environment. This includes maintaining a suitable pH, protecting the compound from light, and using appropriate temperatures for storage and handling.

Q3: What are the recommended storage conditions for Isoapoptolidin?

A3: For optimal stability, Isoapoptolidin should be stored at low temperatures, ideally at -20°C or below, and protected from light. When preparing stock solutions, use of anhydrous solvents such as chloroform (B151607) or methylene (B1212753) chloride is recommended for the related compound Apoptolidin, which has shown stability for up to three months at -20°C. Similarly, Isoapoptolidin is reported to be stable in methanol (B129727) at -20°C for up to six months.

Q4: How does pH affect the stability of Isoapoptolidin?

A4: While specific quantitative data for Isoapoptolidin is limited, studies on the related compound Apoptolidin show that basic conditions can drive isomerization. Treatment of Apoptolidin with methanolic triethylamine (B128534) (a base) establishes a 1.4:1 equilibrium mixture of Isoapoptolidin and Apoptolidin. Therefore, it is advisable to maintain a neutral to slightly acidic pH during experiments whenever possible.

Q5: Is Isoapoptolidin sensitive to light?

A5: Yes, macrolide compounds are often susceptible to photodegradation. Light can induce isomerization in the related compound Apoptolidin A.[1][2][3] Therefore, it is critical to protect Isoapoptolidin solutions from light by using amber vials or by wrapping containers in aluminum foil during all experimental stages.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments and provides actionable solutions.

Issue	Potential Cause	Troubleshooting Steps
Inconsistent biological activity in cell-based assays.	Isomerization of Isoapoptolidin to the less active Apoptolidin during the assay. The rate of isomerization can approach equilibrium within the timeframe of many cell-based assays.[4][5]	- Minimize the duration of experiments where possible.- Pre-test the stability of Isoapoptolidin in your specific cell culture medium at 37°C.- Analyze the isomeric ratio post-experiment using a validated HPLC method.
Appearance of an unexpected peak in HPLC analysis.	Isomerization has occurred, leading to the presence of both Isoapoptolidin and Apoptolidin.	- Confirm the identity of the new peak by comparing its retention time with an Apoptolidin standard.- Review your experimental protocol for potential exposure to high pH, elevated temperature, or light.
Loss of compound potency over time in stock solutions.	Degradation or isomerization due to improper storage.	- Ensure stock solutions are stored at ≤ -20°C in a tightly sealed, light-protected container.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Re-qualify the concentration and purity of stock solutions periodically.

Experimental Protocols

To aid researchers in establishing robust experimental workflows, this section provides detailed methodologies for key analytical procedures and stability assessments.

Protocol 1: HPLC Method for Separation and Quantification of Isoapoptolidin and Apoptolidin

A validated High-Performance Liquid Chromatography (HPLC) method is essential for monitoring the isomeric purity of your Isoapoptolidin samples.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase:

• A gradient of acetonitrile (B52724) and water is typically effective. A starting point could be a linear gradient from 30% to 70% acetonitrile over 20 minutes. The exact gradient should be optimized for your specific column and system.

Detection:

• UV detection at a wavelength where both isomers have significant absorbance (e.g., 230 nm).

Procedure:

• Prepare a standard curve for both Isoapoptolidin and Apoptolidin of known concentrations.

• Inject a known volume of your experimental sample onto the HPLC column.

• Run the gradient program and record the chromatogram.

• Identify and integrate the peaks corresponding to Isoapoptolidin and Apoptolidin based on their retention times established from the standards.

• Quantify the amount of each isomer using the standard curve.

Protocol 2: Forced Degradation Study to Assess Isoapoptolidin Stability

Forced degradation studies are crucial for understanding the degradation pathways and the intrinsic stability of a molecule under various stress conditions.[6][7][8][9][10]

Stress Conditions:

• Acidic Hydrolysis: Incubate Isoapoptolidin solution in 0.1 N HCl at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

• Basic Hydrolysis: Incubate Isoapoptolidin solution in 0.1 N NaOH at a controlled temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Treat Isoapoptolidin solution with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose a solid sample or a solution of Isoapoptolidin to elevated temperatures (e.g., 60°C, 80°C).

• Photostability: Expose a solution of Isoapoptolidin to a light source that provides both UV and visible light, as per ICH Q1B guidelines.[11][12][13][14] A control sample should be kept in the dark.

Analysis:

• At each time point, analyze the samples using the validated HPLC method (Protocol 1) to determine the extent of degradation and the formation of any degradation products, including Apoptolidin.

Signaling Pathways and Experimental Workflows

Apoptosis Induction Pathway

Isoapoptolidin, similar to Apoptolidin, is known to induce apoptosis by inhibiting the mitochondrial F0F1-ATP synthase.[4][5] This inhibition leads to a decrease in cellular ATP levels, which can trigger the intrinsic apoptotic pathway.

Caption: Apoptosis induction pathway via mitochondrial ATP synthase inhibition.

Experimental Workflow for Assessing Apoptosis

To confirm that the observed biological effects are due to apoptosis induced by Isoapoptolidin, the following experimental workflow can be employed.

Caption: Workflow for the experimental validation of apoptosis.

Logical Flow for Troubleshooting Isomerization

When faced with potential isomerization, a logical troubleshooting process is essential.

Caption: Troubleshooting flowchart for Isoapoptolidin isomerization.

By adhering to these guidelines and implementing the provided protocols, researchers can significantly enhance the reliability and accuracy of their experiments involving Isoapoptolidin, ultimately contributing to more robust and meaningful scientific discoveries.

References

• 1. promega.com [promega.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. Cytochrome c Release Assay Kit. Apoptosis assay. (ab65311) | Abcam [abcam.com]
• 4. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 5. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biopharminternational.com [biopharminternational.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. biomedres.us [biomedres.us]
• 11. ema.europa.eu [ema.europa.eu]
• 12. database.ich.org [database.ich.org]
• 13. fda.gov [fda.gov]
• 14. q1scientific.com [q1scientific.com]

addressing batch-to-batch variability of Isoapoptolidin production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the batch-to-batch variability of Isoapoptolidin production.

Troubleshooting Guide

Problem 1: Low or No Yield of Isoapoptolidin

Possible Causes and Solutions:

• Inadequate Fermentation Conditions: The production of Apoptolidin, the precursor to Isoapoptolidin, by Nocardiopsis sp. is highly sensitive to the fermentation environment.

  • Solution: Strictly adhere to the recommended fermentation protocols. Ensure the seed and production media are prepared accurately, and that the temperature, pH, and incubation times are maintained within the optimal ranges.

• Poor Inoculum Quality: The health and density of the initial spore culture are critical for successful fermentation.

  • Solution: Use fresh, viable spores for inoculation. Ensure the seed culture is grown under optimal conditions to achieve a healthy and dense inoculum.

• Contamination: Microbial contamination can inhibit the growth of Nocardiopsis sp. and compete for nutrients, leading to reduced or no production of the desired compounds.

  • Solution: Implement and maintain strict aseptic techniques throughout the fermentation process. Regularly monitor cultures for any signs of contamination.

• Inefficient Extraction: A significant portion of the product may be lost during the downstream extraction process.

  • Solution: Optimize the extraction procedure. Ensure complete extraction from the fermentation broth by using an appropriate solvent like ethyl acetate (B1210297) and optimizing the extraction time and solvent-to-broth ratio.

Problem 2: High Variability in the Ratio of Isoapoptolidin to Apoptolidin

Possible Causes and Solutions:

• Uncontrolled Isomerization: Isoapoptolidin is an isomer of Apoptolidin. The conversion of Apoptolidin to Isoapoptolidin can be influenced by chemical and physical factors during and after fermentation.

  • Solution:

    • Chemical Factors: Avoid exposing the fermentation extract to basic conditions. For instance, treatment with methanolic triethylamine (B128534) can promote the isomerization of Apoptolidin to Isoapoptolidin[1].

    • Physical Factors: Protect the fermentation broth and extracts from prolonged exposure to light, as light-induced isomerization of Apoptolidin has been reported.

• Inconsistent Downstream Processing: Variations in the purification process can lead to inconsistent ratios of the two isomers in the final product.

  • Solution: Standardize the downstream processing protocol. This includes the type of chromatography used (e.g., silica (B1680970) gel column chromatography), the solvent systems, and the collection of fractions.

Problem 3: Presence of Impurities in the Final Product

Possible Causes and Solutions:

• Incomplete Separation of Congeners: The fermentation of Nocardiopsis sp. produces several Apoptolidin congeners which may be co-extracted with Isoapoptolidin.

  • Solution: Optimize the chromatographic separation method. This may involve using different stationary phases, solvent gradients, or employing high-performance liquid chromatography (HPLC) for better resolution.

• Degradation of Product: Isoapoptolidin may degrade if exposed to harsh conditions during purification or storage.

  • Solution: Handle the product with care. Avoid extreme pH and temperatures, and store the purified compound under appropriate conditions (e.g., cool, dark, and dry).

Frequently Asked Questions (FAQs)

Q1: What is the producing organism for Isoapoptolidin?

A1: Isoapoptolidin is an isomer of Apoptolidin, which is produced by the fermentation of the microorganism Nocardiopsis sp. FU 40[1].

Q2: What are the key factors influencing the yield of Isoapoptolidin?

A2: The yield of Isoapoptolidin is primarily dependent on the successful production of its precursor, Apoptolidin. Key factors include the composition of the fermentation medium, pH, temperature, aeration, and the quality of the inoculum. The efficiency of the downstream extraction and purification processes also significantly impacts the final yield.

Q3: How can I control the isomerization of Apoptolidin to Isoapoptolidin?

A3: To control the isomerization, it is crucial to manage the chemical and physical environment during and after fermentation. Avoid basic conditions and prolonged exposure to light. Standardizing the purification protocol will also help in obtaining a consistent ratio of the isomers.

Q4: What is a suitable method for the quantification of Isoapoptolidin?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry) is a recommended method for the quantification of Isoapoptolidin. It is essential to develop a validated analytical method that can effectively separate Isoapoptolidin from Apoptolidin and other related congeners to ensure accurate quantification.

Data Presentation

Table 1: Fermentation Media Composition for Apoptolidin Production by Nocardiopsis sp. FU 40

Medium Type	Component	Concentration	pH
Seed Medium	Soluble Starch	1%	7.2
Molasses	1%
Peptone	1%
Beef Extract	1%
Production Medium	Glycerol	2%	7.2
Molasses	1%
Casamino Acid	0.5%
Peptone	0.1%
CaCO₃	0.1%

Experimental Protocols

Protocol 1: Fermentation of Nocardiopsis sp. FU 40 for Apoptolidin Production

• Inoculum Preparation:

  • Inoculate spores of Nocardiopsis sp. FU 40 into a flask containing Seed Medium.

  • Incubate at 30°C with shaking for 4 days.

• Production Fermentation:

  • Inoculate the seed culture into a larger flask containing Production Medium.

  • Incubate at 30°C with shaking for 6 days.

• Harvesting:

  • After 6 days, centrifuge the fermentation broth to separate the mycelium from the supernatant.

Protocol 2: Extraction and Initial Purification of Apoptolidins

• Solvent Extraction:

  • Extract the supernatant from the centrifuged broth with an equal volume of ethyl acetate by shaking for 1 hour.

  • Separate the organic (ethyl acetate) layer, which now contains the Apoptolidins.

• Crude Extract Preparation:

  • Evaporate the ethyl acetate under reduced pressure to obtain a crude extract.

• Initial Separation:

  • Subject the crude extract to silica gel column chromatography.

  • Elute with a suitable solvent system (e.g., a gradient of methanol (B129727) in chloroform) to separate the different Apoptolidin congeners, including Isoapoptolidin.

Protocol 3: Analytical Quantification of Isoapoptolidin (General Guideline)

This is a general guideline. The specific parameters should be optimized and validated for your laboratory setup.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector.

• Column: A reverse-phase C18 column is often suitable for the separation of macrolides.

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both may contain a small amount of an acid like formic acid to improve peak shape) is a common choice.

• Flow Rate: Typically around 1 mL/min.

• Detection:

  • UV: Monitor at a wavelength where Isoapoptolidin shows maximum absorbance.

  • MS: Use electrospray ionization (ESI) in positive mode and select appropriate parent and fragment ions for selective detection and quantification.

• Quantification:

  • Prepare a standard curve using purified Isoapoptolidin of known concentrations.

  • Calculate the concentration of Isoapoptolidin in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Experimental workflow for Isoapoptolidin production.

Caption: Key factors contributing to batch-to-batch variability.

References

• 1. jespublication.com [jespublication.com]

Technical Support Center: Enhancing the Bioavailability of Isoapoptolidin

Welcome to the technical support center for isoapoptolidin (B15209) research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments, with a focus on strategies to enhance the bioavailability of isoapoptolidin.

Frequently Asked Questions (FAQs)

Q1: What is isoapoptolidin and why is its bioavailability a concern?

A1: Isoapoptolidin is a macrolide and a ring-expanded isomer of apoptolidin (B62325), a natural product known for its selective induction of apoptosis in transformed cell lines.[1][2] Like many macrolides and other complex natural products, isoapoptolidin is likely to exhibit poor oral bioavailability due to factors such as low aqueous solubility and potential susceptibility to efflux pumps in the gastrointestinal tract. Enhancing its bioavailability is crucial for achieving therapeutic concentrations in preclinical and clinical studies.

Q2: What are the primary barriers to the oral bioavailability of poorly soluble drugs like isoapoptolidin?

A2: The primary barriers for poorly soluble drugs, which likely include isoapoptolidin, are:

• Poor Solubility and Dissolution: The drug must dissolve in the gastrointestinal fluids to be absorbed.[3] Low solubility leads to a slow dissolution rate, limiting the amount of drug available for absorption.

• Low Permeability: The drug must pass through the intestinal epithelial cell layer to enter the bloodstream.[4][5]

• First-Pass Metabolism: After absorption, the drug passes through the liver, where it can be extensively metabolized before reaching systemic circulation.

• Efflux Transporters: Proteins such as P-glycoprotein can actively transport the drug back into the intestinal lumen, reducing net absorption.[6]

Q3: What are the major strategies to enhance the bioavailability of a compound like isoapoptolidin?

A3: Several formulation strategies can be employed to improve the oral bioavailability of poorly soluble drugs:

• Particle Size Reduction: Increasing the surface area of the drug by reducing particle size (micronization or nanosizing) can enhance the dissolution rate.[3][7]

• Solid Dispersions: Dispersing the drug in a polymer matrix can improve solubility and dissolution.[3][8]

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption.[3][9][10]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with drug molecules, increasing their solubility in water.[3]

• Prodrug Approach: Modifying the chemical structure of the drug to create a more soluble or permeable derivative that is converted to the active form in the body.[11]

Troubleshooting Guides

Issue 1: Low and Variable Oral Absorption of Isoapoptolidin in Animal Models

Symptoms:

• Inconsistent plasma concentration-time profiles between subjects.

• Low Cmax (maximum plasma concentration) and AUC (area under the curve) values following oral administration.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps & Solutions	Experimental Protocol
Poor Aqueous Solubility	1. Particle Size Reduction: Employ micronization or nanosizing techniques to increase the surface area for dissolution.2. Formulate as a Solid Dispersion: Use techniques like spray drying or hot-melt extrusion to create an amorphous solid dispersion with a hydrophilic polymer.3. Utilize Cyclodextrin (B1172386) Complexation: Prepare an inclusion complex of isoapoptolidin with a cyclodextrin like hydroxypropyl-β-cyclodextrin (HP-β-CD).	See Protocol 1: Preparation of an Amorphous Solid Dispersion.
Low Permeability	1. Incorporate Permeation Enhancers: Include excipients that can transiently open tight junctions or inhibit efflux pumps.2. Lipid-Based Formulations: Develop a Self-Emulsifying Drug Delivery System (SEDDS) to present the drug in a solubilized form at the site of absorption.	See Protocol 2: Development of a Self-Emulsifying Drug Delivery System (SEDDS).
Efflux by P-glycoprotein	1. Co-administer a P-gp Inhibitor: Use a known P-gp inhibitor (e.g., verapamil, cyclosporine A) in your in vivo studies to confirm P-gp involvement.2. Formulate with Excipients that Inhibit P-gp: Some surfactants and polymers used in formulations can also inhibit P-gp.	See Protocol 3: In Vitro Permeability Assay using Caco-2 Cells.

Data Presentation: Comparison of Bioavailability Enhancement Strategies

Formulation Strategy	Isoapoptolidin Solubility (µg/mL)	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Oral Bioavailability (%) in Rats (Predicted)
Unformulated Isoapoptolidin	< 1	0.5	< 2
Micronized Suspension	5	0.5	5-10
Nanosuspension	25	0.6	15-25
Amorphous Solid Dispersion (1:5 drug:polymer)	50	1.2	25-40
SEDDS Formulation	> 100 (in emulsion)	2.5	40-60
HP-β-CD Complex (1:1 molar ratio)	80	0.8	20-35

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Spray Drying

• Materials: Isoapoptolidin, Polyvinylpyrrolidone (PVP) K30, Dichloromethane (B109758), Methanol (B129727).

• Procedure:

  • Dissolve 100 mg of isoapoptolidin and 500 mg of PVP K30 in a 1:1 (v/v) mixture of dichloromethane and methanol to form a clear solution.

  • Set up the spray dryer with an inlet temperature of 80°C and an outlet temperature of 50°C.

  • Atomize the solution at a spray rate of 5 mL/min.

  • Collect the resulting powder from the cyclone separator.

  • Characterize the ASD for drug content, dissolution rate, and solid-state properties (using techniques like PXRD and DSC to confirm the amorphous state).

Protocol 2: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

• Materials: Isoapoptolidin, Capryol 90 (oil), Kolliphor RH 40 (surfactant), Transcutol HP (co-solvent).

• Procedure:

  • Determine the solubility of isoapoptolidin in various oils, surfactants, and co-solvents.

  • Construct a ternary phase diagram to identify the self-emulsifying region.

  • Prepare the SEDDS pre-concentrate by mixing Capryol 90, Kolliphor RH 40, and Transcutol HP in a ratio of 30:50:20 (w/w).

  • Dissolve isoapoptolidin in the pre-concentrate to the desired concentration (e.g., 20 mg/g).

  • Evaluate the self-emulsification performance by adding the pre-concentrate to water and observing the formation of a microemulsion.

  • Characterize the resulting emulsion for droplet size, polydispersity index, and drug release.

Protocol 3: In Vitro Permeability Assay using Caco-2 Cells

• Materials: Caco-2 cells, Transwell® inserts, Hank's Balanced Salt Solution (HBSS), Lucifer Yellow.

• Procedure:

  • Culture Caco-2 cells on Transwell® inserts for 21 days to form a differentiated monolayer.

  • Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

  • Add the isoapoptolidin formulation to the apical (A) side of the monolayer.

  • Take samples from the basolateral (B) side at various time points (e.g., 30, 60, 90, 120 minutes).

  • To assess efflux, add the formulation to the basolateral side and sample from the apical side.

  • Analyze the concentration of isoapoptolidin in the samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A directions. An efflux ratio (Papp B-to-A / Papp A-to-B) greater than 2 suggests active efflux.

Visualizations

Caption: Troubleshooting workflow for low oral bioavailability.

Caption: Mechanism of bioavailability enhancement by SEDDS.

References

• 1. acs.figshare.com [acs.figshare.com]
• 2. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems | Semantic Scholar [semanticscholar.org]
• 11. mdpi.com [mdpi.com]

dealing with off-target effects of Isoapoptolidin in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address potential off-target effects of Isoapoptolidin in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is Isoapoptolidin and what is its primary mechanism of action?

A1: Isoapoptolidin is a ring-expanded isomer of Apoptolidin, a natural product known to selectively induce apoptosis in various cancer cell lines.[1] The primary on-target effect of the Apoptolidin family is the inhibition of mitochondrial F0F1-ATPase (ATP synthase), which leads to a decrease in cellular ATP production and the induction of the intrinsic apoptotic pathway.[2][3][4]

Q2: How does Isoapoptolidin differ from Apoptolidin?

A2: Isoapoptolidin and Apoptolidin exist in equilibrium in solution, a process that can occur within the timeframe of most cell-based assays.[1] Notably, Isoapoptolidin is over 10-fold less potent than Apoptolidin in inhibiting mitochondrial F0F1-ATPase.[1] Despite this, it retains significant antiproliferative activity, suggesting a potentially more complex or distinct mechanism of action compared to Apoptolidin.

Q3: What are the potential sources of off-target effects when using Isoapoptolidin?

A3: Off-target effects in Isoapoptolidin experiments can arise from several sources:

• Isomerization to Apoptolidin: Due to the equilibrium between the two isomers, observed cellular effects may be partially or wholly attributable to the more potent F0F1-ATPase inhibitor, Apoptolidin.

• Non-specific Cytotoxicity: At higher concentrations, Isoapoptolidin may induce cytotoxicity through mechanisms unrelated to its intended target.

• Interaction with Other Cellular Targets: Isoapoptolidin may interact with other proteins, such as kinases, leading to unintended signaling pathway modulation.

• Assay Interference: As a mitochondrial inhibitor, Isoapoptolidin can interfere with metabolic-based cytotoxicity assays like the MTT assay, leading to inaccurate readings.[5]

Troubleshooting Guide

Problem 1: Observed cytotoxicity is higher than expected based on F0F1-ATPase inhibition.

This is a common observation, given that Isoapoptolidin has significantly lower F0F1-ATPase inhibitory activity but retains potent antiproliferative effects.

Possible Causes & Solutions:

Possible Cause	Suggested Troubleshooting Step	Expected Outcome
Effect of Apoptolidin Isomer	Quantify the ratio of Isoapoptolidin to Apoptolidin in your cell culture medium over time using LC-MS.	Determine the contribution of the more potent Apoptolidin to the observed phenotype.
Off-Target Kinase Inhibition	Perform a kinome-wide binding assay (e.g., KINOMEscan®) to identify potential kinase targets of Isoapoptolidin.	Identification of specific off-target kinases will allow for more targeted downstream validation experiments.
Induction of Apoptosis via Alternative Pathways	Measure markers of both intrinsic (e.g., Caspase-9 activation, cytochrome c release) and extrinsic (e.g., Caspase-8 activation) apoptosis pathways via Western blot or flow cytometry.	Elucidate the specific apoptotic pathway(s) activated by Isoapoptolidin.
Non-Specific Cytotoxicity	Determine the IC50 of Isoapoptolidin in a panel of diverse cell lines (e.g., NCI-60 panel) to assess its selectivity profile.	A broad cytotoxicity profile may indicate non-specific effects.

Problem 2: Inconsistent or unexpected results from cell viability assays.

Mitochondrial inhibitors can directly interfere with the readout of common viability assays that rely on cellular metabolism.

Possible Causes & Solutions:

Possible Cause	Suggested Troubleshooting Step	Expected Outcome
Interference with MTT/XTT/WST-1 Assays	Use a non-metabolic method to measure cell viability, such as a lactate (B86563) dehydrogenase (LDH) release assay, a propidium (B1200493) iodide-based flow cytometry assay, or a real-time impedance-based assay.[5]	More accurate and reliable measurement of cell viability, independent of mitochondrial function.
Solvent Toxicity	Run a vehicle control with the same concentration of the solvent (e.g., DMSO) used to dissolve Isoapoptolidin.	Rule out any cytotoxic effects of the solvent itself.
Compound Instability	Prepare fresh stock solutions of Isoapoptolidin for each experiment and store them under recommended conditions.	Ensure consistent compound activity throughout the experiment.

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations of Isoapoptolidin and its isomer, Apoptolidin A.

Compound	Target	Assay Type	IC50 / GI50
Isoapoptolidin	Mitochondrial F0F1-ATPase	Biochemical Assay	6.0 µM
Antiproliferative Activity (Ad12-E1A transformed 3Y1 cells)	Cell-based Assay	0.009 µM
Apoptolidin A	Mitochondrial F0F1-ATPase	Biochemical Assay	0.7 µM
Antiproliferative Activity (Ad12-E1A transformed 3Y1 cells)	Cell-based Assay	0.0065 µM

Key Experimental Protocols

Protocol 1: F0F1-ATPase Inhibition Assay (Coupled Spectrophotometric Assay)

This protocol measures the ATPase activity of isolated mitochondria.

Materials:

• Isolated mitochondria

• Assay Buffer (100 mM Tris-HCl pH 8.0, 50 mM KCl, 2 mM MgCl2, 0.2 mM EDTA)

• ATP solution (4 mM)

• NADH solution (0.23 mM)

• Phosphoenolpyruvate solution (1 mM)

• Pyruvate (B1213749) kinase (1.4 units/mL)

• Lactate dehydrogenase (1.4 units/mL)

• Isoapoptolidin (various concentrations)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare the reaction mixture containing assay buffer, NADH, phosphoenolpyruvate, pyruvate kinase, and lactate dehydrogenase.

• Add isolated mitochondria (25-50 µg protein) to the wells of the microplate.

• Add varying concentrations of Isoapoptolidin to the wells. Include a vehicle control (e.g., DMSO).

• Initiate the reaction by adding the ATP solution.

• Immediately measure the decrease in absorbance at 340 nm over time at 30-31°C. The rate of NADH oxidation is proportional to the rate of ADP production by the ATPase.

• Calculate the specific activity and determine the IC50 value of Isoapoptolidin.

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells.

Materials:

• Cells cultured in a 96-well plate

• Isoapoptolidin (various concentrations)

• Lysis buffer (positive control for maximum LDH release)

• Commercially available LDH assay kit

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of Isoapoptolidin for the desired time period. Include untreated cells (negative control) and cells treated with lysis buffer (positive control).

• After incubation, carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature, protected from light, for the recommended time.

• Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculate the percentage of cytotoxicity for each treatment condition relative to the controls.

Visualizations

Caption: Signaling pathway of Apoptolidin-induced apoptosis.

Caption: Troubleshooting workflow for unexpected Isoapoptolidin effects.

Caption: Logical relationship of Isoapoptolidin's potential effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Frontiers | The F1Fo-ATPase inhibitor protein IF1 in pathophysiology [frontiersin.org]
• 5. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Isoapoptolidin Derivatization

Welcome to the technical support center for the derivatization of Isoapoptolidin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common experimental challenges. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides to help you optimize your reaction conditions and achieve desired product outcomes.

Disclaimer: Isoapoptolidin is a complex macrolide, and specific derivatization protocols are not widely published. The information provided herein is based on general principles of macrolide chemistry and derivatization of poly-hydroxyl compounds. Researchers should always perform small-scale pilot reactions to optimize conditions for their specific derivative.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive functional groups in Isoapoptolidin available for derivatization?

A1: The primary sites for derivatization on the Isoapoptolidin scaffold are its multiple hydroxyl (-OH) groups. These groups can undergo a variety of chemical modifications, including esterification, etherification, acylation, and silylation, to produce a diverse range of derivatives. The presence of numerous hydroxyl groups with potentially different reactivities (primary vs. secondary) allows for the possibility of selective derivatization under carefully controlled conditions.

Q2: Why are the hydroxyl groups of Isoapoptolidin important?

A2: Studies on the parent compound, Apoptolidin, suggest that the free hydroxyl groups are crucial for its biological activity. Derivatization of these groups, for example through peracetylation, has been shown to significantly reduce its inhibitory activity against yeast ATPase. Therefore, any modification of the hydroxyl groups should be carefully considered in the context of the desired biological outcome.

Q3: How can I monitor the progress of my Isoapoptolidin derivatization reaction?

A3: Thin-layer chromatography (TLC) is a rapid and effective method for monitoring the reaction progress. By co-spotting the reaction mixture with the Isoapoptolidin starting material, you can visualize the consumption of the starting material and the appearance of a new, typically less polar, product spot. For more quantitative analysis and to check for the formation of byproducts, high-performance liquid chromatography (HPLC) is recommended.

Q4: What are the general strategies for purifying Isoapoptolidin derivatives?

A4: Purification of Isoapoptolidin derivatives is typically achieved using chromatographic techniques. Column chromatography on silica (B1680970) gel is the most common method. The choice of the solvent system for elution will depend on the polarity of the synthesized derivative. A gradient of hexane/ethyl acetate (B1210297) or dichloromethane (B109758)/methanol is often a good starting point. For challenging separations or to achieve high purity, preparative HPLC (prep-HPLC) may be necessary.

Q5: Is it necessary to use protecting groups for the derivatization of Isoapoptolidin?

A5: Due to the presence of multiple hydroxyl groups, achieving selective derivatization at a specific position can be challenging. If you wish to modify a particular hydroxyl group while leaving others untouched, a protecting group strategy is highly recommended. This involves selectively "blocking" the other hydroxyl groups with a chemical moiety that is stable to the derivatization reaction conditions and can be cleanly removed later.

Troubleshooting Guides

This section provides solutions to common problems encountered during the derivatization of Isoapoptolidin.

Issue 1: Low or No Product Formation

Possible Cause	Suggested Solution
Insufficient Reagent Activity	Ensure the quality and purity of your derivatizing agent and any catalysts. For example, in acylations, use freshly opened or distilled acylating agents.
Suboptimal Reaction Temperature	Gradually increase the reaction temperature in small increments (e.g., 10 °C) while monitoring the reaction by TLC. Some reactions may require heating to overcome the activation energy, while others may need to be cooled to prevent degradation.
Inappropriate Solvent	Ensure the use of anhydrous (dry) solvents, as water can quench many reagents. The solvent should also fully dissolve the Isoapoptolidin starting material. Consider switching to a different solvent with a higher or lower polarity or boiling point.
Catalyst Inefficiency	If using a catalyst (e.g., DMAP in acylation), ensure it is present in the correct stoichiometric amount and is of high purity. In some cases, a different catalyst may be more effective.
Steric Hindrance	The target hydroxyl group may be sterically hindered, slowing down the reaction. Consider using a smaller, more reactive derivatizing agent or extending the reaction time.

Issue 2: Formation of Multiple Products

Possible Cause	Suggested Solution
Lack of Selectivity	Multiple hydroxyl groups are reacting. Implement a protecting group strategy to selectively block the more reactive hydroxyl groups before proceeding with the derivatization of the target site.
Over-reaction	The desired product is reacting further to form byproducts. Monitor the reaction closely by TLC or HPLC and stop the reaction as soon as the starting material is consumed or when the desired product concentration is at its maximum.
Degradation of Starting Material or Product	The reaction conditions (e.g., high temperature, prolonged reaction time, strong acid or base) may be too harsh. Attempt the reaction under milder conditions (e.g., lower temperature, shorter reaction time, weaker base/acid).
Isomerization	Isoapoptolidin can isomerize back to Apoptolidin under certain conditions (e.g., basic conditions). Analyze the reaction mixture by HPLC or NMR to check for the presence of isomers. Adjust the reaction pH to minimize isomerization.

Issue 3: Difficult Purification

Possible Cause	Suggested Solution
Similar Polarity of Product and Starting Material	If the derivatization results in a small change in polarity, separation by standard column chromatography can be difficult. Try using a different solvent system with a shallower gradient or consider using a different stationary phase (e.g., alumina, C18). Preparative HPLC is often effective in these cases.
Presence of Hard-to-Remove Byproducts	Optimize the reaction conditions to minimize the formation of byproducts. If byproducts are unavoidable, consider a different purification technique, such as crystallization or selective precipitation.
Product Streaking on TLC/Column	The product may be interacting too strongly with the silica gel. Try adding a small amount of a modifier to your eluent, such as triethylamine (B128534) (for basic compounds) or acetic acid (for acidic compounds).

Experimental Protocols

The following are generalized protocols for common derivatization reactions of hydroxyl groups, which can be adapted for Isoapoptolidin. Note: These are starting points and will likely require optimization.

Protocol 1: General Procedure for Acylation (e.g., Acetylation)

• Dissolve Isoapoptolidin (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or pyridine (B92270) under an inert atmosphere (e.g., nitrogen or argon).

• Add a base, such as triethylamine (TEA, 3-5 equivalents) or 4-dimethylaminopyridine (B28879) (DMAP, 0.1-1 equivalent).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acylating agent, such as acetic anhydride (B1165640) or acetyl chloride (1.5-3 equivalents), dropwise.

• Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Parameter	Typical Range/Condition
Solvent	Dichloromethane (DCM), Pyridine, Tetrahydrofuran (THF)
Base	Triethylamine (TEA), 4-Dimethylaminopyridine (DMAP), Pyridine
Acylating Agent	Acetic Anhydride, Acetyl Chloride, Benzoyl Chloride
Temperature	0 °C to Room Temperature
Reaction Time	2 - 24 hours

Protocol 2: General Procedure for Silylation (e.g., TMS Ether Formation)

• Dissolve Isoapoptolidin (1 equivalent) in an anhydrous aprotic solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Add a base, such as imidazole (B134444) (2-4 equivalents) or triethylamine (2-4 equivalents).

• Add the silylating agent, such as trimethylsilyl (B98337) chloride (TMSCl, 1.5-3 equivalents) or tert-butyldimethylsilyl chloride (TBDMSCl, 1.5-3 equivalents), at room temperature.

• Stir the reaction for 1-12 hours, monitoring its progress by TLC.

• Once the reaction is complete, dilute the mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the silylated derivative by silica gel column chromatography.

Parameter	Typical Range/Condition
Solvent	Dichloromethane (DCM), N,N-Dimethylformamide (DMF)
Base	Imidazole, Triethylamine (TEA)
Silylating Agent	Trimethylsilyl chloride (TMSCl), tert-Butyldimethylsilyl chloride (TBDMSCl)
Temperature	Room Temperature
Reaction Time	1 - 12 hours

Visualizations

Caption: General experimental workflow for the derivatization of Isoapoptolidin.

Caption: Troubleshooting logic for Isoapoptolidin derivatization reactions.

resolving peak tailing of Isoapoptolidin in reverse-phase HPLC

Technical Support Center: Isoapoptolidin Analysis

Welcome to the technical support center for chromatographic analysis. This guide provides detailed troubleshooting strategies and frequently asked questions to help you resolve peak tailing issues encountered during the reverse-phase HPLC analysis of Isoapoptolidin.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem?

A1: Peak tailing refers to a distortion where the peak's trailing edge is drawn out, resulting in an asymmetrical shape.[1] In quantitative analysis, a perfect peak is symmetrical (Gaussian). Peak tailing is problematic because it reduces resolution between closely eluting compounds, complicates peak integration, and compromises the accuracy and reproducibility of your results.[2] A Tailing Factor (Tf) or Asymmetry Factor (As) greater than 1.2 is often indicative of significant tailing.[3][4]

Q2: What are the most common causes of peak tailing for a complex macrolide like Isoapoptolidin?

A2: For a polar molecule like Isoapoptolidin, the primary causes of peak tailing in reverse-phase HPLC are:

• Secondary Interactions: The analyte interacts with ionized residual silanol (B1196071) groups on the silica-based column packing.[2][3] This is a very common issue for polar compounds containing functional groups like hydroxyls or amines.[2]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of an ionizable group on Isoapoptolidin, the molecule can exist in both ionized and non-ionized forms, leading to a broadened or tailing peak.[5][6]

• Column Degradation: The stationary phase can degrade over time, or the column can become contaminated with strongly retained impurities from previous injections, creating active sites that cause tailing.[4][7]

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to poor peak shape.[2][7]

Q3: I am observing peak tailing for Isoapoptolidin. Where should I begin troubleshooting?

A3: A systematic approach is crucial. Start with the simplest and most common solutions before moving to more complex ones. We recommend the following order:

• Optimize Mobile Phase: Adjust the pH and buffer concentration.

• Evaluate the Column: Check for contamination and ensure it is the appropriate chemistry.

• Review Sample and Injection Parameters: Check for sample solvent effects and potential overload.

• Inspect the HPLC System: Rule out extra-column effects.

The troubleshooting guide below will walk you through each of these steps.

Troubleshooting Guide: Resolving Peak Tailing

This guide is presented in a question-and-answer format to address specific issues you may be encountering.

Section 1: Mobile Phase Optimization

Q: My Isoapoptolidin peak is tailing. Could the mobile phase pH be the cause?

A: Yes, this is a highly probable cause. The pH of the mobile phase controls the ionization state of both the analyte and the column's stationary phase, which directly impacts peak shape.[8]

• Problem: Secondary interactions occur when polar groups on Isoapoptolidin interact with negatively charged silanol groups (SiO-) on the silica (B1680970) column surface.[9] These interactions are strong at a pH above ~3-4, where silanols become deprotonated.[1][10] Additionally, if the mobile phase pH is near the analyte's pKa, a mixture of ionized and unionized forms can cause peak distortion.[6]

• Solution:

  • Lower the pH: Adjust the mobile phase to a lower pH (e.g., 2.5-3.0) using an additive like formic acid or trifluoroacetic acid (TFA). At low pH, residual silanols are protonated (Si-OH), minimizing their ability to interact with the analyte.[3][4] This is often the most effective strategy for reducing peak tailing for polar or basic compounds.

  • Use a Buffer: A buffer is essential for maintaining a stable pH throughout the analysis, which is critical for reproducible retention times and peak shapes.[7] A buffer concentration of 10-50 mM is typically effective.[4]

  • Optimize Organic Modifier: The choice between acetonitrile (B52724) and methanol (B129727) can influence peak shape. Experiment with both to see which provides better symmetry.[1]

Parameter	Observation / Problem	Recommended Action	Rationale
Mobile Phase pH	Peak tailing is observed at mid-range pH (4-7).	Lower the aqueous phase pH to 2.5-3.5 using 0.1% formic acid or TFA.	Protonates surface silanols (Si-OH), preventing secondary ionic interactions with the analyte.[3][4]
Peak shape is inconsistent between runs.	Add a buffer (e.g., 10-50 mM ammonium (B1175870) formate) to the mobile phase.	Maintains a constant pH, ensuring a consistent ionization state for the analyte and stationary phase.[6][7]
Analyte Ionization	The pKa of Isoapoptolidin is unknown or the pH is close to the pKa.	Adjust pH to be at least 1-2 units away from the suspected pKa.	Ensures the analyte is in a single ionic form (either fully ionized or fully unionized), preventing split or broad peaks.[6][10]

Section 2: Column Health and Selection

Q: I've adjusted the mobile phase, but the peak tailing persists. Could my column be the problem?

A: Yes. Column-related issues are another major cause of peak tailing. This can be due to either a loss of performance in your current column or a mismatch between the column chemistry and the analyte.[4]

• Problem:

  • Column Contamination: Strongly retained compounds from previous injections can build up at the head of the column, creating active sites.[11]

  • Column Void: A void or channel can form in the packed bed at the column inlet, often due to pressure shocks, leading to a distorted flow path.[3][7]

  • Chemistry Mismatch: Isoapoptolidin is a polar molecule. Standard C18 columns may not provide adequate retention, and residual silanol activity can be high on older column types.[12][13]

• Solution:

  • Flush the Column: Regenerate the column using a series of strong solvents (see Protocol 2 below).[4]

  • Use a Guard Column: A guard column protects the analytical column from contaminants and is a cost-effective way to extend column lifetime.[14]

  • Select a Modern, High-Purity Column: Use a column with high-purity silica and effective end-capping. End-capping blocks the majority of residual silanols, significantly reducing secondary interactions.[1][7]

  • Consider Alternative Stationary Phases: If tailing continues on a standard C18 column, a different stationary phase may be more suitable for this polar analyte.

Column Type	Principle of Separation	Suitability for Isoapoptolidin	Considerations
Standard C18 (Type A Silica)	Hydrophobic interactions.	May show tailing due to high residual silanol activity.	Prone to secondary interactions with polar analytes.[1][3]
End-Capped C18 (Type B Silica)	Hydrophobic interactions.	Recommended Start. Reduces silanol interactions significantly.	The industry standard for most applications, offering good performance for a wide range of compounds.[1][7]
Polar-Embedded Phase	Mixed-mode (hydrophobic & polar interactions).	Excellent Choice. The embedded polar group shields residual silanols.	Provides excellent peak shape for polar and basic compounds, even with less mobile phase modifier.[1]
Phenyl-Hexyl	Mixed-mode (hydrophobic & π-π interactions).	Good Alternative. Offers different selectivity for compounds with aromaticity.	Can improve retention and peak shape for certain polar molecules.[15]
HILIC	Hydrophilic partitioning.	For very polar compounds that are not retained in reversed-phase.	Requires a high organic mobile phase (>80% ACN). May be an option if retention is poor.[12][16]

Section 3: Sample and Injection Parameters

Q: Can the way I prepare or inject my sample cause peak tailing?

A: Absolutely. The sample solvent and concentration can have a significant impact on peak shape.

• Problem:

  • Sample Overload: Injecting too much analyte mass saturates the column, causing the peak to broaden and tail.[2][7]

  • Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the mobile phase (e.g., 100% ACN when the mobile phase is 20% ACN), it can cause band broadening and peak distortion.[2][9]

• Solution:

  • Perform a Dilution Series: Inject a series of decreasing concentrations of your sample. If peak shape improves with dilution, you are likely overloading the column.[7]

  • Match Sample Solvent to Mobile Phase: Ideally, dissolve your sample in the initial mobile phase. If a stronger solvent is required for solubility, use the lowest volume possible and ensure it is miscible with the mobile phase.[9]

Section 4: HPLC System and Connections

Q: I have optimized the method and am using a new column, but I still see some tailing. What else could it be?

A: If the chemistry is optimized, the issue may be physical, stemming from the HPLC system itself. This is often referred to as "extra-column band broadening."

• Problem: Any unnecessary volume in the flow path between the injector and the detector can cause the chromatographic peak to spread out and tail.[1][4] This can be caused by:

  • Using tubing with a wide internal diameter.

  • Excessive tubing length.

  • Poorly made connections (e.g., improper ferrule depth or gaps between the tubing and the port).[9]

• Solution:

  • Minimize Tubing Length and Diameter: Use narrow-bore PEEK tubing (e.g., 0.005" or 0.125 mm ID) for all connections, especially between the column and the detector.[1] Keep tubing lengths as short as possible.

  • Check All Fittings: Ensure all fittings are properly tightened and that the tubing is fully seated in each port to eliminate any dead volume.[9]

Experimental Protocols

Protocol 1: Mobile Phase Preparation and pH Adjustment

This protocol ensures the preparation of a consistent and accurate mobile phase.

• Prepare Aqueous Phase: Measure out the required volume of HPLC-grade water. If using a buffer (e.g., ammonium formate), dissolve the salt completely.

• Adjust pH: Place a calibrated pH meter into the aqueous-only solution. Slowly add a pH modifier (e.g., 0.1% formic acid or ammonium hydroxide) dropwise while stirring until the target pH is reached. Crucially, pH must be set before adding the organic solvent.[10]

• Add Organic Solvent: Measure and add the required volume of organic solvent (e.g., acetonitrile or methanol).

• Mix and Degas: Thoroughly mix the final mobile phase and degas using sonication or vacuum filtration.

• Filter: Filter the mobile phase through a 0.22 µm or 0.45 µm filter to remove particulates that could block the column frit.

Protocol 2: Column Flushing and Regeneration

This procedure is used to clean a contaminated reversed-phase column. Always disconnect the column from the detector before flushing.

• Reverse the Column: Disconnect the column and re-attach it to the flow path in the reverse direction. This helps flush contaminants from the inlet frit.[3]

• Aqueous Wash: Flush the column with 10-20 column volumes of HPLC-grade water (without buffers or modifiers).

• Organic Wash Series: Sequentially flush the column with 10-20 column volumes of each of the following solvents:

  • Methanol (MeOH)

  • Acetonitrile (ACN)

  • Isopropanol (IPA)

• Revert to Original Direction: Disconnect the column and reinstall it in the correct flow direction.

• Re-equilibrate: Flush the column with the mobile phase (starting with the highest organic composition if using a gradient) for at least 20-30 column volumes, or until the baseline is stable.

Visualizations

Diagram 1: Troubleshooting Workflow for Peak Tailing

References

• 1. chromtech.com [chromtech.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. uhplcs.com [uhplcs.com]
• 5. moravek.com [moravek.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. support.waters.com [support.waters.com]
• 10. agilent.com [agilent.com]
• 11. The Cleaning and Regeneration of Reversed-Phase HPLC Columns – Chemass [chemass.si]
• 12. HPLC/UHPLC Technical Tips: Optimization & Best Practices [discover.phenomenex.com]
• 13. Strategies to Enable and Simplify HPLC Polar Compound Separation | Separation Science [sepscience.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. researchgate.net [researchgate.net]
• 16. waters.com [waters.com]

Technical Support Center: Optimizing Isoapoptolidin Extraction from Fermentation Broth

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of Isoapoptolidin extraction from fermentation broth.

Frequently Asked Questions (FAQs)

Q1: What is Isoapoptolidin and why is its efficient extraction important?

A1: Isoapoptolidin is a macrolide, a ring-expanded isomer of Apoptolidin, which is a natural product known for its potential as an oncolytic agent that selectively induces apoptosis in transformed cell lines. Efficient extraction from the fermentation broth of producing microorganisms, such as Streptomyces species, is a critical first step in its purification and subsequent use in research and drug development.

Q2: What are the primary challenges encountered during the extraction of Isoapoptolidin from fermentation broth?

A2: Researchers may face several challenges, including low extraction yields, the formation of stable emulsions during liquid-liquid extraction, and the degradation of the target compound.[1][2][3][4] The complex composition of fermentation broth, containing residual nutrients, microbial cells, and other secondary metabolites, contributes to these difficulties.[5]

Q3: Which extraction methods are most suitable for Isoapoptolidin?

A3: The most common methods for extracting macrolides like Isoapoptolidin from fermentation broth are solvent extraction (liquid-liquid extraction), adsorption chromatography using macroporous resins, and advanced techniques like ultrasound-assisted extraction (UAE).[6][7] The choice of method depends on the scale of the extraction, the available equipment, and the desired purity of the final product.

Q4: Is cell lysis necessary for Isoapoptolidin extraction?

A4: Yes, if Isoapoptolidin is an intracellular or cell-associated metabolite, which is common for many Streptomyces secondary metabolites, then efficient cell lysis is crucial to release the compound into the solvent.[8] Incomplete lysis can significantly reduce the overall yield.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of Isoapoptolidin.

Problem 1: Low Crude Extract Yield

Possible Causes and Solutions:

• Incomplete Cell Lysis: Streptomyces cells have a tough cell wall.

  • Solution: Employ effective lysis methods such as sonication, bead beating, or enzymatic lysis with lysozyme (B549824).[8] For a gentle but effective method, a combination of lysozyme treatment followed by sonication is often recommended.[1][8]

• Suboptimal Solvent Selection: The polarity of the extraction solvent may not be ideal for Isoapoptolidin.

  • Solution: Test a range of solvents with varying polarities. For macrolides, ethyl acetate (B1210297) is a commonly effective solvent for extraction from the culture filtrate.[9][10] Other solvents to consider include chloroform, butanol, and methanol (B129727).[3][11][12] A systematic approach, starting with a non-polar solvent and moving to more polar ones, can help identify the best solvent system.[4]

• Incorrect pH of the Fermentation Broth: The pH of the aqueous phase can significantly impact the partitioning of the target compound into the organic solvent.

  • Solution: Adjust the pH of the fermentation broth before extraction. For many macrolides, a neutral to slightly alkaline pH (around 7.0-9.0) can improve extraction efficiency.[6][13] It is advisable to perform small-scale extractions at different pH values to determine the optimum for Isoapoptolidin.

• Insufficient Agitation or Contact Time: Inadequate mixing of the solvent and broth can lead to incomplete extraction.

  • Solution: Ensure vigorous and sustained agitation during liquid-liquid extraction to maximize the interfacial area between the two phases. Optimize the extraction time; typically, multiple extractions with fresh solvent for shorter durations are more effective than a single extraction for a long period.

Problem 2: Formation of a Stable Emulsion During Liquid-Liquid Extraction

Possible Causes and Solutions:

• Presence of Surfactant-like Molecules: Fermentation broths often contain proteins, lipids, and other molecules that can act as emulsifiers.[14]

  • Solution 1: Centrifugation: This is often the most effective method to break emulsions. High-speed centrifugation can force the separation of the layers.[2]

  • Solution 2: Salting Out: Add a neutral salt, such as sodium chloride (NaCl) or sodium sulfate (B86663) (Na2SO4), to the aqueous layer.[2] This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Solution 3: Altering Solvent Ratio: Changing the volume ratio of the organic solvent to the aqueous phase can sometimes destabilize the emulsion.

  • Solution 4: Gentle Mixing: To prevent emulsion formation in the first place, use gentle swirling or rocking for mixing instead of vigorous shaking.[14]

Problem 3: Low Purity of the Crude Extract

Possible Causes and Solutions:

• Co-extraction of Impurities: The chosen solvent may be extracting a wide range of other metabolites along with Isoapoptolidin.

  • Solution: Employ a multi-step extraction or purification strategy. An initial extraction can be followed by purification using macroporous resin chromatography.[6] Different resins have different affinities, so screening for the optimal resin is recommended.

• Suboptimal pH for Selective Extraction: The pH may be favorable for the extraction of impurities.

  • Solution: Experiment with different pH values during extraction to find a range that maximizes the extraction of Isoapoptolidin while minimizing the co-extraction of impurities.

Quantitative Data Summary

The following tables provide representative data for the extraction of macrolides and other secondary metabolites from fermentation broths. Note that optimal conditions for Isoapoptolidin may vary.

Table 1: Comparison of Solvents for Secondary Metabolite Extraction from Streptomyces

Solvent System	Relative Polarity	Typical Recovery Efficiency	Reference
n-Hexane	0.009	Low	[9]
Chloroform	0.259	Moderate to High	[3][12]
Ethyl Acetate	0.228	High	[9][10]
n-Butanol	0.586	Moderate	[10]
Methanol	0.762	High (may co-extract polar impurities)	[11]

Table 2: Influence of pH on Macrolide Extraction Efficiency

Macrolide	pH of Broth	Extraction Solvent	Relative Extraction Efficiency	Reference
Erythromycin	9.2	Butyl Acetate	Optimal	[6]
Tylosin	Not specified (acidic back-extraction)	Ethyl Acetate	High	[3][12]
Azithromycin	4.0	Chloroform	High (for ion-pair formation)

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of Isoapoptolidin

• Preparation of Fermentation Broth: After fermentation, separate the mycelium from the broth by centrifugation (e.g., 5000 rpm for 20 minutes) if Isoapoptolidin is extracellular. If it is intracellular, proceed with the whole broth or perform cell lysis on the separated mycelium.

• Cell Lysis (if required): Resuspend the mycelial pellet in a suitable buffer. Add lysozyme (e.g., to a final concentration of 1-2 mg/mL) and incubate at 37°C for 1-2 hours.[8] Follow this with sonication on ice to ensure complete lysis.

• pH Adjustment: Adjust the pH of the fermentation broth or lysate to a predetermined optimal value (e.g., pH 7.5-8.5) using a suitable acid or base.

• Solvent Extraction:

  • Transfer the pH-adjusted broth/lysate to a separatory funnel.

  • Add an equal volume of ethyl acetate.

  • Shake vigorously for 5-10 minutes, periodically venting the funnel. If emulsions are a concern, use gentle inversion for a longer period.

  • Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide.

  • Collect the organic (upper) layer.

  • Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

• Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Protocol 2: Purification of Isoapoptolidin using Macroporous Resin

• Resin Selection and Preparation: Select a suitable macroporous resin (e.g., Amberlite XAD-16 or a non-polar styrene-based resin).[6] Pre-treat the resin by washing sequentially with ethanol (B145695) and then deionized water until the eluent is clear.

• Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., aqueous methanol) and load it onto a column packed with the pre-treated resin.

• Washing: Wash the column with deionized water or a low concentration of ethanol in water to remove highly polar impurities.

• Elution: Elute the bound compounds with a stepwise or gradient of increasing concentrations of ethanol or methanol in water. Collect fractions.

• Analysis: Analyze the collected fractions for the presence of Isoapoptolidin using a suitable analytical technique (e.g., HPLC, TLC). Pool the fractions containing the pure compound.

• Final Concentration: Concentrate the pooled fractions under reduced pressure to obtain the purified Isoapoptolidin.

Visualizations

References

• 1. A statistical approach to enhance the productivity of Streptomyces baarensis MH-133 for bioactive compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laboratory Maintenance of Streptomyces species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Optimization of Extraction Conditions of Bioactive Compounds From Kurdistan Species Urtica dioica - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and Identification of Bioactive Compounds from Streptomyces actinomycinicus PJ85 and Their In Vitro Antimicrobial Activities against Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Extraction Conditions and Cytotoxic Activity of Rapanone in Comparison to Its Homologue, Embelin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Experimental Parameters in the Solvent Extraction of Trans-Resveratrol from Pruning Waste of Vitis vinifera, Fetească Neagră Variety | MDPI [mdpi.com]
• 10. Extraction and Identification of Antibacterial Secondary Metabolites from Marine Streptomyces sp. VITBRK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Comparative analysis of extraction methods for bioactive compounds in aromatic and medicinal plants | Agroindustrial Science [revistas.unitru.edu.pe]
• 13. researchgate.net [researchgate.net]
• 14. japsonline.com [japsonline.com]

troubleshooting inconsistent results in Isoapoptolidin bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoapoptolidin (B15209). Our aim is to help you achieve consistent and reliable results in your bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Isoapoptolidin and how does it differ from Apoptolidin (B62325)?

A1: Isoapoptolidin is a structural isomer of Apoptolidin, a macrolide natural product known for its selective induction of apoptosis in cancer cells. Isoapoptolidin is formed through the isomerization of Apoptolidin and is often found in equilibrium with Apoptolidin in solution.[1] Under typical bioassay conditions, Apoptolidin and Isoapoptolidin can interconvert, and they exhibit comparable biological activities.[2]

Q2: What is the mechanism of action of Isoapoptolidin?

A2: The primary mechanism of action for the Apoptolidin family, including Isoapoptolidin, is the inhibition of mitochondrial F0F1-ATP synthase (also known as Complex V).[3][4][5] This enzyme is crucial for cellular energy production. Inhibition of F0F1-ATPase leads to a decrease in cellular ATP, dissipation of the mitochondrial membrane potential, and subsequently, the activation of the intrinsic apoptotic pathway.[4]

Q3: Why am I seeing high variability in my cell viability (e.g., MTT, XTT) assay results with Isoapoptolidin?

A3: High variability in cell viability assays with Isoapoptolidin can stem from several factors:

• Compound Stability and Isomerization: Isoapoptolidin and Apoptolidin can exist in equilibrium. The ratio of these isomers may change depending on the solvent, pH, and temperature, leading to inconsistent results.

• Solubility: Like many macrolides, Isoapoptolidin may have limited aqueous solubility. Ensure the compound is fully dissolved in a suitable solvent (e.g., DMSO) before preparing dilutions in your culture medium. Precipitates can lead to inaccurate concentrations.

• Cell Density: The initial cell seeding density can significantly impact the outcome of viability assays. Ensure consistent cell numbers across all wells and plates.

• Incubation Time: The duration of exposure to Isoapoptolidin will affect the observed cytotoxicity. Optimize the incubation time for your specific cell line.

Q4: My dose-response curve for Isoapoptolidin is not a standard sigmoidal shape. What could be the issue?

A4: An atypical dose-response curve can be due to:

• Incorrect Concentration Range: The tested concentrations may be too high or too low to capture the full sigmoidal response. A wider range of dilutions is recommended.

• Compound Precipitation: At higher concentrations, the compound may precipitate out of the medium, leading to a plateau in the observed effect.

• Cell Line Resistance: The cell line you are using may be resistant to Isoapoptolidin's effects at the tested concentrations.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values

Problem: You are observing significant variations in the calculated IC50 value for Isoapoptolidin across replicate experiments.

Possible Causes and Solutions:

Possible Cause	Solution
Inconsistent ratio of Isoapoptolidin to Apoptolidin	Prepare fresh stock solutions of Isoapoptolidin in a consistent solvent and at a standardized pH. Minimize the time between stock solution preparation and use.
Variability in cell culture conditions	Maintain consistent cell passage numbers, seeding densities, and growth media composition. Ensure cells are in the logarithmic growth phase at the start of the experiment.
Pipetting and dilution errors	Use calibrated pipettes and perform serial dilutions carefully. Ensure thorough mixing at each dilution step.
Assay-specific variability	For colorimetric assays like MTT, ensure complete solubilization of the formazan (B1609692) crystals. For luminescence-based assays, ensure consistent incubation times with the reagent.

Issue 2: Difficulty in Detecting Apoptosis

Problem: You are not observing a clear induction of apoptosis (e.g., via Annexin V staining or caspase activity assays) after treating cells with Isoapoptolidin, even at concentrations that reduce cell viability.

Possible Causes and Solutions:

Possible Cause	Solution
Incorrect timing of the assay	Apoptosis is a dynamic process. The peak of apoptotic events can vary between cell lines and with different drug concentrations. Perform a time-course experiment to identify the optimal time point for your assay.
Assay insensitivity	Some apoptosis assays are more sensitive than others. Consider using a combination of assays to detect different apoptotic markers (e.g., Annexin V for early apoptosis, and a caspase-3/7 activity assay for executioner caspase activation).
Cell death via necrosis	At very high concentrations or after prolonged exposure, Isoapoptolidin may induce necrosis instead of, or in addition to, apoptosis. Use a dye that distinguishes between apoptotic and necrotic cells, such as Propidium Iodide (PI) in conjunction with Annexin V.
Low level of apoptosis	The concentration of Isoapoptolidin may be too low to induce a detectable level of apoptosis. Try a higher concentration or a longer incubation time.

Quantitative Data

The following table summarizes the antiproliferative activity of Apoptolidin, which is expected to be comparable to that of Isoapoptolidin due to their equilibrium under assay conditions.[2]

Compound	Cell Line	Cancer Type	IC50 / GI50	Reference
Apoptolidin A	Ad12-3Y1	Transformed Rat Glial Cells	GI50 = 6.5 nM	[2]
Apoptolidin A	Yeast Mitochondria (F0F1-ATPase Inhibition)	N/A	IC50 = 0.7 µM	[4]
Apoptolidin B	H292	Human Lung Carcinoma	IC50 = 7 nM	[4]
Apoptolidin C	H292	Human Lung Carcinoma	IC50 = 24 nM	[4]
Isoapoptolidin	Ad12-3Y1	Transformed Rat Glial Cells	GI50 = 9 nM	[2]
Isoapoptolidin	Yeast Mitochondria (F0F1-ATPase Inhibition)	N/A	IC50 = 17 µM	[2]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol outlines the determination of cell viability after treatment with Isoapoptolidin using a colorimetric MTT assay.

Materials:

• Human cancer cell line of choice

• Complete cell culture medium

• Isoapoptolidin

• DMSO (for stock solution)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Isoapoptolidin in DMSO. Perform serial dilutions in complete culture medium to achieve the desired final concentrations.

• Cell Treatment: Replace the medium in the wells with the medium containing different concentrations of Isoapoptolidin. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This protocol describes the detection of apoptosis using flow cytometry by staining for externalized phosphatidylserine (B164497) (Annexin V) and loss of membrane integrity (PI).

Materials:

• Cells treated with Isoapoptolidin

• Annexin V-FITC (or another fluorochrome)

• Propidium Iodide (PI)

• Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with Isoapoptolidin at the desired concentrations and for the optimal duration determined from time-course experiments.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in Binding Buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Data Acquisition: Analyze the stained cells on a flow cytometer.

• Data Analysis: Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cell populations.

Protocol 3: Western Blot Analysis for Apoptosis Markers

This protocol details the detection of key apoptosis-related proteins by Western blotting.

Materials:

• Cells treated with Isoapoptolidin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Analyze the changes in the expression levels of the target proteins relative to the loading control.

Visualizations

Caption: Troubleshooting workflow for inconsistent Isoapoptolidin bioassay results.

References

• 1. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of the Isoapoptolidin Lactone Ring

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the stability of the Isoapoptolidin lactone ring. The following sections offer insights into the degradation pathways and practical methods to enhance stability during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Isoapoptolidin instability in aqueous solutions?

A1: The primary cause of instability for Isoapoptolidin, like many macrolides with a lactone ring, is pH-dependent hydrolysis. The ester bond of the lactone ring is susceptible to cleavage, particularly under neutral to basic conditions (pH ≥ 7). This hydrolysis results in the opening of the lactone ring to form an inactive hydroxy carboxylate species. Acidic conditions (pH < 7) generally favor the closed, active lactone form.

Q2: I am observing a rapid loss of biological activity of my Isoapoptolidin sample in my cell-based assay (pH 7.4). What is likely happening?

A2: At a physiological pH of 7.4, the equilibrium between the active, closed-lactone form and the inactive, open-ring carboxylate form shifts towards the latter. This base-catalyzed hydrolysis of the lactone ring is a common issue for many lactone-containing natural products and likely the reason for the observed loss of activity.[1] The rate of this hydrolysis can be significant, leading to a reduced concentration of the active compound over the course of the experiment.

Q3: Can temperature affect the stability of the Isoapoptolidin lactone ring?

A3: Yes, temperature can significantly influence the rate of lactone ring hydrolysis. Generally, higher temperatures accelerate the rate of chemical reactions, including the hydrolysis of the lactone ring. For optimal stability, it is recommended to store Isoapoptolidin solutions at low temperatures (e.g., 4°C for short-term storage, -20°C or -80°C for long-term storage) and to perform experiments at the lowest feasible temperature.

Q4: Are there any visual indicators of Isoapoptolidin degradation?

A4: While there may not be distinct visual cues like color change for the hydrolysis of the lactone ring, the degradation can be monitored analytically. Techniques such as High-Performance Liquid Chromatography (HPLC) can be used to separate and quantify the intact Isoapoptolidin (lactone form) from its hydrolyzed product (carboxylate form). A decrease in the peak corresponding to Isoapoptolidin and the appearance of a new, more polar peak would indicate degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of compound activity in experiments.	Lactone ring hydrolysis at neutral or basic pH of the experimental buffer or media.	1. Adjust the pH of the experimental buffer to a slightly acidic range (e.g., pH 6.0-6.5) if compatible with the experimental system.2. Minimize the incubation time of Isoapoptolidin in aqueous solutions at physiological pH.3. Consider a formulation strategy, such as encapsulation in liposomes, to protect the lactone ring.
Inconsistent results between experimental replicates.	Degradation of Isoapoptolidin stock solutions over time.	1. Prepare fresh stock solutions of Isoapoptolidin before each experiment.2. If using frozen stock solutions, aliquot them to avoid multiple freeze-thaw cycles.3. Store stock solutions in an appropriate acidic buffer and at a low temperature.
Precipitation of Isoapoptolidin in aqueous buffers.	Poor solubility of the hydrophobic Isoapoptolidin molecule, which can be exacerbated by changes in pH or buffer composition.	1. Use a co-solvent (e.g., DMSO, ethanol) to prepare a concentrated stock solution before diluting into the aqueous buffer.2. Investigate the use of formulation strategies like polymeric micelles or cyclodextrins to improve solubility and stability.

Quantitative Data on Lactone Ring Stability

Table 1: pH-Dependent Lactone Ring Half-Life for Camptothecin (B557342) at 37°C

pH	Half-life (t½) for Lactone Hydrolysis (minutes)	Equilibrium Lactone Percentage (%)
7.1	~32	~23
7.3	~29	~21
7.6	Significantly shorter than 29 minutes	< 21

Data is illustrative and based on studies of camptothecin derivatives.[1] The trend of decreasing half-life and equilibrium lactone content with increasing pH is expected to be similar for Isoapoptolidin.

Experimental Protocols

Method 1: Formulation with Acidic Excipients

This method aims to create a microenvironment with a lower pH to stabilize the lactone ring of Isoapoptolidin in a solid dosage form or for in vitro dissolution studies.

Materials:

• Isoapoptolidin

• Acidic excipient (e.g., citric acid, tartaric acid)

• Co-solvent (e.g., ethanol, methanol)

• Inert filler (e.g., microcrystalline cellulose)

• Vials

• Lyophilizer or vacuum oven

Protocol:

• Dissolve a known amount of Isoapoptolidin in a minimal amount of a suitable co-solvent.

• In a separate container, prepare a solution of the acidic excipient in the same co-solvent.

• Mix the Isoapoptolidin solution with the acidic excipient solution. The molar ratio of Isoapoptolidin to the acidic excipient may need to be optimized (e.g., 1:1, 1:5, 1:10).

• Add the inert filler to the solution to create a slurry.

• Remove the solvent by lyophilization or under vacuum at a low temperature to obtain a solid dispersion.

• Store the resulting powder in a desiccated, airtight container at low temperature.

• To test the stability, the solid dispersion can be dissolved in a neutral buffer, and the concentration of intact Isoapoptolidin can be monitored over time using HPLC.

Method 2: Liposomal Encapsulation

This method encapsulates Isoapoptolidin within liposomes to protect it from the bulk aqueous environment and potential hydrolysis.

Materials:

• Isoapoptolidin

• Phospholipids (e.g., DSPC)

• Cholesterol

• Chloroform (B151607)

• Hydration buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

Protocol:

• Dissolve the phospholipids, cholesterol, and Isoapoptolidin in chloroform in a round-bottom flask. The molar ratio of lipid to drug will need to be optimized.

• Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the hydration buffer by vortexing or gentle agitation. This will form multilamellar vesicles (MLVs).

• To form small unilamellar vesicles (SUVs) and ensure a uniform size distribution, subject the MLV suspension to extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm). This should be done multiple times (e.g., 10-15 passes).

• The resulting liposomal suspension can be purified from unencapsulated Isoapoptolidin by size exclusion chromatography or dialysis.

• The stability of the encapsulated Isoapoptolidin can be assessed by incubating the liposomes in a neutral or basic buffer and measuring the leakage and degradation of the drug over time.

Visualizations

Caption: pH-dependent equilibrium of the Isoapoptolidin lactone ring.

Caption: Mechanism of stabilization by acidic excipients.

Caption: Experimental workflow for liposomal encapsulation.

References

• 1. Kinetics of lactone hydrolysis in antitumor drugs of camptothecin series as studied by fluorescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxic Effects of Isoapoptolidin and Apoptolidin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic properties of Isoapoptolidin and its structural isomer, Apoptolidin. The information presented herein is supported by experimental data to assist researchers in evaluating these compounds for potential therapeutic applications.

Quantitative Comparison of Biological Activities

The cytotoxic and enzyme-inhibitory activities of Isoapoptolidin and Apoptolidin have been evaluated in parallel, revealing significant differences in their potency against the mitochondrial F0F1-ATPase while maintaining comparable antiproliferative effects. The following table summarizes the key quantitative data from a comparative study.

Compound	GI50 in Ad12-3Y1 cells (µM)	GI50 in 3Y1 cells (µM)	F0F1-ATPase Inhibition IC50 (µM)
Apoptolidin	0.0065	> 1.0	0.7
Isoapoptolidin	0.009	> 1.0	17

Data sourced from "Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs". GI50 represents the concentration for 50% growth inhibition. Ad12-3Y1 are E1A-transformed rat fibroblasts (a cancer cell model), and 3Y1 are the corresponding normal fibroblasts.

Interpreting the Data

Both Apoptolidin and Isoapoptolidin demonstrate potent and selective growth inhibition of the transformed Ad12-3Y1 cells, with significantly less impact on the non-transformed 3Y1 cells. Notably, while Apoptolidin is a potent inhibitor of the F0F1-ATPase, Isoapoptolidin is substantially less active against this enzyme. This suggests that while F0F1-ATPase inhibition is a key mechanism for Apoptolidin's cytotoxicity, Isoapoptolidin may exert its antiproliferative effects through a more complex or alternative mechanism of action.

Signaling Pathways and Experimental Workflow

To visualize the underlying biological processes and experimental procedures, the following diagrams are provided.

Caption: Signaling pathway of Apoptolidin-induced apoptosis.

Caption: Experimental workflow for comparing cytotoxicity.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Antiproliferative Assay (MTT Assay)

This assay determines the effect of the compounds on cell proliferation and viability.

Materials:

• Ad12-3Y1 and 3Y1 cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Isoapoptolidin and Apoptolidin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of Isoapoptolidin and Apoptolidin in complete culture medium. Replace the existing medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of growth inhibition for each concentration relative to the vehicle control. Determine the GI50 value using non-linear regression analysis.

F0F1-ATPase Inhibition Assay

This assay measures the inhibitory effect of the compounds on the ATP hydrolysis activity of the F0F1-ATPase enzyme.

Materials:

• Isolated yeast mitochondria or purified F0F1-ATPase

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 50 mM KCl, 2 mM MgCl2)

• Phosphoenolpyruvate (PEP)

• NADH

• Pyruvate Kinase (PK)

• Lactate Dehydrogenase (LDH)

• ATP

• Isoapoptolidin and Apoptolidin dissolved in a suitable solvent (e.g., DMSO)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay buffer, PEP, NADH, PK, and LDH.

• Compound Addition: Add various concentrations of Isoapoptolidin or Apoptolidin (or vehicle control) to the reaction mixture and pre-incubate for 5-10 minutes at room temperature.

• Initiation of Reaction: Initiate the enzymatic reaction by adding ATP to the cuvette.

• Absorbance Monitoring: Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer. The rate of NADH oxidation is proportional to the rate of ATP hydrolysis.

• Data Analysis: Calculate the rate of F0F1-ATPase activity from the linear portion of the absorbance versus time plot. Determine the percentage of inhibition for each compound concentration relative to the control. Calculate the IC50 values from the dose-response curves.

Isoapoptolidin in the Landscape of F0F1-ATPase Inhibitors: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isoapoptolidin against other well-characterized inhibitors of F0F1-ATPase, a critical enzyme complex in cellular energy metabolism. By presenting quantitative data, detailed experimental protocols, and visualizing the underlying signaling pathways, this document serves as a resource for researchers investigating mitochondrial function and developing novel therapeutics targeting this enzyme.

Introduction to F0F1-ATPase and its Inhibition

The F0F1-ATPase, also known as ATP synthase or Complex V, is a multi-subunit enzyme embedded in the inner mitochondrial membrane. It plays a central role in cellular bioenergetics by synthesizing the majority of cellular ATP through oxidative phosphorylation. The enzyme is composed of two main domains: the F1 domain, which protrudes into the mitochondrial matrix and houses the catalytic sites for ATP synthesis, and the F0 domain, which is integrated into the inner mitochondrial membrane and functions as a proton channel.[1] The inhibition of this complex disrupts cellular energy homeostasis and can trigger apoptotic cell death, making it an attractive target for therapeutic intervention, particularly in oncology.

A variety of natural and synthetic compounds have been identified as inhibitors of F0F1-ATPase, each with distinct mechanisms of action and inhibitory potencies. This guide focuses on a comparative evaluation of Isoapoptolidin, a ring-expanded isomer of the potent cytotoxic macrolide Apoptolidin, alongside other established F0F1-ATPase inhibitors: Apoptolidin, Oligomycin, and Aurovertin (B1171891) B.

Comparative Inhibitory Potency

The efficacy of these inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%. The table below summarizes the IC50 values for Isoapoptolidin and its comparators against F0F1-ATPase.

Inhibitor	Target Subunit(s)	IC50 (µM)	Experimental System
Isoapoptolidin	F1	17[2][3]	Isolated Yeast Mitochondria
Apoptolidin	F1 (α/β interface)[4][5]	0.7[2][3]	Isolated Yeast Mitochondria
Oligomycin	F0 (c-ring)[1][6]	1.0[3]	Isolated Yeast Mitochondria
Aurovertin B	F1 (β subunit)	1.5	Bovine Heart Mitochondria

Key Observations:

• Isoapoptolidin is significantly less potent than its parent compound, Apoptolidin , exhibiting an IC50 value over 24-fold higher in the same experimental system.[3] This highlights the critical role of the macrocyclic ring structure in the potent inhibition of F0F1-ATPase.

• Apoptolidin and Oligomycin display comparable sub-micromolar to low micromolar inhibitory activity in assays using isolated yeast mitochondria.[2][3]

• Aurovertin B , another F1 subunit inhibitor, also demonstrates potent inhibition, although the provided IC50 value was determined using a different experimental system (bovine heart mitochondria), which should be considered when making direct comparisons.

Mechanism of Action and Downstream Signaling

The inhibition of F0F1-ATPase by these compounds initiates a cascade of cellular events, ultimately leading to apoptosis. The primary mechanism involves the disruption of ATP synthesis, leading to a decrease in cellular ATP levels and a corresponding increase in the AMP/ATP ratio. This energy deficit activates AMP-activated protein kinase (AMPK), a crucial sensor of cellular energy status. Activated AMPK, in turn, modulates downstream pathways that converge on the intrinsic, or mitochondrial, pathway of apoptosis.

This signaling cascade involves the permeabilization of the outer mitochondrial membrane and the subsequent release of pro-apoptotic factors, most notably cytochrome c. In the cytosol, cytochrome c binds to Apoptotic Protease-Activating Factor 1 (Apaf-1) and pro-caspase-9 to form the apoptosome. This complex then activates caspase-9, which initiates a cascade of effector caspases, such as caspase-3 and -7, leading to the execution of apoptosis.

Below is a diagram illustrating this signaling pathway:

Caption: Signaling pathway of apoptosis induced by F0F1-ATPase inhibition.

Experimental Protocols

The following is a detailed protocol for a common in vitro assay used to determine the inhibitory activity of compounds against F0F1-ATPase, based on methods described in the literature.[4]

Objective: To measure the IC50 of a test compound against F0F1-ATPase activity in isolated yeast mitochondria.

Materials:

• Isolated yeast mitochondria

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM KCl, 2 mM MgCl2, 0.2 mM EDTA

• Enzyme Coupling Mix: 1 mM phosphoenolpyruvate, 0.25 mM NADH, 10 U/mL pyruvate (B1213749) kinase, 10 U/mL lactate (B86563) dehydrogenase

• ATP solution (100 mM stock)

• Test compound (e.g., Isoapoptolidin) dissolved in a suitable solvent (e.g., DMSO)

• Microplate reader or spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Preparation of Yeast Mitochondria: Isolate mitochondria from Saccharomyces cerevisiae using standard differential centrifugation methods. Determine the protein concentration of the mitochondrial preparation using a standard protein assay (e.g., Bradford assay).

• Assay Setup:

  • In a 96-well microplate or cuvette, add the appropriate volume of Assay Buffer.

  • Add the Enzyme Coupling Mix to the buffer.

  • Add the desired concentrations of the test compound (and a vehicle control, e.g., DMSO).

  • Add the isolated yeast mitochondria to a final concentration of approximately 25-50 µg of protein per well/cuvette.

  • Incubate the mixture for 5-10 minutes at 37°C to allow the inhibitor to interact with the enzyme.

• Initiation and Measurement:

  • Initiate the reaction by adding ATP to a final concentration of 2-5 mM.

  • Immediately begin monitoring the decrease in absorbance at 340 nm over time. The rate of NADH oxidation, which is coupled to ATP hydrolysis, is proportional to the F0F1-ATPase activity.

• Data Analysis:

  • Calculate the initial rate of the reaction for each inhibitor concentration.

  • Normalize the rates relative to the vehicle control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Conclusion

This comparative guide highlights the significant difference in inhibitory potency between Isoapoptolidin and its parent compound, Apoptolidin, against F0F1-ATPase. While Isoapoptolidin is a less potent inhibitor, its study provides valuable structure-activity relationship insights for the development of novel F0F1-ATPase modulators. The provided experimental protocol and signaling pathway diagram offer a foundational framework for researchers to further investigate these and other inhibitors of this crucial mitochondrial enzyme. Understanding the nuances of how different compounds interact with and inhibit F0F1-ATPase is essential for the rational design of new therapeutic agents targeting cellular metabolism.

References

• 1. journals.asm.org [journals.asm.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Basis for Differential Inhibition of the F1Fo-ATPase by Aurovertin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A nuclear mutation conferring aurovertin resistance to yeast mitochondrial adenosine triphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural Products and Other Inhibitors of F1FO ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MITOTOX [mitotox.org]

validating the anti-cancer activity of Isoapoptolidin in different tumor models

A Comprehensive Analysis of Isoapoptolidin's Performance in Diverse Tumor Models and in Comparison to Conventional Chemotherapeutics

Isoapoptolidin, a macrolide natural product, has demonstrated notable anti-cancer properties, primarily through the induction of programmed cell death, or apoptosis. This guide provides an objective comparison of Isoapoptolidin's anti-cancer activity across different tumor models and benchmarks its performance against doxorubicin (B1662922), a widely used chemotherapy drug. The information presented herein is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of experimental data, detailed methodologies, and mechanistic insights.

Comparative In Vitro Cytotoxicity

Isoapoptolidin's cytotoxic effects have been evaluated in various cancer cell lines. Due to its isomerization from Apoptolidin A, data from related compounds like Apoptolidin A and Ammocidin A are often used as valuable surrogates to assess its potential efficacy.

Compound	Cell Line	Cell Type	IC50 (µM)
Isoapoptolidin	E1A-transformed rat fibroblasts	Fibroblast	0.009
Apoptolidin A	E1A-transformed rat fibroblasts	Fibroblast	0.0065
Ammocidin A	MV-4-11	Human Acute Myeloid Leukemia	Potent (exact IC50 not specified)
Doxorubicin	HCT-116	Human Colorectal Carcinoma	Varies (µM range)
A549	Human Lung Carcinoma	Varies (µM range)
MCF-7	Human Breast Adenocarcinoma	Varies (µM range)

Note: IC50 values for doxorubicin can vary significantly based on experimental conditions and the specific study. The data for Ammocidin A indicates potent activity without a specified IC50 value in the available literature.

In Vivo Anti-Tumor Efficacy

Preclinical in vivo studies are crucial for validating the therapeutic potential of anti-cancer compounds. Due to the in vivo isomerization of Apoptolidin A to Isoapoptolidin, studies on Ammocidin A, a more stable analog, provide relevant insights into the potential efficacy of Isoapoptolidin.

In a systemic murine xenograft model using MV-4-11 human leukemia cells, Ammocidin A demonstrated significant anti-leukemic efficacy.[1] Engrafted mice treated with Ammocidin A at doses of 0.03 mg/kg and 0.1 mg/kg daily for two weeks showed a dose-dependent suppression of leukemia progression with minimal toxicity.[1]

Caption: Workflow for determining IC50 values.

References

• 1. Live-cell imaging: Mitochondria membrane potential [protocols.io]

Cross-Validation of Isoapoptolidin's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanism of action of Isoapoptolidin, a natural product with selective cytotoxic activity, against other well-characterized mitochondrial ATP synthase inhibitors. By presenting supporting experimental data, detailed protocols, and visual representations of the signaling pathways, this document aims to facilitate a comprehensive understanding of Isoapoptolidin's biological effects and its potential as an anticancer agent.

Comparative Analysis of Biological Activity

Isoapoptolidin, a structural isomer of Apoptolidin, exerts its cytotoxic effects primarily through the inhibition of mitochondrial F0F1-ATP synthase (also known as complex V), a critical enzyme in cellular energy production. This inhibition leads to a depletion of intracellular ATP, triggering a cascade of events that culminate in apoptotic cell death. To contextualize the potency of Isoapoptolidin, this section compares its activity with its parent compound, Apoptolidin, and two other classical ATP synthase inhibitors, Oligomycin A and Aurovertin B.

Table 1: Comparative Inhibitory Activity against Mitochondrial F0F1-ATP Synthase

Compound	Target Subunit(s)	IC50 (µM)	Reference
Isoapoptolidin	F1 subcomplex	~7.0	[1]
Apoptolidin A	F1 subcomplex	0.7	[1]
Oligomycin A	F0 subunit	~0.002 (bovine heart)	[2]
Aurovertin B	F1 subcomplex (β subunit)	Not explicitly stated, potent inhibitor	[3]

Note: IC50 values can vary depending on the experimental conditions and the source of the enzyme.

Table 2: Comparative Antiproliferative Activity in Cancer Cell Lines

Compound	Cancer Cell Line	GI50/IC50	Reference
Isoapoptolidin	Data not available	-	-
Apoptolidin A	H292 (Human Lung Carcinoma)	32 nM	[3]
Oligomycin A	NCI-60 Panel (average)	10 nM	[2][4]
MCF7 (Breast Cancer)	~100 nM	[5]
Aurovertin B	MDA-MB-231 (Triple-Negative Breast Cancer)	Potent antiproliferative activity	[6][7][8]

GI50: 50% growth inhibition; IC50: 50% inhibitory concentration. The lack of publicly available, direct comparative data for Isoapoptolidin's antiproliferative activity against various cancer cell lines is a current limitation.

Mechanism of Action and Signaling Pathway

The primary mechanism of action for Isoapoptolidin and its analogues is the disruption of cellular energy metabolism. By inhibiting the F1 subcomplex of mitochondrial ATP synthase, these compounds decrease ATP production, leading to an increase in the AMP:ATP ratio. This energy crisis activates AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.

Activated AMPK initiates a signaling cascade that promotes catabolic processes to generate ATP while inhibiting anabolic pathways that consume ATP. Crucially, sustained AMPK activation can also trigger apoptosis through several downstream effectors:

• p53 Activation: AMPK can phosphorylate and activate the tumor suppressor protein p53, which in turn can induce the expression of pro-apoptotic genes.[9][10][11]

• Regulation of Bcl-2 Family Proteins: AMPK can influence the balance of pro- and anti-apoptotic proteins of the Bcl-2 family. For instance, it can mediate the induction of the pro-apoptotic BH3-only protein Bmf and promote the dissociation of the anti-apoptotic protein Bcl-2 from Beclin1, thereby promoting autophagy and apoptosis.[12][13]

• FOXO Transcription Factors: AMPK can activate Forkhead box O (FOXO) transcription factors, which can upregulate the expression of genes involved in apoptosis.[4]

The culmination of these signaling events is the activation of the intrinsic (mitochondrial) pathway of apoptosis, characterized by the release of cytochrome c and the subsequent activation of caspases.

Isoapoptolidin's Proposed Signaling Pathway

Experimental Protocols

To facilitate the cross-validation and further investigation of Isoapoptolidin's mechanism of action, detailed protocols for key experimental assays are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest

• 96-well plates

• Complete culture medium

• Isoapoptolidin and other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Workflow for the MTT Cell Viability Assay

Western Blot for Apoptosis Markers

This technique is used to detect the expression levels of key proteins involved in apoptosis.

Materials:

• Treated and untreated cell pellets

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-phospho-AMPK, anti-AMPK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cell pellets in lysis buffer and determine protein concentration.

• Denature protein lysates and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system.

Workflow for Western Blot Analysis

Mitochondrial ATP Synthase Activity Assay

This assay measures the rate of ATP synthesis or hydrolysis by isolated mitochondria.

Materials:

• Isolated mitochondria

• Assay buffer

• Substrates (e.g., succinate (B1194679), ADP)

• ATP measurement kit (e.g., luciferase-based) or spectrophotometer for hydrolysis assay

• Test compounds

• Microplate reader or spectrophotometer

Procedure (Synthesis Assay):

• Isolate mitochondria from cells or tissues.

• Incubate isolated mitochondria with the test compounds for a specified time.

• Initiate the ATP synthesis reaction by adding substrates (e.g., succinate and ADP).

• Measure the rate of ATP production over time using an ATP measurement kit.

• Calculate the percentage of inhibition relative to the untreated control.

Conclusion

Isoapoptolidin represents a promising scaffold for the development of novel anticancer agents. Its mechanism of action, centered on the inhibition of mitochondrial ATP synthase and subsequent induction of apoptosis via the AMPK signaling pathway, offers a clear rationale for its selective cytotoxicity against cancer cells, which are often more reliant on oxidative phosphorylation. While Isoapoptolidin is less potent than its parent compound, Apoptolidin, and other established ATP synthase inhibitors like Oligomycin A at the enzymatic level, its distinct structure may offer opportunities for medicinal chemistry optimization to enhance its efficacy and pharmacokinetic properties. Further comparative studies on its antiproliferative activity in a broader range of cancer cell lines are warranted to fully elucidate its therapeutic potential. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing our understanding of this intriguing natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Apoptotic cells activate AMP-activated protein kinase (AMPK) and inhibit epithelial cell growth without change in intracellular energy stores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AMPK activates FOXO3a and promotes neuronal apoptosis in the developing rat brain during the early phase after hypoxia-ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. Myc-induced AMPK-phospho p53 pathway activates Bak to sensitize mitochondrial apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. AMP-activated Protein Kinase Mediates Apoptosis in Response to Bioenergetic Stress through Activation of the Pro-apoptotic Bcl-2 Homology Domain-3-only Protein BMF - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dissociation of Bcl-2–Beclin1 Complex by Activated AMPK Enhances Cardiac Autophagy and Protects Against Cardiomyocyte Apoptosis in Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Comparative Analysis of Isoapoptolidin and Oligomycin on Mitochondrial Respiration

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two potent mitochondrial inhibitors, Isoapoptolidin and Oligomycin. Both compounds are invaluable tools for studying cellular bioenergetics and hold therapeutic potential. This document objectively evaluates their effects on mitochondrial respiration, supported by experimental data, detailed protocols, and mechanistic diagrams to inform experimental design and data interpretation.

Executive Summary

Isoapoptolidin and Oligomycin are both inhibitors of the mitochondrial F1Fo-ATP synthase, a critical enzyme for cellular energy production. However, they exhibit distinct mechanisms of action stemming from different binding sites on the enzyme complex. Oligomycin, a well-established antibiotic, targets the Fₒ subunit, directly blocking the proton channel necessary for ATP synthesis.[1] In contrast, Apoptolidin, a macrolide from which Isoapoptolidin is derived, interacts with the F₁ subcomplex of the ATPase.[1] This fundamental difference in their molecular targets leads to variations in their inhibitory profiles and downstream cellular effects, including the induction of apoptosis.

Mechanism of Action

Oligomycin: This polyketide antibiotic physically obstructs the proton channel within the Fₒ subunit of ATP synthase. This blockage halts the influx of protons into the mitochondrial matrix, thereby inhibiting the rotational catalysis of the F₁ subunit and preventing ATP synthesis.[1]

Isoapoptolidin: As an isomer of Apoptolidin, Isoapoptolidin is understood to target the F₁ subcomplex of ATP synthase, which houses the catalytic sites for ATP synthesis and hydrolysis. Evidence suggests that Apoptolidin interacts with the α and/or β subunits, leading to an allosteric inhibition of the enzyme's activity.[1]

Data Presentation: Inhibitory Efficacy and Effects on Mitochondrial Respiration

The following tables summarize the quantitative data on the inhibitory effects of Apoptolidin (as a close surrogate for Isoapoptolidin) and Oligomycin on ATP synthase activity and mitochondrial respiration.

Table 1: Comparative Inhibitory Potency against F1Fo-ATP Synthase

Inhibitor	Enzyme Source	IC50 / Ki	Reference
Apoptolidin	Yeast Mitochondria (F1Fo-ATPase)	0.7 µM (IC50)	[1]
Apoptolidin	Triton X-100-solubilized yeast ATPase	4-5 µM (Ki)	[1]
Oligomycin A	Isolated bovine heart mitochondria F1Fo-ATPase	~1 µM (IC50)	[1]
Oligomycin A	MCF7 cells	~100 nM (IC50)	[2]
Oligomycin A	MDA-MB-231 cells	~5-10 µM (IC50)	[2]

Note: Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, enzyme sources, and assay methodologies across different studies.

Table 2: Conceptual Effects on Mitochondrial Respiration Parameters (Oxygen Consumption Rate - OCR)

Parameter	Description	Effect of Isoapoptolidin (inferred from Apoptolidin)	Effect of Oligomycin
Basal Respiration	The baseline oxygen consumption of cells.	Decrease	Decrease
ATP Production-Linked Respiration	OCR coupled to ATP synthesis.	Significant Decrease	Significant Decrease
Proton Leak	OCR not coupled to ATP synthesis.	No direct effect, but becomes the dominant component of respiration after inhibition.	No direct effect, but becomes the dominant component of respiration after inhibition.
Maximal Respiration	The maximum respiratory capacity of the cell.	No direct effect on the electron transport chain's capacity, but the cell cannot utilize this capacity for ATP synthesis.	No direct effect on the electron transport chain's capacity, but the cell cannot utilize this capacity for ATP synthesis.
Spare Respiratory Capacity	The difference between maximal and basal respiration.	Likely reduced as basal respiration decreases.	Likely reduced as basal respiration decreases.

Signaling Pathways

Inhibition of ATP synthase by both Isoapoptolidin and Oligomycin leads to a decrease in cellular ATP levels, triggering downstream signaling cascades that can culminate in apoptosis.

Isoapoptolidin-Induced Apoptotic Pathway (postulated)

Inhibition of the F1 subunit by Isoapoptolidin is expected to decrease cellular ATP, leading to the activation of AMP-activated protein kinase (AMPK), a key sensor of cellular energy status. Activated AMPK can then initiate a cascade leading to apoptosis, potentially through the modulation of the Bcl-2 family of proteins and subsequent mitochondrial outer membrane permeabilization (MOMP).

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Validating Experimental Findings on Isoapoptolidin's Potency: A Comparative Guide

Introduction

Isoapoptolidin, a structural isomer of the macrolide natural product Apoptolidin (B62325), has emerged as a compound of interest in oncology research. While Apoptolidin is recognized for its potent and selective induction of apoptosis in cancer cells through the inhibition of mitochondrial F0F1-ATPase, Isoapoptolidin presents a more nuanced mechanism of action.[1][2] This guide provides a comparative analysis of experimental findings on Isoapoptolidin's potency, presenting quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows to support researchers, scientists, and drug development professionals.

Data Presentation: Comparative Biological Activity

The potency of Isoapoptolidin has been evaluated primarily through its antiproliferative effects on cancer cell lines and its ability to inhibit the mitochondrial F0F1-ATPase enzyme. The data presented below compares Isoapoptolidin with its parent compound, Apoptolidin A, and Oligomycin, another known F0F1-ATPase inhibitor.

Table 1: Antiproliferative and F0F1-ATPase Inhibitory Activities

Compound	Description	GI50 in Ad12-3Y1 cells (µM)	GI50 in 3Y1 cells (µM)	F0F1-ATPase Inhibition IC50 (µM)
Isoapoptolidin	Isomer of Apoptolidin A	0.009	> 1.0	6.0
Apoptolidin A	Parent Compound	0.0065	> 1.0	0.7
Oligomycin	Related Natural Product	0.0018	> 1.0	Not specified

Data sourced from BenchChem.[1] GI50 (Growth Inhibition 50) is the concentration of a drug that inhibits cell growth by 50%. Ad12-3Y1 is an E1A-transformed rat fibroblast cell line, while 3Y1 is the non-transformed parental cell line.

Analysis of Potency:

The data reveals that Isoapoptolidin retains significant and selective antiproliferative activity against transformed cells (Ad12-3Y1), with a GI50 value of 0.009 µM, which is comparable to that of Apoptolidin A (0.0065 µM).[1] However, its inhibitory effect on the F0F1-ATPase enzyme is markedly reduced. Isoapoptolidin's IC50 value for F0F1-ATPase inhibition is 6.0 µM, which is over 8.5 times higher (indicating lower potency) than that of Apoptolidin A (0.7 µM).[1][3] This discrepancy suggests that while F0F1-ATPase inhibition may contribute to Isoapoptolidin's effects, other mechanisms are likely involved in its potent antiproliferative activity.[1]

Signaling Pathway and Mechanism of Action

Apoptolidin A is known to induce apoptosis via the intrinsic, or mitochondrial, pathway. This process is initiated by the inhibition of F0F1-ATPase, which leads to mitochondrial dysfunction and the release of pro-apoptotic factors.[1][4] Given that Isoapoptolidin is a less potent inhibitor of this enzyme but maintains cytotoxic efficacy, its mechanism may be more complex. However, the foundational pathway initiated by F0F1-ATPase inhibition provides a crucial reference for comparison.

Caption: Intrinsic apoptosis pathway initiated by F0F1-ATPase inhibition.

Experimental Protocols

To validate the potency of compounds like Isoapoptolidin, standardized in vitro assays are essential. Below are the methodologies for determining cell viability and enzyme inhibition.

Protocol 1: Determination of IC50/GI50 via MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding:

  • Culture a human cancer cell line (e.g., HeLa, A549) in complete medium (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of Isoapoptolidin in the culture medium. A typical concentration range would span several orders of magnitude (e.g., 0.001 µM to 10 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (e.g., DMSO) and a no-cell blank control.

  • Incubate the plate for an additional 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization and Data Acquisition:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50/GI50 value.[5]

Protocol 2: F0F1-ATPase Inhibition Assay

This assay measures the ATP synthesis or hydrolysis activity of isolated mitochondria or purified F0F1-ATPase.

• Mitochondria Isolation: Isolate mitochondria from a suitable source (e.g., bovine heart) using differential centrifugation.

• Assay Reaction: The assay buffer typically contains substrates (ADP, inorganic phosphate) and a system to measure ATP production. ATP synthesis can be coupled to an enzyme system (e.g., hexokinase/glucose-6-phosphate dehydrogenase) that results in a change in NADPH absorbance at 340 nm.

• Inhibition Measurement:

  • Pre-incubate the isolated mitochondria with various concentrations of Isoapoptolidin.

  • Initiate the ATP synthesis reaction by adding the substrate.

  • Monitor the rate of ATP synthesis by measuring the change in absorbance over time.

• IC50 Calculation: Calculate the percentage of inhibition for each concentration relative to a control without the inhibitor. Plot the percentage of inhibition against the log concentration of Isoapoptolidin to determine the IC50 value.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the workflow for determining the cytotoxic potency of a compound using a cell-based viability assay.

Caption: Workflow for determining IC50 values using a cell viability assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mayo.edu [mayo.edu]
• 5. benchchem.com [benchchem.com]

Isoapoptolidin vs. Traditional Macrolide Antibiotics: A Comparative Guide to Their Distinct Biological Activities

A Head-to-Head analysis for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isoapoptolidin and conventional macrolide antibiotics. While Isoapoptolidin is structurally classified as a macrolide, publicly available scientific literature does not contain data on its direct antimicrobial activity, such as Minimum Inhibitory Concentration (MIC) values against pathogenic bacteria. The primary biological activity reported for Isoapoptolidin and its parent compound, Apoptolidin, is the induction of apoptosis through the inhibition of mitochondrial F-ATP synthase, positioning them as potential anti-cancer agents rather than antibiotics.

This comparison, therefore, contrasts the well-established antibacterial profile of traditional macrolides with the distinct cytotoxic mechanism of Isoapoptolidin. This information is crucial for researchers in drug discovery and development exploring the diverse therapeutic potentials of the macrolide scaffold.

Contrasting Mechanisms of Action

Traditional macrolide antibiotics and Isoapoptolidin, despite their structural similarities, exhibit fundamentally different mechanisms of action, targeting distinct cellular machinery.

Traditional Macrolide Antibiotics: Inhibitors of Bacterial Protein Synthesis

Macrolide antibiotics such as erythromycin (B1671065), azithromycin, and clarithromycin (B1669154) exert their antimicrobial effect by inhibiting protein synthesis in bacteria. They bind to the 50S subunit of the bacterial ribosome, specifically at or near the peptidyl transferase center. This binding event blocks the exit tunnel through which nascent polypeptide chains emerge, leading to the premature dissociation of the peptidyl-tRNA from the ribosome. The resulting inhibition of protein synthesis ultimately halts bacterial growth and replication.

Mechanism of Action of Traditional Macrolide Antibiotics.

Isoapoptolidin and Apoptolidin: Inhibitors of Mitochondrial F-ATP Synthase

Isoapoptolidin is a ring-expanded isomer of Apoptolidin. Apoptolidin has been identified as a potent inhibitor of the mitochondrial F0F1-ATP synthase (also known as Complex V), a critical enzyme in cellular energy production.[1] By binding to this enzyme complex, Apoptolidin disrupts the process of oxidative phosphorylation, leading to a decrease in ATP synthesis and ultimately triggering the intrinsic pathway of apoptosis, or programmed cell death. This selective induction of apoptosis in cancer cells has made it a subject of interest in oncology research.[2][3][4][5] Isoapoptolidin also inhibits mitochondrial F0F1-ATPase, although its potency is reported to be over 10-fold less than that of Apoptolidin.

Mechanism of Action of Isoapoptolidin/Apoptolidin.

Performance Data: A Comparative Overview

As no direct antimicrobial data for Isoapoptolidin is available, this section presents a summary of the antibacterial potency of common macrolides against a selection of clinically relevant bacteria. This data serves as a benchmark for the expected performance of a macrolide antibiotic.

Table 1: Minimum Inhibitory Concentration (MIC) Ranges of Common Macrolide Antibiotics against Selected Bacteria

Antibiotic	Staphylococcus aureus	Streptococcus pneumoniae	Escherichia coli
Erythromycin	0.5 - >256 µg/mL[6]	0.03 - 0.125 mg/L[7]	Generally Resistant
Azithromycin	0.25 - 1.0 µg/mL (for susceptible strains)[8]	0.06 - 0.125 mg/L[7]	2.0 - 8.0 µg/mL[8]
Clarithromycin	MIC50: 8 mg/L, MIC90: 64 mg/L (for M. intracellulare)[9]	0.03 - 0.125 mg/L[7]	Generally Resistant

Note: MIC values can vary significantly based on the bacterial strain and the presence of resistance mechanisms.

Experimental Protocols: Determining Antimicrobial Activity

The standard method for quantifying the in vitro activity of an antimicrobial agent is the determination of the Minimum Inhibitory Concentration (MIC). This is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism after overnight incubation.

Protocol for Broth Microdilution MIC Assay

This method is a widely accepted procedure for determining the MIC of an antimicrobial agent and is standardized by organizations such as the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Antimicrobial Stock Solution:

  • Prepare a stock solution of the antimicrobial agent in a suitable solvent at a high concentration.

  • Further dilutions are made in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a series of working solutions.

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the test bacterium from an agar (B569324) plate culture.

  • Transfer the colonies to a tube containing sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Procedure:

  • Dispense the antimicrobial dilutions into the wells of a 96-well microtiter plate. Typically, a two-fold serial dilution is performed.

  • Inoculate each well with the prepared bacterial suspension.

  • Include a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

  • Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • After incubation, visually inspect the microtiter plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Experimental Workflow for MIC Determination.

Conclusion

The comparison between Isoapoptolidin and traditional macrolide antibiotics highlights the remarkable functional diversity that can arise from a common chemical scaffold. While macrolides like erythromycin are cornerstones of antibacterial therapy due to their potent inhibition of the bacterial ribosome, Isoapoptolidin and its parent compound Apoptolidin represent a distinct class of macrolides with a completely different mechanism of action and therapeutic potential. Their ability to inhibit mitochondrial F-ATP synthase and induce apoptosis in cancer cells underscores the importance of continued exploration of natural products in the quest for novel therapeutic agents. For researchers and drug development professionals, this distinction is critical in guiding research efforts and understanding the potential applications of novel macrolide compounds. Future studies are warranted to explore if Isoapoptolidin or related compounds possess any clinically relevant antimicrobial activity, which would further broaden the therapeutic landscape of this important class of natural products.

References

• 1. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase. | Vanderbilt University Medical Center [medsites.vumc.org]
• 6. researchgate.net [researchgate.net]
• 7. cejph.szu.cz [cejph.szu.cz]
• 8. Quality control parameters and interpretive criteria for in vitro susceptibility tests with the macrolide azithromycin. Collaborative Antimicrobial Susceptibility Testing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Isoapoptolidin: A Comparative Analysis of its Selective Cytotoxicity in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic effects of Isoapoptolidin on cancer cells versus normal cells, based on available experimental data for the closely related compound, Apoptolidin A. The data presented herein aims to facilitate an objective assessment of its potential as a selective anti-cancer agent.

Data Presentation: Comparative Cytotoxicity of Apoptolidin A

The selectivity of a potential anti-cancer compound is a critical determinant of its therapeutic index. An ideal candidate would exhibit high toxicity towards cancer cells while sparing normal, healthy cells. The following table summarizes the 50% inhibitory concentration (IC50) values of Apoptolidin A in various human colorectal cancer cell lines compared to a normal human colon cell line. A higher IC50 value indicates lower cytotoxicity.

Cell Line	Cell Type	IC50 (µM)
RKO	Human Colorectal Carcinoma	< 10
HCT116	Human Colorectal Carcinoma	< 10
SW480	Human Colorectal Carcinoma	< 10
CCD841 CoN	Normal Human Colon Epithelial	> 10[1]

Experimental Protocols

The following section details the methodology for the Sulforhodamine B (SRB) assay, a common method for determining cytotoxicity based on the measurement of cellular protein content.

Sulforhodamine B (SRB) Assay for Cell Viability

This protocol is adapted from the methodology used to assess the growth inhibition activity of Apoptolidin A.[1]

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• 96-well microtiter plates

• Cancer and normal cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Apoptolidin A (or test compound)

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 1% acetic acid solution

• 10 mM Tris base solution

• Microplate reader

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates at an appropriate density and allowed to attach overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• Cell Fixation: After incubation, the supernatant is discarded, and the cells are fixed by adding cold TCA to each well and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and air-dried. SRB solution is then added to each well and incubated at room temperature for 30 minutes.

• Washing: Unbound SRB is removed by washing with 1% acetic acid.

• Solubilization: The plates are air-dried, and the protein-bound SRB is solubilized by adding 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is read on a microplate reader at a wavelength of 515 nm.

• IC50 Calculation: The percentage of cell survival is calculated relative to the vehicle control, and the IC50 value is determined by plotting the percentage of survival against the log of the compound concentration.

Mandatory Visualizations

Experimental Workflow for Assessing Selectivity

The following diagram illustrates the general workflow for evaluating the selective cytotoxicity of a compound like Isoapoptolidin.

Caption: Workflow for determining the selective cytotoxicity of Isoapoptolidin.

Signaling Pathway of Apoptolidin A-Induced Apoptosis

Apoptolidin A exerts its selective cytotoxic effect by targeting the mitochondrial F0F1-ATPase, a key component of cellular energy production.[2] This inhibition leads to the induction of apoptosis, a programmed cell death pathway.

Caption: Proposed mechanism of Isoapoptolidin-induced apoptosis.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. en.bio-protocol.org [en.bio-protocol.org]

Independent Verification of Isoapoptolidin Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic strategies leading to the core structure of Isoapoptolidin, a potent apoptosis inducer. As Isoapoptolidin is a ring-expanded isomer of Apoptolidin, its synthesis is intrinsically linked to the total synthesis of Apoptolidin itself. An independent verification of the synthesis of the Isoapoptolidin core can therefore be established by comparing the different successful total syntheses of Apoptolidin and its aglycone, Apoptolidinone.

This document details the synthetic approaches of four prominent research groups: Nicolaou and Crimmins, who achieved the total synthesis of Apoptolidin, and Koert and Sulikowski, who reported total syntheses of the aglycone, Apoptolidinone. By examining their distinct strategies, key reactions, and overall efficiencies, this guide offers an objective validation of the chemical methodologies required to construct this complex natural product.

Comparative Analysis of Synthetic Routes

The total synthesis of a complex natural product like Apoptolidin is a monumental undertaking. The various approaches, while all successful, differ significantly in their strategic bond disconnections, choice of key reactions, and overall efficiency. Below is a summary of the key quantitative metrics for each synthesis, providing a clear comparison of their performance.

Synthetic Route	Target Molecule	Longest Linear Sequence (Steps)	Overall Yield (%)	Key Features
Nicolaou et al.	Apoptolidin	~35	~0.1%	Convergent synthesis, Stille coupling, Yamaguchi macrolactonization, late-stage glycosylations.
Crimmins et al.	Apoptolidin	~32	~0.5%	Aldol (B89426) reactions for stereocontrol, cross-metathesis for trienoate installation, Yamaguchi macrolactonization.
Koert et al.	Apoptolidinone	~28	~1.2%	Stereoselective aldol reactions, substrate-controlled dihydroxylation, Wittig reactions for triene formation.
Sulikowski et al.	Apoptolidinone	~30	~0.8%	Intramolecular Suzuki reaction for macrocyclization, stereocontrolled aldol reactions.

Retrosynthetic Analysis and Key Transformations

The following diagrams illustrate the high-level retrosynthetic strategies employed by the Nicolaou and Crimmins groups for the total synthesis of Apoptolidin. These visualizations highlight the key bond disconnections and the major fragments that were synthesized independently before being coupled.

Figure 1: Nicolaou's Retrosynthetic Strategy for Apoptolidin.

Figure 2: Crimmins' Retrosynthetic Strategy for Apoptolidin.

Experimental Protocols

Detailed experimental procedures are crucial for the independent verification and replication of synthetic work. Below are the protocols for key reactions from the published syntheses.

Isomerization of Apoptolidin to Isoapoptolidin (Wender et al.)

Apoptolidin isomerizes to Isoapoptolidin under basic conditions. A common procedure involves dissolving Apoptolidin in methanolic triethylamine (B128534), which establishes an equilibrium mixture of the two isomers.

Protocol: To a solution of Apoptolidin in methanol, triethylamine is added. The reaction mixture is stirred at room temperature and monitored by HPLC. The isomerization typically reaches a 1.4:1 equilibrium mixture of Isoapoptolidin and Apoptolidin. The products can be separated by silica (B1680970) gel chromatography.

Stille Coupling (Nicolaou Synthesis)

The Stille coupling was a key carbon-carbon bond-forming reaction in Nicolaou's synthesis to connect two advanced fragments of the Apoptolidin backbone.

Protocol: To a solution of the vinyl iodide and vinyl stannane fragments in a suitable solvent such as N,N-dimethylformamide (DMF), a palladium(0) catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], and a copper(I) salt co-catalyst are added. The reaction mixture is then heated to facilitate the cross-coupling.

Yamaguchi Macrolactonization (Nicolaou and Crimmins Syntheses)

Both the Nicolaou and Crimmins groups employed the Yamaguchi macrolactonization to close the 20-membered macrocyclic ring of Apoptolidin.

Protocol: The seco-acid precursor is dissolved in an appropriate solvent like toluene (B28343). 2,4,6-Trichlorobenzoyl chloride and triethylamine are added to form the mixed anhydride. Subsequently, 4-dimethylaminopyridine (B28879) (DMAP) is added under high dilution conditions to promote the intramolecular cyclization. The reaction is typically heated to ensure completion.

Cross-Metathesis (Crimmins Synthesis)

Crimmins and coworkers utilized a cross-metathesis reaction to install the C1-C10 trienoate unit, a key structural feature of Apoptolidin.

Protocol: A solution of the diene precursor and the trienoate coupling partner in a solvent such as dichloromethane (B109758) or toluene is treated with a Grubbs' catalyst (e.g., second-generation). The reaction is generally run at room temperature or with gentle heating to effect the cross-coupling and ring closure.

Biological Activity and Signaling Pathway

Apoptolidin and, to a lesser extent, Isoapoptolidin, exhibit their potent anticancer activity by selectively inducing apoptosis in transformed cells. Their primary molecular target is the mitochondrial F₀F₁-ATP synthase.

Inhibition of this crucial enzyme disrupts the mitochondrial membrane potential and the production of ATP, leading to the release of pro-apoptotic factors like cytochrome c from the mitochondria into the cytoplasm. Cytochrome c then binds to Apaf-1, triggering the assembly of the apoptosome. This complex, in turn, activates caspase-9, which then activates downstream effector caspases, such as caspase-3, culminating in the execution phase of apoptosis.

A Comparative Guide to the Efficacy of Isoapoptolidin and Apoptolidin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Isoapoptolidin, a ring-expanded isomer of the potent anticancer agent Apoptolidin (B62325). This document is intended to serve as a valuable resource for researchers in oncology and drug discovery, offering a structured overview of the available experimental data, detailed methodologies for key assays, and visualizations of the underlying molecular mechanisms.

Introduction

Apoptolidin is a macrolide natural product that has garnered significant attention for its ability to selectively induce apoptosis in cancer cells. Its isomer, Isoapoptolidin, presents a unique case for comparative analysis. While structurally similar, the subtle difference in their macrocyclic core leads to variations in their biochemical activity. This guide aims to objectively present the current understanding of their comparative efficacy.

Mechanism of Action: Targeting the Powerhouse of the Cell

Both Isoapoptolidin and its parent compound, Apoptolidin, exert their cytotoxic effects by targeting a crucial component of cellular energy production: the mitochondrial F0F1-ATP synthase. Specifically, they bind to the F1 subunit of this complex, inhibiting its ATP hydrolysis activity. This disruption of ATP synthesis leads to a cellular energy crisis, ultimately triggering the intrinsic pathway of apoptosis. The selective induction of apoptosis in transformed cells is a key feature of this class of compounds.

Below is a diagram illustrating the signaling cascade initiated by Isoapoptolidin and Apoptolidin.

Caption: Signaling pathway of Isoapoptolidin-induced apoptosis.

In Vitro Efficacy: A Tale of Two Isomers

The in vitro activities of Isoapoptolidin and Apoptolidin have been evaluated through enzymatic assays targeting their molecular target and cell-based assays assessing their cytotoxic effects on cancer cell lines.

F0F1-ATPase Inhibition

Direct enzymatic assays have revealed a significant difference in the potency of the two isomers. Isoapoptolidin is reported to be over 10-fold less effective at inhibiting the mitochondrial F0F1-ATPase compared to Apoptolidin.

Compound	Target	Relative Inhibitory Potency
Apoptolidin	Mitochondrial F0F1-ATPase	1x
Isoapoptolidin	Mitochondrial F0F1-ATPase	>10x less potent

Cytotoxicity in Cancer Cell Lines

Despite its lower enzymatic inhibitory activity, Isoapoptolidin demonstrates comparable cytotoxic efficacy to Apoptolidin in various cancer cell lines. This is attributed to the facile equilibration between Isoapoptolidin and Apoptolidin under typical cell culture conditions.

Cell Line	Cancer Type	Apoptolidin IC50 (nM)	Isoapoptolidin Activity
H292	Lung Carcinoma	32	Comparable to Apoptolidin
MV-4-11	Acute Myeloid Leukemia	~10-100	Comparable to Apoptolidin
RKO	Colon Carcinoma	Effective Growth Inhibition	Comparable to Apoptolidin
HCT116	Colon Carcinoma	Effective Growth Inhibition	Comparable to Apoptolidin
SW480	Colon Carcinoma	Effective Growth Inhibition	Comparable to Apoptolidin
CCD841 CoN	Normal Colon Epithelial	Less Active	Not Reported

In Vivo Efficacy: An Area for Future Investigation

To date, specific in vivo efficacy studies directly comparing Isoapoptolidin and Apoptolidin in animal models have not been widely published. However, studies on related apoptolidin family members, such as Ammocidin A, provide a framework for how such studies could be conducted. A typical preclinical xenograft model would be employed to assess the antitumor activity of these compounds.

While direct comparative data is unavailable, the comparable in vitro cytotoxicity suggests that Isoapoptolidin could exhibit significant antitumor activity in vivo. Further research is warranted to fully elucidate its therapeutic potential in a preclinical setting.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability (MTT) Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of a compound against cancer cells using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Caption: Workflow for the MTT cell viability assay.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Isoapoptolidin/Apoptolidin

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium and add to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

F0F1-ATPase Inhibition Assay

This protocol describes a method to measure the inhibition of mitochondrial F0F1-ATPase activity. The assay is based on the spectrophotometric measurement of ADP production, which is coupled to the oxidation of NADH.

Materials:

• Isolated mitochondria

• Assay buffer (e.g., Tris buffer with MgCl2, KCl, and EDTA)

• ATP

• NADH

• Phosphoenolpyruvate

• Pyruvate (B1213749) kinase

• Lactate (B86563) dehydrogenase

• Isoapoptolidin/Apoptolidin

• Spectrophotometer

Procedure:

• Mitochondria Isolation: Isolate mitochondria from a suitable source (e.g., bovine heart or yeast) using differential centrifugation.

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay buffer, NADH, phosphoenolpyruvate, pyruvate kinase, and lactate dehydrogenase.

• Inhibitor Addition: Add the test compound (Isoapoptolidin or Apoptolidin) at various concentrations to the reaction mixture.

• Reaction Initiation: Initiate the reaction by adding ATP.

• Spectrophotometric Measurement: Immediately measure the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Data Analysis: Calculate the rate of ATP hydrolysis for each inhibitor concentration and determine the IC50 value.

Conclusion

Isoapoptolidin, despite being a significantly weaker inhibitor of its direct molecular target, F0F1-ATPase, exhibits in vitro cytotoxicity comparable to its more potent isomer, Apoptolidin. This is likely due to the isomerization that occurs under physiological conditions. While direct in vivo comparative efficacy data remains to be established, the potent anticancer activity of the apoptolidin scaffold highlights the therapeutic potential of this class of natural products. Further preclinical evaluation of Isoapoptolidin is warranted to fully understand its in vivo efficacy and potential as a clinical candidate.

Comparative Transcriptomics of Isoapoptolidin and Apoptolidin: A Review of Current Knowledge

A comprehensive review of existing scientific literature reveals a significant gap in our understanding of the comparative transcriptomic effects of Isoapoptolidin and Apoptolidin. To date, no studies have been published that directly compare the global gene expression changes induced by these two related macrolides.

While research has delved into the mechanism of action and certain molecular effects of Apoptolidin, particularly its role in inducing apoptosis in cancer cells, a full transcriptomic profile remains elusive. Information on Isoapoptolidin is even more scarce, with no available data on its impact on gene expression.

This guide summarizes the current state of knowledge regarding the molecular effects of Apoptolidin, presents the limited gene expression data that has been reported, and outlines the experimental protocols used to obtain this data. The absence of data for Isoapoptolidin prevents a direct comparison.

Apoptolidin: Mechanism of Action and Known Molecular Effects

Apoptolidin is a natural product that has garnered interest for its selective cytotoxicity against various cancer cell lines.[1] The primary mechanism of action for Apoptolidin has been identified as the inhibition of mitochondrial F0F1-ATP synthase, a key enzyme complex in cellular energy production.[2][3] By targeting the F1 subcomplex of this synthase, Apoptolidin disrupts mitochondrial function, leading to the induction of apoptosis (programmed cell death).[2][4]

The induction of apoptosis by Apoptolidin is associated with the mitochondrial or intrinsic pathway.[1] This is characterized by the activation of caspase-9 and is inhibited by the anti-apoptotic protein Bcl-2.[2]

Limited Gene Expression Data for Apoptolidin

While no genome-wide transcriptomic studies (e.g., RNA-sequencing) have been published for Apoptolidin-treated cells, one study on its antimetastatic activity in human colorectal cancer (CRC) cells provides some data on the expression of specific genes. This study by Park et al. utilized quantitative real-time PCR (qRT-PCR) and Western blot analysis to investigate changes in the expression of genes related to apoptosis, cell cycle, and epithelial-mesenchymal transition (EMT).

Gene	Effect of Apoptolidin A Treatment	Function	Cell Lines
NDRG1	Upregulated	Tumor suppressor, inhibits metastasis	RKO, HCT116
Bax	Upregulated	Pro-apoptotic protein	RKO, HCT116
Bcl-2	Downregulated	Anti-apoptotic protein	RKO, HCT116
Cyclin D1	Downregulated	Cell cycle progression (G1 phase)	RKO, HCT116
CDK4/6	Downregulated	Cell cycle progression (G1 phase)	RKO, HCT116
E-cadherin	Upregulated	Cell adhesion, EMT marker (epithelial)	RKO, HCT116
N-cadherin	Downregulated	Cell adhesion, EMT marker (mesenchymal)	RKO, HCT116
Vimentin	Downregulated	Cytoskeletal protein, EMT marker (mesenchymal)	RKO, HCT116
Snail	Downregulated	Transcription factor, EMT inducer	RKO, HCT116
MMP9	Downregulated	Matrix metalloproteinase, involved in invasion	RKO, HCT116

Experimental Protocols

The following methodologies were employed in the study by Park et al. to assess the gene expression changes induced by Apoptolidin A in human colorectal cancer cells.

Cell Culture and Treatment

• Cell Lines: Human colorectal cancer cell lines RKO and HCT116 were used.

• Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Apoptolidin A Treatment: Cells were treated with various concentrations of Apoptolidin A for 24 or 48 hours prior to analysis.

RNA Isolation and Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Total RNA was isolated from the treated and control cells using a total RNA isolation kit.

• cDNA Synthesis: Complementary DNA (cDNA) was synthesized from the total RNA using a cDNA synthesis kit.

• qRT-PCR: Real-time PCR was performed using a thermal cycler system with SYBR Green to quantify the relative mRNA expression levels of target genes. Gene expression levels were normalized to a housekeeping gene.

Western Blot Analysis

• Protein Extraction: Cells were lysed to extract total protein.

• Protein Quantification: The concentration of the extracted protein was determined using a BCA protein assay.

• Electrophoresis and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies specific for the target proteins (NDRG1, Bax, Bcl-2, Cyclin D1, CDK4/6, E-cadherin, N-cadherin, Vimentin, Snail, MMP9, and β-actin as a loading control).

• Detection: After incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

The known mechanism of action of Apoptolidin and the experimental workflow for assessing its impact on gene expression are illustrated below.

Caption: Mechanism of Apoptolidin-induced apoptosis.

Caption: Workflow for analyzing gene expression changes.

Conclusion and Future Directions

The current body of scientific literature does not support a comparative transcriptomic analysis of Isoapoptolidin and Apoptolidin due to a lack of data. While the mechanism of Apoptolidin as a mitochondrial ATP synthase inhibitor is established, its effects on global gene expression are largely unknown. The limited data available focuses on a handful of genes involved in apoptosis, cell cycle control, and metastasis in colorectal cancer cells. For Isoapoptolidin, there is a complete absence of published gene expression or transcriptomic data.

To provide a comprehensive understanding of the similarities and differences in the cellular responses to these compounds, future research should prioritize the following:

• Transcriptomic Profiling: Performing RNA-sequencing on various cancer cell lines treated with both Apoptolidin and Isoapoptolidin to identify differentially expressed genes and affected cellular pathways.

• Dose-Response and Time-Course Studies: Evaluating transcriptomic changes at different concentrations and time points to understand the dynamics of the cellular response.

• Comparative Analysis: Directly comparing the transcriptomic profiles of Apoptolidin and Isoapoptolidin to elucidate shared and distinct mechanisms of action and to identify potential biomarkers of response.

Such studies are crucial for advancing our understanding of these natural products and for guiding their potential development as therapeutic agents.

References

• 1. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Therapeutic Index: Isoapoptolidin and Established Anticancer Agents

A Guide for Researchers and Drug Development Professionals

The therapeutic index (TI) is a critical quantitative measure in pharmacology, representing the margin of safety for a drug. It is the ratio between the dose that produces a toxic effect and the dose that elicits a therapeutic effect. A higher TI indicates a wider safety margin. This guide provides a comparative evaluation of the therapeutic profile of Isoapoptolidin, a member of the apoptolidin (B62325) family of macrolides, against established chemotherapeutic agents: doxorubicin (B1662922), paclitaxel (B517696), and cisplatin. Due to the limited availability of specific toxicological data for Isoapoptolidin, this comparison utilizes data from its closely related and more studied precursor, Apoptolidin, as a representative of this class of compounds. It is important to note that Isoapoptolidin has been reported to be over 10-fold less potent in its primary mechanism of action—inhibition of mitochondrial F0F1-ATPase—compared to Apoptolidin. Therefore, the data for Apoptolidin should be interpreted as an indicator of the potential of this compound class, rather than a direct measure of Isoapoptolidin's therapeutic index.

Comparative Therapeutic Index Data

The following table summarizes the in vitro efficacy (IC50) and in vivo toxicity (LD50) data for Apoptolidin and the selected established anticancer drugs. The therapeutic index is calculated as LD50/IC50, providing a comparative measure of the safety margin. It is crucial to acknowledge that IC50 values can vary significantly between different cancer cell lines and experimental conditions.[1][2][3][4]

Drug	Target/Mechanism of Action	In Vitro Efficacy (IC50)	In Vivo Toxicity (LD50 in mice)	Calculated Therapeutic Index (LD50/IC50)
Apoptolidin	Mitochondrial F0F1-ATP Synthase Inhibition	~10-100 nM (MV-4-11 cells)[5][6] 32 nM (H292 cells)[5]	Data not available	Not calculable
Doxorubicin	DNA intercalation, Topoisomerase II inhibition	2.3 µM - >20 µM (various cell lines)[7] 8.3 µM (MCF-7), 6.6 µM (MDA-MB-231)[8]	17 mg/kg (intravenous)[9]	~2.0 - 2.6 (using µM to mg/kg conversion)
Paclitaxel	Microtubule stabilization	2.5 - 7.5 nM (various cell lines, 24h)[10] 19 nM - 4 µM (breast cancer cell lines)[1]	19.5 mg/kg[11] - 31.3 mg/kg[12]	~622 - 12520 (using nM to mg/kg conversion)
Cisplatin	DNA cross-linking	2 µM - 40 µM (SKOV-3 cells)[4] IC50 values show high variability[2]	Data not available in direct mg/kg from searches	Not calculable from provided search results

Note: The therapeutic index for Apoptolidin could not be calculated due to the absence of in vivo toxicity data. The calculated TI for other drugs is an estimation and can vary based on the specific cell line IC50 and animal model used.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway for Apoptolidin-induced apoptosis and a general workflow for determining the half-maximal inhibitory concentration (IC50) of a compound.

Caption: Apoptolidin-induced apoptosis pathway.

Caption: Workflow for IC50 determination using MTT assay.

Experimental Protocols

Determination of Half-Maximal Inhibitory Concentration (IC50) using MTT Assay

This protocol outlines the steps for determining the IC50 value of a compound in adherent cancer cell lines.[13][14][15]

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compound (e.g., Isoapoptolidin) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells in their logarithmic growth phase using Trypsin-EDTA.

  • Resuspend the cells in fresh complete medium and perform a cell count.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of the test compound in complete culture medium. It is advisable to perform a wide range of concentrations in a preliminary experiment to determine the approximate IC50.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound.

  • Include vehicle control wells (medium with the same concentration of the solvent used to dissolve the compound) and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into purple formazan crystals.

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the drug concentration.

  • Determine the IC50 value, the concentration of the drug that causes 50% inhibition of cell viability, using non-linear regression analysis.

Determination of Median Lethal Dose (LD50) in Mice

This protocol provides a general guideline for determining the acute toxicity (LD50) of a compound in mice.[16][17][18][19] All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:

• Healthy, young adult mice of a specific strain (e.g., BALB/c or C57BL/6), of a single sex or both sexes.

• Test compound formulated in a suitable vehicle for the chosen route of administration (e.g., oral gavage, intravenous, intraperitoneal).

• Vehicle control.

• Appropriate caging and environmental conditions.

• Calibrated scales for weighing animals and dosing solutions.

• Syringes and needles appropriate for the route of administration.

Procedure:

• Dose Range Finding Study:

  • A preliminary study is often conducted on a small number of animals to determine the range of doses that cause no effect, some toxic effects, and lethality. This helps in selecting the appropriate dose levels for the main study.

• Main Study (e.g., Up-and-Down Procedure):

  • Animals are fasted overnight before dosing (with access to water).

  • Weigh each animal and calculate the individual dose volume.

  • Administer a single dose of the test compound to one animal. The initial dose is typically chosen based on the dose range-finding study.

  • Observe the animal closely for signs of toxicity and mortality, especially during the first few hours after administration and then daily for up to 14 days.

  • If the animal survives, the next animal receives a higher dose. If the animal dies, the next animal receives a lower dose. The dose progression is typically based on a fixed factor.

  • This sequential dosing continues until a predetermined stopping criterion is met.

• Data Collection and Analysis:

  • Record all clinical signs of toxicity, their onset, duration, and severity.

  • Record the time of death for each animal.

  • Perform a gross necropsy on all animals at the end of the study.

  • The LD50 value and its confidence intervals are calculated using appropriate statistical methods, such as the Probit analysis or the method of Miller and Tainter.

Conclusion

This guide provides a framework for evaluating the therapeutic index of Isoapoptolidin in comparison to established anticancer drugs. While direct quantitative data for Isoapoptolidin remains to be established, the information on its parent compound, Apoptolidin, suggests a potent and selective mechanism of action.[6][20][21] The provided experimental protocols offer standardized methods for generating the necessary in vitro and in vivo data to accurately determine the therapeutic index of novel compounds like Isoapoptolidin. Further research is warranted to fully characterize the efficacy and toxicity profile of Isoapoptolidin to ascertain its potential as a safe and effective therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 8. ijpsonline.com [ijpsonline.com]
• 9. Preclinical toxicology study of liposome encapsulated doxorubicin (TLC D-99): comparison with doxorubicin and empty liposomes in mice and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Toxicological study and efficacy of blank and paclitaxel-loaded lipid nanocapsules after i.v. administration in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Toxicity studies of cremophor-free paclitaxel solid dispersion formulated by a supercritical antisolvent process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. texaschildrens.org [texaschildrens.org]
• 15. benchchem.com [benchchem.com]
• 16. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 17. mdpi.com [mdpi.com]
• 18. enamine.net [enamine.net]
• 19. scielo.br [scielo.br]
• 20. Apoptolidin: induction of apoptosis by a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase. | Vanderbilt University Medical Center [medsites.vumc.org]

Unveiling the Molecular Grip: A Comparative Guide to the Binding Site of Isoapoptolidin on F0F1-ATPase

A detailed comparison of Isoapoptolidin and other key inhibitors targeting the mitochondrial F0F1-ATP synthase, providing researchers and drug development professionals with critical insights into their mechanisms of action. This guide synthesizes experimental data on binding sites, inhibitory activities, and the methodologies used for their determination.

Mitochondrial F0F1-ATP synthase, a crucial enzyme for cellular energy production, is a validated target for a range of therapeutic agents. Among these, the macrolide natural product Isoapoptolidin and its parent compound, Apoptolidin, have garnered significant interest for their potent cytotoxic effects against cancer cells. Understanding the precise molecular interactions of these inhibitors with their target is paramount for the development of novel therapeutics. This guide provides a comparative analysis of the binding site of Isoapoptolidin on F0F1-ATPase, juxtaposed with other well-characterized inhibitors, supported by quantitative data and detailed experimental protocols.

At the Helm of Inhibition: Pinpointing the Binding Sites

Recent studies, including photoaffinity labeling and cryogenic electron microscopy (cryo-EM), have definitively identified the F1 subcomplex of F0F1-ATPase as the primary target of Apoptolidin. Specifically, Apoptolidin binds to a hydrophobic pocket at the interface of the α and β subunits.[1] While direct experimental confirmation for Isoapoptolidin's binding site is less explicit, its structural similarity and facile equilibration with Apoptolidin under assay conditions suggest a shared binding mode.[2][3] This is in stark contrast to other inhibitors that target different subunits of the F0F1-ATPase complex.

A comparative overview of the binding sites of Isoapoptolidin and other notable F0F1-ATPase inhibitors is presented below:

Inhibitor	Target Subunit(s)	Binding Site Location
Isoapoptolidin (inferred)	F1	Interface of α and β subunits
Apoptolidin	F1	Interface of α and β subunits[1]
Oligomycin	F0	c-ring[2][4]
Aurovertin	F1	β subunit[5]
Resveratrol	F1	Interface of γ and βTP subunits
Bedaquiline	F0	c-ring and ε subunit

Gauging the Potency: A Quantitative Comparison

The inhibitory efficacy of these compounds against F0F1-ATPase varies, as demonstrated by their half-maximal inhibitory concentrations (IC50) and inhibition constants (Ki). It is important to note that these values can differ based on the experimental setup, such as the source of the enzyme (e.g., yeast, bovine) and the assay conditions.

Inhibitor	F0F1-ATPase Inhibition IC50 (µM)	Antiproliferative GI50 (µM)	Ki (µM)
Apoptolidin	0.7[2][5]	0.0065 (Ad12-3Y1 cells)[3]	4-5 (Triton X-100-solubilized yeast ATPase)[6]
Isoapoptolidin	17[2]	0.009 (Ad12-3Y1 cells)[3]	Not explicitly reported
Oligomycin	~1 (for a related compound)[4]	0.0018 (Ad12-3Y1 cells)[3]	Not explicitly reported
Aurovertin	Not directly reported in µM	Not reported	0.120 (hydrolysis), 0.025 (synthesis)
Resveratrol	12-28 (rat brain and liver)	Not reported	Not reported
Bedaquiline	Not directly reported in µM	Not reported	Not reported

Note: The antiproliferative GI50 values highlight the potent cytotoxic effects of these compounds, which may not always directly correlate with their F0F1-ATPase inhibitory activity due to factors like cellular uptake and metabolism.

Experimental Blueprint: Methodologies for Binding Site Confirmation

The determination of inhibitor binding sites on complex membrane proteins like F0F1-ATPase relies on a combination of sophisticated experimental techniques.

F0F1-ATPase Activity Assay

A fundamental method to quantify the inhibitory effect of a compound is the F0F1-ATPase activity assay. This is often a spectrophotometric assay that measures the rate of ATP hydrolysis. The production of ADP is coupled to the oxidation of NADH, which can be monitored by a decrease in absorbance at 340 nm.[7][8][9][10]

Protocol Outline:

• Preparation of Mitochondria or Purified Enzyme: Isolate mitochondria from a suitable source (e.g., yeast, bovine heart, rat liver) or use purified F0F1-ATPase.

• Assay Mixture: Prepare a reaction mixture containing buffer, ATP, and a regenerating system (e.g., pyruvate (B1213749) kinase and lactate (B86563) dehydrogenase with phosphoenolpyruvate (B93156) and NADH).

• Initiation and Measurement: Add the enzyme preparation to the assay mixture to start the reaction. Monitor the decrease in absorbance at 340 nm over time.

• Inhibitor Addition: Introduce the inhibitor at various concentrations to determine its effect on the rate of ATP hydrolysis and calculate the IC50 value.

Workflow for a typical F0F1-ATPase activity assay.

Photoaffinity Labeling

This technique is used to covalently link a photoreactive analog of the inhibitor to its binding site upon UV irradiation. Subsequent proteolysis and mass spectrometry analysis can then identify the labeled amino acid residues, pinpointing the binding location.[11][12][13][14][15][16]

Protocol Outline:

• Probe Synthesis: Synthesize a photoaffinity probe by incorporating a photoreactive group (e.g., diazirine) and a reporter tag (e.g., biotin) into the inhibitor molecule.

• Incubation and Crosslinking: Incubate the target protein with the photoaffinity probe and then expose the mixture to UV light to induce covalent bond formation.

• Enrichment and Digestion: Enrich the crosslinked protein-probe complexes using the reporter tag (e.g., streptavidin beads for biotin). Digest the enriched protein into smaller peptides.

• Mass Spectrometry: Analyze the peptide fragments by mass spectrometry to identify the peptide that is covalently modified by the probe, thereby revealing the binding site.

Experimental workflow for photoaffinity labeling.

Cryogenic Electron Microscopy (Cryo-EM)

Cryo-EM has emerged as a powerful tool for determining the high-resolution structures of large protein complexes like F0F1-ATPase in their near-native state. By imaging vitrified samples, cryo-EM can reveal the three-dimensional architecture of the enzyme and the precise location of a bound inhibitor.[1][17][18][19][20][21][22][23][24][25][26]

Protocol Outline:

• Sample Preparation: Purify the F0F1-ATPase and incubate it with the inhibitor to form a stable complex.

• Grid Preparation and Vitrification: Apply a small volume of the sample to a cryo-EM grid, blot away excess liquid, and rapidly plunge-freeze it in liquid ethane (B1197151) to create a thin layer of vitreous ice.

• Data Collection: Image the vitrified sample in a transmission electron microscope at cryogenic temperatures, collecting a large dataset of particle images from different orientations.

• Image Processing and 3D Reconstruction: Use computational methods to classify and average the particle images to generate a high-resolution 3D reconstruction of the protein-inhibitor complex.

• Model Building: Build an atomic model into the 3D density map to visualize the binding site and interactions.

Workflow for Cryo-EM structure determination.

X-ray Crystallography

For obtaining atomic-resolution structures, X-ray crystallography remains a gold standard. This technique requires the formation of well-ordered crystals of the protein-inhibitor complex.

Protocol Outline:

• Crystallization: The protein-ligand complex can be formed either by co-crystallizing the protein in the presence of the ligand or by soaking a pre-formed apo-protein crystal in a solution containing the ligand.[27][28][29][30][31]

• Data Collection: The crystal is exposed to a high-intensity X-ray beam, and the resulting diffraction pattern is recorded.

• Structure Determination: The diffraction data is processed to determine the electron density map of the crystal, from which an atomic model of the protein-ligand complex can be built and refined.

General workflow for X-ray crystallography.

Signaling Pathways: The Aftermath of Inhibition

The inhibition of F0F1-ATPase by these compounds disrupts the mitochondrial proton motive force and ATP production, leading to a cascade of downstream events that culminate in apoptosis. This process typically involves the release of cytochrome c from the mitochondria, activation of caspases, and ultimately, programmed cell death.

Apoptolidin-induced apoptotic signaling pathway.

References

• 1. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Correlation of F0F1-ATPase Inhibition and Antiproliferative Activity of Apoptolidin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Natural Products and Other Inhibitors of F1FO ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of mitochondrial proton F0F1-ATPase/ATP synthase by polyphenolic phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spectrophotometric assay of the mitochondrial F1F0 ATP synthase [protocols.io]
• 9. Cell Mitochondrial Complex Ⅴ (F0F1-ATPase/ATP Synthase) Activity Assay Kit - Elabscience® [elabscience.com]
• 10. Mitochondrial Complex Ⅴ(F0F1-ATPase/ATP Synthase) Activity Assay Kit - Elabscience® [elabscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A simple photo-affinity labeling protocol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Small Molecule Interactome Mapping by Photo-Affinity Labeling (SIM-PAL) to Identify Binding Sites of Small Molecules on a Proteome-Wide Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Cryo-EM Grid Preparation of Membrane Protein Samples for Single Particle Analysis [frontiersin.org]
• 18. Single-Particle Cryo-EM of Membrane Proteins | Springer Nature Experiments [experiments.springernature.com]
• 19. Apoptolidin family glycomacrolides target leukemia through inhibition of ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bitesizebio.com [bitesizebio.com]
• 21. encyclopedia.pub [encyclopedia.pub]
• 22. Cryo-electron Microscopy of Membrane Proteins | Radiology Key [radiologykey.com]
• 23. Cryo-EM structure of the entire mammalian F-type ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Frontiers | CryoEM Reveals the Complexity and Diversity of ATP Synthases [frontiersin.org]
• 26. Cryo-EM structure of the entire mammalian F-type ATP synthase | Semantic Scholar [semanticscholar.org]
• 27. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]
• 28. Revealing protein structures: crystallization of protein-ligand complexes - co-crystallization and crystal soaking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Guidelines for the successful generation of protein–ligand complex crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Protein-Ligand Crystallisation - Protein Crystallography | Peak Proteins [peakproteins.com]
• 31. X-Ray Crystallography of Protein-Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]

A Comparative Stability Analysis of Isoapoptolidin and its Synthetic Analogs: A Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative stability analysis of Isoapoptolidin and its rationally designed synthetic analogs. Isoapoptolidin, a naturally occurring macrolide, is a structural isomer of the potent apoptosis inducer, Apoptolidin. A key challenge in the development of Apoptolidin and its isomers as therapeutic agents is their inherent chemical instability. This document presents a framework for evaluating and comparing the stability of Isoapoptolidin with hypothetical, yet chemically plausible, synthetic analogs designed to overcome these stability limitations. The information is supported by detailed experimental protocols and visualizations to aid in the design and execution of stability studies.

Introduction to Isoapoptolidin and its Stability Challenges

Isoapoptolidin is a 20-membered macrolide that exists in a dynamic equilibrium with its more biologically active isomer, Apoptolidin.[1][2] Under basic conditions, such as treatment with methanolic triethylamine (B128534), Apoptolidin isomerizes to form a 1.4:1 equilibrium mixture of Isoapoptolidin and Apoptolidin.[1] This isomerization process is significant as it occurs within the timeframe of typical cell-based assays, potentially complicating the interpretation of biological data.[2] Furthermore, Isoapoptolidin exhibits over 10-fold less inhibitory activity against its primary molecular target, the mitochondrial F0F1-ATPase, compared to Apoptolidin.[2]

The inherent instability of the Apoptolidin/Isoapoptolidin scaffold necessitates the development of more stable synthetic analogs to advance this promising class of compounds towards clinical applications. This guide explores the stability of Isoapoptolidin in comparison to two hypothetical synthetic analogs, designed to mitigate the observed isomerization.

Comparative Stability Data

To provide a clear comparison, the following table summarizes hypothetical stability data for Isoapoptolidin and two synthetic analogs (Analog 1 and Analog 2). These analogs are designed with specific structural modifications aimed at preventing the isomerization observed in the natural product. Analog 1 features a modification at the C28 position to lock the stereochemistry, while Analog 2 incorporates a more rigidifying element within the macrolide ring. The data presented here is illustrative and would be generated using the experimental protocols outlined in the subsequent section.

Compound	Isomerization to Apoptolidin (pH 8.5, 24h)	Half-life (pH 7.4, 37°C)	Degradation after 48h (40°C, 75% RH)	Photodegradation (UV 254nm, 6h)
Isoapoptolidin	~41%	18 hours	~25%	~15%
Analog 1 (C28-modified)	< 5%	72 hours	~8%	~5%
Analog 2 (Ring-rigidified)	< 2%	> 96 hours	< 5%	< 3%

Experimental Protocols

A comprehensive assessment of the stability of Isoapoptolidin and its synthetic analogs requires a suite of well-defined experimental protocols. The following methodologies are designed to provide a thorough understanding of the chemical stability of these compounds under various stress conditions.

Protocol 1: Isomerization Study in Solution

Objective: To quantify the rate and extent of isomerization of Isoapoptolidin and its analogs to Apoptolidin under basic conditions.

Materials:

• Isoapoptolidin and synthetic analogs

• HPLC-grade methanol (B129727)

• Triethylamine

• Phosphate buffered saline (PBS), pH 7.4 and 8.5

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare stock solutions of each test compound in methanol at a concentration of 1 mg/mL.

• For each compound, prepare two sets of solutions:

  • Solution A: Dilute the stock solution with PBS (pH 7.4) to a final concentration of 100 µg/mL.

  • Solution B: Dilute the stock solution with PBS (pH 8.5) containing 0.1% triethylamine to a final concentration of 100 µg/mL.

• Incubate all solutions at 37°C.

• At time points of 0, 1, 2, 4, 8, 12, and 24 hours, withdraw an aliquot from each solution.

• Immediately analyze the aliquots by HPLC to determine the relative peak areas of Isoapoptolidin/analog and Apoptolidin.

• Calculate the percentage of isomerization at each time point.

Protocol 2: Forced Degradation Studies

Objective: To evaluate the stability of Isoapoptolidin and its analogs under accelerated degradation conditions as recommended by ICH guidelines.

Materials:

• Isoapoptolidin and synthetic analogs

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (B78521) (0.1 M)

• Hydrogen peroxide (3%)

• Solid-state compounds

• Controlled environment chambers (for temperature, humidity, and light exposure)

• HPLC-MS system for peak identification

Procedure:

• Acid and Base Hydrolysis:

  • Dissolve each compound in a minimal amount of methanol and dilute with 0.1 M HCl or 0.1 M NaOH to a final concentration of 100 µg/mL.

  • Incubate at 60°C for 24 hours.

  • Neutralize the solutions and analyze by HPLC-MS.

• Oxidative Degradation:

  • Dissolve each compound in a minimal amount of methanol and dilute with 3% H2O2 to a final concentration of 100 µg/mL.

  • Incubate at room temperature for 24 hours.

  • Analyze by HPLC-MS.

• Thermal Degradation:

  • Store solid samples of each compound at 40°C/75% RH for 48 hours.

  • Dissolve the stressed samples and analyze by HPLC.

• Photostability:

  • Expose solid samples of each compound to UV light (254 nm) for 6 hours.

  • Dissolve the exposed samples and analyze by HPLC.

Signaling Pathways and Experimental Workflow

To provide a comprehensive understanding of the context and execution of these stability studies, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the comparative stability analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Isoapoptolidin Disposal

This document provides a comprehensive protocol for the safe handling and disposal of Isoapoptolidin, a crucial step in maintaining laboratory safety and environmental integrity. The following procedures are designed for researchers, scientists, and drug development professionals to ensure that all waste generated from the use of Isoapoptolidin is managed responsibly.

Essential Safety and Handling Information

While the Safety Data Sheet (SDS) for Isoapoptolidin (CAS No. 476647-30-0) indicates that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), it also notes potential for serious health effects, including anemia, CNS depression, liver damage, and reproductive effects[1]. Furthermore, it is classified as slightly hazardous to water, and large quantities should not be allowed to enter water sources or sewage systems[1].

Given its function as an inducer of apoptosis, it is prudent to handle Isoapoptolidin and its associated waste with the same precautions as other cytotoxic compounds[2][3]. A comprehensive safety program involving engineering controls, administrative procedures, and personal protective equipment (PPE) is critical[2].

Required Personal Protective Equipment (PPE):

• Gloves: Two pairs of chemotherapy-rated nitrile gloves.

• Gown: A protective, disposable gown.

• Eye Protection: Safety goggles or a face shield.

• Respiratory Protection: Use in a chemical fume hood or other ventilated enclosure.

Quantitative Hazard Data

The following table summarizes the hazard ratings for Isoapoptolidin as provided by its Safety Data Sheet[1].

Hazard Rating System	Health	Flammability	Reactivity
NFPA Rating	0	0	0
HMIS Rating	0	0	0

Scale: 0 = Minimal Hazard, 4 = Severe Hazard

Step-by-Step Disposal Protocol

All materials that have come into contact with Isoapoptolidin must be treated as hazardous chemical waste[2]. The U.S. Environmental Protection Agency (EPA) prohibits the disposal of such pharmaceutical waste by flushing it down a sink or toilet[2].

Methodology for Waste Segregation and Disposal:

• Waste Identification and Segregation: At the point of generation, classify all Isoapoptolidin-contaminated materials. Do not mix with non-hazardous waste[3][4].

  • Sharps Waste: Needles, syringes, glass vials, and ampules must be placed directly into a designated, puncture-proof sharps container labeled for cytotoxic waste[5].

  • Solid Waste: Contaminated PPE (gloves, gowns), bench paper, wipes, and other solid materials must be placed in a dedicated, leak-proof container lined with a yellow or purple chemotherapy waste bag and clearly labeled as "Cytotoxic Waste"[5][6].

  • Liquid Waste: Unused or expired solutions of Isoapoptolidin, as well as contaminated solvents, must be collected in a compatible, leak-proof, and tightly sealed hazardous waste container[7][8]. Do not store incompatible materials, such as strong oxidizing agents, in the same container[1][8].

• Container Management:

  • Ensure all waste containers are made of compatible materials and are clearly labeled with the words "Hazardous Waste," the full chemical name ("Isoapoptolidin"), and any other primary hazard classes[9].

  • Keep waste containers securely closed at all times, except when adding waste[7].

  • Once a container is three-quarters full, seal it securely to prevent any leaks or spills during transport[2].

• Storage and Pickup:

  • Store sealed waste containers in a designated, secure area away from general laboratory traffic. This area should have adequate ventilation[6].

  • Follow your institution's specific procedures for documenting hazardous waste and scheduling a pickup by the Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor[2][7].

• Decontamination of Work Surfaces:

  • After handling Isoapoptolidin, all work surfaces must be decontaminated.

  • Step 1 (Cleaning): Wipe the surface with a low-lint wipe moistened with a detergent solution[2].

  • Step 2 (Rinsing): Wipe the surface with a new wipe moistened with sterile water to remove detergent residue[2].

  • Step 3 (Disinfection): Wipe the surface with a new wipe moistened with 70% isopropyl alcohol[2].

  • Dispose of all cleaning materials as cytotoxic solid waste[2].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Isoapoptolidin waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. acewaste.com.au [acewaste.com.au]
• 4. kamatlab.com [kamatlab.com]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. trikonclinicalwaste.co.uk [trikonclinicalwaste.co.uk]
• 7. geo.utexas.edu [geo.utexas.edu]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. chemistry.utoronto.ca [chemistry.utoronto.ca]

Personal protective equipment for handling Isoapoptolidin

This guide provides immediate, essential safety and logistical information for the handling and disposal of Isoapoptolidin, tailored for researchers, scientists, and drug development professionals. The following procedural guidance is designed to ensure the safe management of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for Isoapoptolidin indicates that it is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is essential.[1] The following table summarizes the recommended personal protective equipment for handling Isoapoptolidin.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling (weighing, preparing solutions)	Safety glasses with side shields	Nitrile or latex gloves	Laboratory coat	Not generally required; use in a well-ventilated area.
Generating Aerosols (sonication, vortexing)	Chemical splash goggles	Nitrile or latex gloves	Laboratory coat	If ventilation is inadequate, use a NIOSH-approved respirator.
Spill Cleanup	Chemical splash goggles	Chemical-resistant gloves (e.g., butyl rubber)	Laboratory coat or disposable gown	A NIOSH-approved respirator may be necessary depending on the spill size and ventilation.

Experimental Protocols

Safe Handling Procedures:

• Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all necessary equipment, including PPE, readily available.

• Weighing and Transfer:

  • Handle solid Isoapoptolidin in a designated area, such as a weighing station or a chemical fume hood, to minimize the potential for dust inhalation.

  • Use appropriate tools (e.g., spatulas) for transferring the solid.

  • Avoid creating dust.

• Solution Preparation:

  • When dissolving Isoapoptolidin, add the solvent to the solid slowly to prevent splashing.

  • If heating is required, use a controlled heating source such as a water bath or heating mantle.

• Post-Handling:

  • After handling, decontaminate the work area with an appropriate solvent.

  • Wash hands thoroughly with soap and water.

Disposal Plan:

Dispose of Isoapoptolidin and any contaminated materials in accordance with local, state, and federal regulations.

• Waste Collection:

  • Collect waste Isoapoptolidin, including unused material and contaminated disposables (e.g., gloves, pipette tips), in a clearly labeled, sealed container.

  • Do not mix with other chemical waste unless compatibility is confirmed.

• Waste Disposal:

  • Arrange for pickup and disposal by your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.

  • Provide the EHS office with the Safety Data Sheet for Isoapoptolidin.

Workflow for Handling and Disposal of Isoapoptolidin

Caption: Workflow for the safe handling and disposal of Isoapoptolidin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]